Goniothalamin

• CAS: 17303-67-2

Core Science & Biosynthesis

The Natural Provenance of Goniothalamin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant attention within the scientific community for its potent cytotoxic and anticancer properties. This technical guide provides an in-depth exploration of the natural sources of Goniothalamin, detailing its distribution within the plant kingdom. Furthermore, this document outlines the established protocols for its extraction and isolation, presents quantitative data on yields from various species, and elucidates the key signaling pathways modulated by this bioactive compound. The information herein is intended to serve as a comprehensive resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Natural Sources of Goniothalamin

Goniothalamin is a secondary metabolite predominantly found in plants belonging to the genus Goniothalamus, a large genus of the Annonaceae family.[1][2] This genus comprises over 160 species distributed throughout tropical Southeast Asia.[1] While a significant number of species exist, only a fraction have been phytochemically investigated. Goniothalamin was first isolated in 1972.[1]

The primary natural sources of Goniothalamin are various species within the Goniothalamus genus. It has been isolated from numerous parts of these plants, including the bark, roots, stems, leaves, and twigs.[3] The presence and concentration of Goniothalamin can vary between species and even between different parts of the same plant.

Some of the key Goniothalamus species that have been identified as sources of Goniothalamin include:

• Goniothalamus andersonii

• Goniothalamus macrophyllus

• Goniothalamus malayanus

• Goniothalamus tapis

• Goniothalamus umbrosus

• Goniothalamus wightii

• Goniothalamus amuyon

• Goniothalamus griffithii

• Goniothalamus scortechinii

• Goniothalamus giganteus

• Goniothalamus elegans

• Goniothalamus ridleyi

While Goniothalamin is characteristic of the Goniothalamus genus, it has also been isolated from at least one other genus, Hopea sangal (Dipterocarpaceae), indicating a broader, though less common, distribution.

Quantitative Data on Goniothalamin Yield

The yield of Goniothalamin from its natural sources is influenced by the plant species, the specific part of the plant used for extraction, and the extraction methodology employed. The following tables summarize the quantitative data on Goniothalamin yields as reported in the scientific literature.

Plant Species	Plant Part	Extraction Solvent(s)	Crude Extract Yield (% of dry wt)	Goniothalamin Yield (% of dry wt)	Reference
Goniothalamus umbrosus	Roots	Methanol	7.3%	0.0027%
Goniothalamus andersonii	Stems	Hexane	1.56%	Not specified
Goniothalamus tapis	Leaves and Twigs	Hexane, Ethyl Acetate, Acetone, Methanol	1.20% (Hexane), 3.75% (Ethyl Acetate), 2.56% (Acetone), 2.80% (Methanol)	0.085% (from Ethyl Acetate extract)

Plant Species	Plant Part	Initial Dry Weight	Final Goniothalamin Yield	Reference
Goniothalamus tapis	Leaves and Twigs	2.115 kg	1.80 g
Goniothalamus umbrosus	Roots	Not specified (80.0 g crude extract from an unspecified amount)	30 mg
Hopea sangal	Stem Bark	Not specified	3.5 mg

Experimental Protocols for Isolation and Purification

The isolation of Goniothalamin from its natural plant sources generally involves a series of extraction and chromatographic steps. The following are detailed methodologies adapted from published research.

General Extraction and Fractionation

This protocol provides a general overview of the initial extraction process.

• Plant Material Preparation : The selected plant parts (e.g., roots, stems, leaves) are air-dried at room temperature and then ground into a fine powder to increase the surface area for solvent extraction.

• Solvent Extraction : The powdered plant material is extracted with an organic solvent. Methanol is commonly used for the initial extraction, often performed multiple times to ensure maximum recovery of secondary metabolites. The combined extracts are then concentrated under reduced pressure to yield a crude extract.

• Solvent Partitioning : The crude extract is dissolved in a methanol-water mixture and then sequentially partitioned with solvents of increasing polarity, such as hexane, dichloromethane (or chloroform), and ethyl acetate. This step separates compounds based on their polarity. Each fraction is then evaporated to dryness.

Chromatographic Purification

The fractions obtained from solvent partitioning are further purified using various chromatographic techniques to isolate pure Goniothalamin.

• Column Chromatography : The fraction containing Goniothalamin (often the less polar fractions like hexane or dichloromethane) is subjected to column chromatography over silica gel. The column is eluted with a gradient of solvents, typically starting with a non-polar solvent like hexane and gradually increasing the polarity by adding ethyl acetate or dichloromethane.

• Preparative Thin-Layer Chromatography (Prep-TLC) : Fractions from column chromatography that show the presence of Goniothalamin (as determined by TLC analysis) can be further purified using preparative TLC with an appropriate solvent system (e.g., hexane:acetone).

• Crystallization : The purified Goniothalamin can be crystallized from a suitable solvent, such as ethanol or a hexane-acetone mixture, to obtain the compound in a highly pure, crystalline form.

Example Protocol: Isolation from Goniothalamus tapis

The following protocol is a specific example for the isolation of Goniothalamin from the leaves and twigs of G. tapis.

• Extraction : 2.115 kg of air-dried, powdered leaves and twigs of G. tapis were macerated with 7 liters of hexane for 5 days. This process was repeated six times. The combined hexane extracts were evaporated to yield 25.33 g of crude extract. The residue was then sequentially extracted with ethyl acetate, acetone, and methanol.

• Column Chromatography : The ethyl acetate extract (79.22 g) was subjected to silica gel column chromatography and eluted with a gradient of hexane:ethyl acetate followed by ethyl acetate:methanol to yield seven fractions.

• Purification and Crystallization : Fraction F4 (11.59 g) was re-chromatographed on a silica gel column, followed by crystallization from ethanol to yield 1.80 g of pure Goniothalamin.

Signaling Pathways Modulated by Goniothalamin

Goniothalamin exerts its biological effects, particularly its anticancer activity, by modulating several key intracellular signaling pathways. These pathways are critical for cell survival, proliferation, and apoptosis (programmed cell death).

Intrinsic Apoptosis Pathway

Goniothalamin is a potent inducer of apoptosis in various cancer cell lines. It primarily activates the intrinsic or mitochondrial pathway of apoptosis. This process is initiated by cellular stress, such as DNA damage or oxidative stress, induced by Goniothalamin.

Caption: Intrinsic apoptosis pathway induced by Goniothalamin.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway plays a crucial role in regulating cell proliferation, differentiation, and survival. Goniothalamin has been shown to modulate the activity of key components of this pathway, including ERK, JNK, and p38.

Caption: Modulation of the MAPK signaling pathway by Goniothalamin.

Endoplasmic Reticulum (ER) Stress Pathway

Recent studies have suggested that Goniothalamin can also induce apoptosis through the activation of the endoplasmic reticulum (ER) stress pathway. ER stress can trigger apoptosis through the activation of JNK and the transcription factor CHOP.

Caption: ER stress-induced apoptosis by Goniothalamin.

Conclusion

Goniothalamin stands out as a promising natural product with significant therapeutic potential, particularly in the realm of oncology. Its primary natural reservoirs are plants of the Goniothalamus genus, from which it can be efficiently isolated and purified using standard phytochemical techniques. The quantitative data on its yield, while variable, provides a baseline for sourcing and large-scale production efforts. A thorough understanding of the signaling pathways modulated by Goniothalamin, including the intrinsic apoptosis, MAPK, and ER stress pathways, is crucial for its rational development as a therapeutic agent. This technical guide consolidates the current knowledge on the natural sources, isolation, and molecular mechanisms of Goniothalamin, offering a valuable resource for the advancement of research and drug development in this area.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Goniothalamus Species: A Source of Drugs for the Treatment of Cancers and Bacterial Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thescipub.com [thescipub.com]

The Discovery and Isolation of Goniothalamin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant attention within the scientific community for its potent cytotoxic and apoptotic activities against a range of cancer cell lines. First isolated in 1972[1][2], this secondary metabolite, predominantly found in the genus Goniothalamus, presents a promising scaffold for the development of novel anticancer therapeutics. This technical guide provides an in-depth overview of the history of Goniothalamin's discovery, detailed methodologies for its isolation and purification, and a summary of its biological activities. Quantitative data on extraction yields and cytotoxic potency are presented in tabular format for clear comparison. Furthermore, key signaling pathways modulated by Goniothalamin and a typical experimental workflow for its isolation are illustrated using logical diagrams.

Introduction: Discovery and Chemical Profile

Goniothalamin (C₁₃H₁₂O₂) is a styryl-lactone first isolated in 1972.[1][2] It belongs to a class of secondary metabolites that are abundant in plants of the genus Goniothalamus (family Annonaceae).[1] The chemical structure of Goniothalamin, 5,6-dihydro-6-styryl-2-pyrone, has been elucidated using various spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, Ultraviolet (UV) spectroscopy, and mass spectrometry.

Chemical Properties of Goniothalamin:

Property	Value
Molecular Formula	C₁₃H₁₂O₂
Molecular Weight	200.23 g/mol
IUPAC Name	(6R)-6-[(E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one
CAS Number	17303-67-2

Isolation and Purification of Goniothalamin

The isolation of Goniothalamin from various Goniothalamus species typically involves solvent extraction followed by chromatographic purification. The yields can vary depending on the plant part used (e.g., stem bark, roots, leaves), the geographical location of the plant collection, and the extraction methodology employed.

General Extraction Protocols

Commonly, dried and powdered plant material is subjected to extraction using organic solvents. Both hot (Soxhlet) and cold (percolation) extraction methods have been successfully employed. Methanol is a frequently used solvent for initial extraction.

Example Protocol for Methanolic Extraction:

• Air-dry and grind the plant material (e.g., leaves and twigs of G. tapis) into a fine powder.

• Macerate the powdered material in methanol at room temperature for a specified period (e.g., 3 times, 10.0 L each for 4.5 kg of powder).

• Combine the methanolic extracts and concentrate them under reduced pressure to obtain a crude extract.

Solvent Partitioning

The crude extract is often subjected to liquid-liquid partitioning to separate compounds based on their polarity. A typical partitioning scheme involves suspending the crude extract in water and sequentially extracting with solvents of increasing polarity, such as n-hexane, dichloromethane (or chloroform), and ethyl acetate.

Chromatographic Purification

The fractions obtained from solvent partitioning are further purified using various chromatographic techniques. Column chromatography using silica gel is a standard method for the initial separation of compounds. Fractions are eluted with a gradient of solvents, commonly mixtures of hexane and ethyl acetate.

Further purification of enriched fractions can be achieved through:

• Preparative Thin-Layer Chromatography (Prep-TLC): A method for separating small quantities of material.

• Sephadex Column Chromatography: Often used for final purification steps.

• High-Performance Liquid Chromatography (HPLC): An analytical and preparative technique that provides high resolution and is used to quantify the purity of the isolated compound.

Quantitative Data on Goniothalamin Isolation

The following table summarizes the yields of crude extracts and purified Goniothalamin from different Goniothalamus species as reported in the literature.

Plant Species	Plant Part	Extraction Method	Solvent System	Crude Extract Yield	Purified Goniothalamin Yield	Reference
Goniothalamus elegans	Aerial parts	Maceration	Methanol	8.33% (of 4.5 kg dried powder)	Not specified
Goniothalamus tapis	Leaves and twigs	Fermentation/Maceration	Hexane, Ethyl Acetate, Acetone, Methanol	1.20% (Hexane), 3.75% (Ethyl Acetate), 2.56% (Acetone), 2.80% (Methanol) (of 2.115 kg dried powder)	1.80 g (from 79.22 g of Ethyl Acetate extract)
Goniothalamus andersonii	Stems	Successive Extraction	Hexane	1.56% (of 500 g air-dried stems)	Not specified
Goniothalamus umbrosus	Roots	Methanol Extraction followed by Partitioning	Methanol -> Hexane, CH₂Cl₂, CHCl₃	7.3% (Crude Methanol), 1.6% (Hexane), 4.5% (CH₂Cl₂), 0.63% (CHCl₃) (of dry weight)	30 mg (0.0027% of dry weight)

Biological Activity and Mechanism of Action

Goniothalamin exhibits a broad spectrum of biological activities, with its anticancer properties being the most extensively studied. It has been shown to be cytotoxic to a variety of cancer cell lines, often with a degree of selectivity towards cancer cells over normal cells.

Cytotoxic Activity

The cytotoxic potential of Goniothalamin has been evaluated against numerous human cancer cell lines. The following table presents a selection of reported 50% inhibitory concentration (IC₅₀) values.

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
MCF-7	Breast Cancer	2.05 - 3.96
HepG2	Liver Cancer	2.05 - 3.96
LU-1	Lung Cancer	2.05 - 3.96
AGS	Gastric Cancer	2.05 - 3.96
SW-480	Colon Cancer	2.05 - 3.96
H400	Oral Squamous Cell Carcinoma	Dose- and time-dependent
NCI-H460	Non-small Cell Lung Cancer	Concentration-dependent
LS-174T	Colon Cancer	0.51±0.02 µg/ml
COR-L23	Large Cell Lung Carcinoma	3.51± 0.03 µg/ml

Mechanism of Action: Induction of Apoptosis

A significant body of evidence indicates that Goniothalamin's cytotoxicity is primarily mediated through the induction of apoptosis (programmed cell death). This is achieved through the modulation of several key signaling pathways.

• Intrinsic (Mitochondrial) Pathway: Goniothalamin can directly affect the mitochondria, leading to the depolarization of the mitochondrial membrane potential and the release of cytochrome c into the cytosol. This, in turn, activates initiator caspase-9 and executioner caspases-3 and -7, leading to the cleavage of cellular proteins and apoptosis.

• Regulation of Bcl-2 Family Proteins: The apoptotic process is tightly regulated by the Bcl-2 family of proteins. Goniothalamin has been shown to downregulate the anti-apoptotic protein Bcl-2, thereby promoting apoptosis.

• p53-Mediated Apoptosis: Goniothalamin-induced cellular stress can lead to the upregulation of the tumor suppressor protein p53. Activated p53 can then trigger the apoptotic cascade.

• Inhibition of NF-κB Signaling: Goniothalamin has been observed to inhibit the translocation of the nuclear factor-kappa B (NF-κB) from the cytoplasm to the nucleus. Since NF-κB is a key regulator of cell survival, its inhibition contributes to the pro-apoptotic effects of Goniothalamin.

• PI3K/AKT Pathway Suppression: In the context of hepatocellular carcinoma, Goniothalamin has been shown to suppress the PI3K/AKT signaling pathway, which is crucial for cell growth and proliferation.

Visualizing the Science: Diagrams and Workflows

To further elucidate the complex processes involved in Goniothalamin research, the following diagrams have been generated using the DOT language.

Caption: A generalized workflow for the isolation and purification of Goniothalamin.

Caption: Key signaling pathways involved in Goniothalamin-induced apoptosis.

Conclusion and Future Perspectives

Goniothalamin continues to be a molecule of significant interest in the field of natural product-based drug discovery. Its well-documented cytotoxic and pro-apoptotic activities, coupled with its relative abundance in Goniothalamus species, make it an attractive lead compound for the development of new anticancer agents. Future research should focus on elucidating the full spectrum of its molecular targets, exploring its potential in combination therapies, and investigating structure-activity relationships to design more potent and selective analogs. The detailed methodologies and data presented in this guide serve as a valuable resource for researchers embarking on or continuing their work with this promising natural product.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]

Goniothalamin: A Technical Guide to its Chemical Structure, Properties, and Anticancer Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Goniothalamin (GTN), a naturally occurring styryl-lactone found predominantly in plants of the Goniothalamus genus, has emerged as a promising candidate in anticancer drug discovery.[1][2] Its potent cytotoxic effects against a wide spectrum of cancer cell lines, coupled with a favorable selectivity towards malignant cells over normal cells, have spurred intensive research into its therapeutic potential.[3][4][5] This technical guide provides a comprehensive overview of the chemical structure, physicochemical and spectroscopic properties, and the molecular mechanisms underlying the anticancer activity of goniothalamin. Detailed experimental protocols for key biological assays and visualizations of the intricate signaling pathways modulated by this compound are presented to facilitate further research and development in oncology.

Chemical Structure and Properties

Goniothalamin, with the chemical formula C₁₃H₁₂O₂, is structurally identified as (6R)-5,6-dihydro-6-[(1E)-2-phenylethenyl]-2H-pyran-2-one. The molecule features a styryl group attached to a dihydropyrone ring, a structural motif crucial for its biological activity.

Physicochemical Properties

A summary of the key physicochemical properties of goniothalamin is presented in Table 1. Goniothalamin exhibits moderate solubility in organic solvents.

Property	Value	Reference
Molecular Formula	C₁₃H₁₂O₂
Molecular Weight	200.23 g/mol
CAS Number	17303-67-2
Appearance	White amorphous compound/pale-yellow solid
Melting Point	85 °C
Solubility	Soluble in DMSO

Spectroscopic Data

The structural elucidation of goniothalamin has been extensively performed using various spectroscopic techniques. A summary of its characteristic spectral data is provided in Table 2.

Spectroscopic Technique	Key Data
UV-Vis (in Methanol)	λmax at 207, 255, and 280 nm
Infrared (IR)	Characteristic peaks around 1710-1720 cm⁻¹ (C=O stretching of α,β-unsaturated lactone), 1640 cm⁻¹ (C=C stretching), and 965 cm⁻¹ (trans C-H bending of the styryl group).
¹H-NMR (in CDCl₃)	Signals typically observed at δ 7.2-7.5 (m, 5H, aromatic protons), 6.9 (dd, 1H, H-4), 6.1 (d, 1H, H-3), 6.7 (dd, 1H, H-8), 6.2 (dd, 1H, H-7), 5.1 (m, 1H, H-6), and 2.5 (m, 2H, H-5).
¹³C-NMR (in CDCl₃)	Resonances around δ 163.0 (C-2), 144.0 (C-4), 121.0 (C-3), 78.0 (C-6), 29.0 (C-5), and signals corresponding to the styryl group carbons.
Mass Spectrometry (MS)	Molecular ion peak [M]⁺ at m/z 200.

Biological Activity and Cytotoxicity

Goniothalamin has demonstrated significant cytotoxic and antiproliferative activities against a diverse range of human cancer cell lines. Its efficacy has been documented in leukemia, breast, lung, colon, cervical, and liver cancer cells, among others. A selection of reported half-maximal inhibitory concentration (IC₅₀) values is presented in Table 3 for comparative analysis. Notably, goniothalamin has shown a degree of selective cytotoxicity, exhibiting lower toxicity towards normal human cell lines compared to cancerous ones.

Cell Line	Cancer Type	IC₅₀ (µM)	Exposure Time (h)	Reference
Saos-2	Osteosarcoma	0.62 ± 0.06 µg/ml	72
MCF-7	Breast Adenocarcinoma	0.83 ± 0.11 µg/ml	72
UACC-732	Breast Carcinoma	1.15 ± 0.21 µg/ml	72
A549	Lung Adenocarcinoma	1.62 ± 0.17 µg/ml	72
HT29	Colorectal Adenocarcinoma	2.01 ± 0.28 µg/ml	72
HepG2	Hepatoblastoma	4.6 ± 0.23	72
P-388	Murine Lymphocytic Leukemia	0.19 µg/ml	-
Col-2	Colon Cancer	0.36 µg/ml	-
T24	Urinary Bladder Cancer	0.39 µg/ml	-
Lu-1	Lung Cancer	0.54 µg/ml	-
KB	Oral Nasopharyngeal Cancer	0.56 µg/ml	-
ASK	Rat Glioma	0.67 µg/ml	-
PC3	Prostate Cancer	0.3 µM	48
Caco-2	Colorectal Adenocarcinoma	0.8 µM	48
HL-60	Promyelocytic Leukemia	4.5	72
CEM-SS	T-lymphoblastic Leukemia	2.4	72
HeLa	Cervical Cancer	3.2 ± 0.72 µg/ml	-

Molecular Mechanisms of Action

Goniothalamin exerts its anticancer effects through the modulation of multiple cellular signaling pathways, primarily culminating in the induction of apoptosis, cell cycle arrest, and inhibition of pro-survival signals.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a major mechanism by which goniothalamin eliminates cancer cells. It activates both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis.

• Intrinsic Pathway: Goniothalamin induces mitochondrial dysfunction, characterized by the loss of mitochondrial membrane potential. This leads to the release of cytochrome c into the cytosol, which then forms an apoptosome complex with Apaf-1 and pro-caspase-9, leading to the activation of caspase-9 and subsequently the executioner caspase-3. The Bcl-2 family of proteins plays a crucial role in this process, with goniothalamin modulating the expression of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members.

• Extrinsic Pathway: While the intrinsic pathway is predominant, some studies suggest the involvement of the extrinsic pathway through the upregulation of death receptors like Fas and their ligands.

• Endoplasmic Reticulum (ER) Stress: Goniothalamin has been shown to induce ER stress, leading to the unfolded protein response (UPR). Prolonged ER stress activates pro-apoptotic signaling, including the JNK pathway, which can further contribute to mitochondria-mediated apoptosis.

Cell Cycle Arrest

Goniothalamin can halt the progression of the cell cycle at various phases, preventing cancer cell proliferation. The specific phase of arrest (G0/G1, S, or G2/M) appears to be cell-type dependent. This cell cycle arrest is often mediated by the modulation of key regulatory proteins such as cyclins, cyclin-dependent kinases (CDKs), and CDK inhibitors (CKIs).

Modulation of Pro-Survival Signaling

• NF-κB Inhibition: Goniothalamin has been reported to inhibit the activation of the nuclear factor-kappa B (NF-κB) signaling pathway. NF-κB is a transcription factor that plays a critical role in promoting inflammation, cell survival, and proliferation in cancer. By inhibiting NF-κB, goniothalamin can sensitize cancer cells to apoptosis.

• p53 Activation: In some cellular contexts, goniothalamin can induce DNA damage, leading to the activation of the tumor suppressor protein p53. Activated p53 can then transcriptionally upregulate pro-apoptotic genes and contribute to the induction of apoptosis, in part through a caspase-2-dependent pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to investigate the anticancer effects of goniothalamin.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is for determining the IC₅₀ value of goniothalamin.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Treatment: Prepare a stock solution of goniothalamin in DMSO. Dilute the stock solution with culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Remove the old medium from the wells and add 100 µL of the goniothalamin-containing medium to each well. Include a vehicle control (DMSO-treated) and a blank (medium only).

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value can be determined by plotting the percentage of viability versus the log of goniothalamin concentration and fitting the data to a dose-response curve.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This protocol is for analyzing the effect of goniothalamin on cell cycle distribution.

• Cell Treatment: Seed cells in 6-well plates and treat with goniothalamin at the desired concentrations for a specific duration (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Fixation: Wash the cells with ice-cold PBS and fix them in 70% ice-cold ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI, 50 µg/mL) and RNase A (100 µg/mL) in PBS.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is measured by detecting the fluorescence of PI.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified using cell cycle analysis software.

Apoptosis Assay (Annexin V-FITC/PI Double Staining and Flow Cytometry)

This protocol is for quantifying goniothalamin-induced apoptosis.

• Cell Treatment: Treat cells with goniothalamin as described for the cell cycle analysis.

• Cell Harvesting: Harvest the cells, including any floating cells in the medium.

• Washing: Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of propidium iodide (PI) solution to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within 1 hour. Annexin V-FITC fluorescence (indicating early apoptosis) and PI fluorescence (indicating late apoptosis/necrosis) are measured.

• Data Analysis: Quantify the percentage of cells in different populations: viable (Annexin V⁻/PI⁻), early apoptotic (Annexin V⁺/PI⁻), late apoptotic (Annexin V⁺/PI⁺), and necrotic (Annexin V⁻/PI⁺).

Western Blot Analysis

This protocol is for detecting the expression of specific proteins involved in goniothalamin-induced signaling pathways.

• Protein Extraction: Treat cells with goniothalamin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the proteins of interest (e.g., Bcl-2, Bax, Caspase-3, PARP, p-JNK, NF-κB p65) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualization of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by goniothalamin and a typical experimental workflow for its analysis.

Goniothalamin-Induced Apoptosis Signaling Pathways

Caption: Goniothalamin-induced apoptosis signaling pathways.

Experimental Workflow for Goniothalamin Analysis

Caption: Experimental workflow for goniothalamin analysis.

Conclusion

Goniothalamin stands out as a natural product with significant potential for development as an anticancer therapeutic agent. Its well-defined chemical structure, coupled with its potent and selective cytotoxicity against a broad range of cancer cells, makes it an attractive lead compound. The multifaceted mechanisms of action, involving the induction of apoptosis through various interconnected signaling pathways, cell cycle arrest, and inhibition of pro-survival signals, provide a solid foundation for its further investigation. The detailed experimental protocols and pathway visualizations provided in this guide are intended to serve as a valuable resource for researchers in the field, facilitating the design and execution of future studies aimed at fully elucidating the therapeutic potential of goniothalamin and its analogues in the fight against cancer. Further in-depth in vivo studies are warranted to translate the promising in vitro findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medic.upm.edu.my [medic.upm.edu.my]
• 4. Selective Cytotoxicity of Goniothalamin against Hepatoblastoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Styryl-Lactones from Goniothalamus Species: A Technical Guide for Researchers

Executive Summary

The genus Goniothalamus, belonging to the Annonaceae family, is a rich source of bioactive styryl-lactone compounds. These natural products have garnered significant attention in the scientific community for their potent cytotoxic and pro-apoptotic activities against a wide range of cancer cell lines. This technical guide provides an in-depth overview of styryl-lactones from Goniothalamus species, focusing on their isolation, biological evaluation, and mechanisms of action. Detailed experimental protocols for key assays are provided, along with a comprehensive summary of quantitative cytotoxicity data. Furthermore, this guide illustrates the intricate signaling pathways modulated by these compounds, offering valuable insights for researchers in natural product chemistry, oncology, and drug discovery.

Introduction

Styryl-lactones are a class of secondary metabolites characterized by a phenyl-substituted α,β-unsaturated lactone ring.[1] Found predominantly in plants of the Goniothalamus genus, these compounds have demonstrated a remarkable spectrum of biological activities, most notably their ability to induce programmed cell death, or apoptosis, in cancer cells.[2] This has positioned them as promising candidates for the development of novel anticancer therapeutics. This guide aims to be a comprehensive resource for professionals engaged in the study and development of these potent natural products.

Isolation and Purification of Styryl-Lactones

The isolation of styryl-lactones from Goniothalamus plant material typically involves solvent extraction followed by various chromatographic techniques. A general workflow is presented below, with specific examples of detailed protocols for preparative high-performance liquid chromatography (HPLC).

General Extraction and Fractionation Workflow

Caption: General workflow for the isolation of styryl-lactones.

Detailed Experimental Protocols

Protocol 2.2.1: Isolation of Styryl-Lactones using Recycling Preparative HPLC

This protocol is adapted from methodologies used for the isolation of compounds from Goniothalamus lanceolatus.[3][4]

• Plant Material Extraction:

  • Dried and ground bark of the plant is first defatted with hexane at room temperature for three days.[3]

  • The defatted plant material is then re-extracted with dichloromethane for another three days.

  • The solvent is evaporated under vacuum to yield the dichloromethane crude extract.

• Initial Fractionation (MPLC):

  • The crude extract (e.g., 12 g) is subjected to Medium Performance Liquid Chromatography (MPLC) over a silica gel column to obtain a series of fractions.

• Purification by Recycling Preparative HPLC:

  • Instrumentation: Japan Analytical Industry (JAI) Recycling Preparative HPLC (e.g., LC-9103) with a diode array detector.

  • Column: ODS (C18) preparative column (e.g., Jaigel-ODS-AP, SP-120-15, 20 x 250 mm).

  • Mobile Phase: An isocratic solvent system of methanol-water is commonly used. The optimal ratio (e.g., 70:30 or 80:20) is determined by analytical TLC or HPLC.

  • Flow Rate: Approximately 4.0 mL/min.

  • Detection: UV detection at a suitable wavelength (e.g., 210 nm or 215 nm).

  • Procedure:

    • Dissolve the fraction of interest in methanol.

    • Inject the sample into the HPLC system.

    • The unresolved peaks are recirculated back to the column using the recycle valve until a satisfactory separation is achieved.

    • Impurities can be removed from the eluent using a drain valve.

    • The pure compounds are collected using selector valves. This method is particularly effective for separating compounds with similar retention characteristics and for isolating minor constituents.

Biological Activity and Cytotoxicity Data

Styryl-lactones from Goniothalamus species exhibit potent cytotoxic activity against a variety of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a common measure of a compound's potency.

Quantitative Cytotoxicity Data

The following tables summarize the IC₅₀ values of various styryl-lactones isolated from Goniothalamus species against different cancer cell lines.

Table 1: Cytotoxicity of Goniothalamin and its Analogues

Compound	Cell Line	Cancer Type	IC₅₀ (µM)	Reference(s)
Goniothalamin	HepG2	Hepatoblastoma	~3 times lower than on normal hepatocytes
Goniothalamin	HepG2-R	Drug-resistant Hepatoblastoma	Active
Goniothalamin	Saos-2	Osteosarcoma	< 5 µg/ml (very potent)
Goniothalamin	UACC-732	Breast Carcinoma	< 5 µg/ml (at 72h)
Goniothalamin	A549	Lung Adenocarcinoma	< 5 µg/ml (at 72h)
Goniothalamin	MCF-7	Breast Adenocarcinoma	< 5 µg/ml
Goniothalamin	HT29	Colorectal Adenocarcinoma	< 5 µg/ml (at 72h)
Goniothalamin	LS-174T	Colon Cancer	0.51±0.02 µg/ml
Goniothalamin	COR-L23	Lung Carcinoma	3.49±0.07 µg/ml
Goniothalamin Analogues	Various	Various	Varies

Table 2: Cytotoxicity of Other Styryl-Lactones

Compound	Cell Line	Cancer Type	IC₅₀ (µM)	Reference(s)
Altholactone	HepG2	Hepatoblastoma	Active
Altholactone	HepG2-R	Drug-resistant Hepatoblastoma	Active
Altholactone	HL-60	Promyelocytic Leukemia	Concentration-dependent apoptosis
Goniodiol	HepG2	Hepatoblastoma	Less toxic to normal hepatocytes
Goniodiol	HepG2-R	Drug-resistant Hepatoblastoma	Active
5-Cinnamoyloxygoniothalamin	Various	Various	2.05 - 3.96
5-Acetoxygoniothalamin	Various	Various	3.33 - 7.00
6S-Goniothalamin	Human Colon & Lung	Colon & Lung Cancer	2.38 - 7.59
Goniodiol	A-549	Lung Cancer	Significant and selective

Experimental Protocols for Biological Evaluation

Cytotoxicity Assay

Protocol 4.1.1: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

• Cell Plating:

  • Seed cells in a 96-well microtiter plate at an appropriate density (e.g., 2000 cells/well) and culture until they reach the desired confluence.

• Compound Treatment:

  • Treat the cells with various concentrations of the styryl-lactone compounds.

  • Incubate for a specified period (e.g., 48 or 72 hours).

• Cell Fixation:

  • Gently aspirate the media from all wells.

  • Add 100 µL of 10% (wt/vol) trichloroacetic acid (TCA) to each well to fix the cells.

  • Incubate the plates at 4°C for at least 1 hour.

• Staining:

  • Wash the plates five times with 1% (vol/vol) acetic acid to remove the TCA and air dry.

  • Add 100 µL of 0.4% (wt/vol) SRB solution in 1% acetic acid to each well.

  • Incubate at room temperature for 30 minutes.

• Washing:

  • Quickly rinse the plates four times with 1% (vol/vol) acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

• Solubilization and Absorbance Reading:

  • Add 100-200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.

  • Measure the optical density (OD) at approximately 510 nm using a microplate reader.

  • The IC₅₀ value is calculated from the dose-response curve.

Apoptosis Assay

Protocol 4.2.1: Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment:

  • Seed cells (e.g., 1 x 10⁶ cells) in a culture flask and treat with the styryl-lactone compound for the desired time.

• Cell Harvesting:

  • Collect both floating (apoptotic) and adherent cells.

  • Wash the cells twice with ice-cold PBS and centrifuge.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1-5 x 10⁶ cells/mL.

  • Add 5 µL of fluorochrome-conjugated Annexin V to 100 µL of the cell suspension.

  • Add PI to the cell suspension (concentration as per manufacturer's instructions).

  • Incubate for 10-15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 1X Binding Buffer to the stained cells.

  • Analyze the cells by flow cytometry.

  • Viable cells are Annexin V-negative and PI-negative.

  • Early apoptotic cells are Annexin V-positive and PI-negative.

  • Late apoptotic or necrotic cells are Annexin V-positive and PI-positive.

Signaling Pathways and Mechanisms of Action

Styryl-lactones from Goniothalamus species induce apoptosis through a complex interplay of signaling pathways, primarily involving the mitochondria-mediated intrinsic pathway and modulation of the extrinsic pathway. The Mitogen-Activated Protein Kinase (MAPK) signaling cascade plays a crucial role in this process.

Intrinsic (Mitochondrial) Apoptotic Pathway

Goniothalamin and other styryl-lactones have been shown to induce apoptosis via the intrinsic pathway.

Modulation of MAPK Signaling Pathway

The MAPK pathway, including ERK, JNK, and p38, is a key regulator of cell proliferation, differentiation, and apoptosis. Goniothalamin has been shown to modulate this pathway to induce apoptosis.

• Activation of Pro-Apoptotic Kinases: Goniothalamin treatment leads to the upregulation and phosphorylation of JNK and p38 MAPKs, which are known to promote apoptosis.

• Inhibition of Pro-Survival Kinases: Concurrently, goniothalamin downregulates the phosphorylation of ERK1/2 and Akt, which are critical for cell survival signaling.

Putative Interaction with the TRAIL Pathway

Tumor necrosis factor-related apoptosis-inducing ligand (TRAIL) is a cytokine that can selectively induce apoptosis in cancer cells by binding to its death receptors (TRAIL-R1/DR4 and TRAIL-R2/DR5). While direct binding of styryl-lactones to TRAIL receptors has not been definitively established, there is evidence to suggest a potential interplay. The activation of JNK and p38 by styryl-lactones could potentially sensitize cancer cells to TRAIL-induced apoptosis or mimic its downstream effects, leading to the activation of the caspase cascade.

Caption: Hypothesized mechanism of styryl-lactone action involving MAPK and TRAIL pathways.

Conclusion

Styryl-lactones from Goniothalamus species represent a promising class of natural products with significant potential for the development of novel anticancer agents. Their potent cytotoxic and pro-apoptotic activities, coupled with an increasing understanding of their molecular mechanisms of action, provide a solid foundation for further research. This technical guide offers a comprehensive overview of the current knowledge, providing researchers with the necessary information and protocols to advance the study of these fascinating compounds. Future investigations should focus on elucidating the precise molecular targets of styryl-lactones, optimizing their structures for improved efficacy and selectivity, and conducting preclinical and clinical studies to evaluate their therapeutic potential.

References

• 1. Styryl lactones and their derivatives: biological activities, mechanisms of action and potential leads for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of TRAIL in Apoptosis and Immunosurveillance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asiaresearchnews.com [asiaresearchnews.com]
• 4. Recycling preparative HPLC for isolation of styryl-lactones from Goniothalamus Lanceolatus / Nur Vicky Bihud … [et al.] - UiTM Institutional Repository [ir.uitm.edu.my]

Goniothalamin-Induced Apoptosis: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goniothalamin (GTN), a naturally occurring styryl-lactone found in plants of the Goniothalamus genus, has emerged as a promising candidate in anticancer drug development.[1][2] Extensive research has demonstrated its potent cytotoxic effects against a wide array of cancer cell lines, primarily through the induction of apoptosis, or programmed cell death.[1][3] This technical guide provides an in-depth exploration of the molecular mechanisms underlying goniothalamin-induced apoptosis, offering a valuable resource for researchers in oncology and drug discovery.

Goniothalamin's anticancer properties have been observed in various cancer types, including but not limited to, cervical, breast, leukemia, and liver cancers.[4] A key characteristic of goniothalamin is its selective cytotoxicity towards cancer cells, with comparatively lower toxicity to normal cells, highlighting its therapeutic potential. This guide will delve into the core signaling pathways, present quantitative data on its efficacy, detail common experimental protocols, and provide visual representations of the key molecular events.

Core Molecular Mechanisms of Goniothalamin-Induced Apoptosis

Goniothalamin triggers apoptosis through a multi-faceted mechanism that primarily involves the induction of cellular stress, leading to the activation of the intrinsic and, in some contexts, the extrinsic apoptotic pathways. The central events include the generation of reactive oxygen species (ROS), DNA damage, and modulation of key signaling cascades.

Oxidative Stress and DNA Damage

A primary mechanism of goniothalamin's action is the induction of oxidative stress. Treatment with goniothalamin leads to a rapid decrease in intracellular glutathione (GSH) levels and a corresponding increase in reactive oxygen species (ROS). This oxidative imbalance contributes to cellular damage, including DNA damage, which has been confirmed through methods like the Comet assay. The resulting genotoxic stress serves as a crucial upstream signal for the initiation of apoptosis.

The Intrinsic (Mitochondrial) Pathway

The intrinsic pathway is a major route for goniothalamin-induced apoptosis. The process is initiated by intracellular stress signals and converges at the mitochondria.

• Bcl-2 Family Proteins: The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of the intrinsic pathway, comprising both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members. Goniothalamin has been shown to modulate the expression of these proteins, often leading to a decreased expression of anti-apoptotic Bcl-2 and an increased Bax/Bcl-2 ratio. This shift in balance towards pro-apoptotic members facilitates the permeabilization of the outer mitochondrial membrane. However, in some cell lines like Jurkat T-cells, goniothalamin-induced apoptosis appears to be independent of Bcl-2.

• Mitochondrial Disruption and Apoptosome Formation: The increased ratio of pro- to anti-apoptotic Bcl-2 family proteins leads to the loss of mitochondrial membrane potential (ΔΨm). This disruption results in the release of pro-apoptotic factors from the mitochondrial intermembrane space into the cytosol, most notably cytochrome c. In the cytosol, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1), which then recruits pro-caspase-9 to form a multi-protein complex known as the apoptosome.

• Caspase Activation: Within the apoptosome, pro-caspase-9 is cleaved and activated. Activated caspase-9, an initiator caspase, then proceeds to cleave and activate effector caspases, such as caspase-3 and caspase-7. These executioner caspases are responsible for the cleavage of a multitude of cellular substrates, including poly (ADP-ribose) polymerase (PARP), leading to the characteristic morphological and biochemical hallmarks of apoptosis.

The Role of p53 and Caspase-2

The tumor suppressor protein p53 can also play a role in goniothalamin-induced apoptosis. DNA damage induced by goniothalamin can lead to the upregulation and activation of p53. Activated p53 can then contribute to apoptosis, in some cases through the activation of caspase-2, which may act upstream of the mitochondria to trigger cytochrome c release. However, studies in Jurkat T-cells have shown goniothalamin-induced apoptosis to be independent of caspase-2.

Involvement of the Extrinsic (Death Receptor) Pathway

While the intrinsic pathway is predominant, some studies suggest the involvement of the extrinsic pathway in goniothalamin-induced apoptosis. This pathway is initiated by the binding of extracellular death ligands to transmembrane death receptors. This binding leads to the recruitment of adaptor proteins and the subsequent activation of the initiator caspase-8. In some cancer cell lines, an increase in the activation of caspase-8 has been observed following goniothalamin treatment.

MAPK and ER Stress Signaling

Goniothalamin has also been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway. This can involve the upregulation of pro-apoptotic JNK and p38, and the downregulation of the pro-survival ERK1/2 pathway. Furthermore, goniothalamin can induce endoplasmic reticulum (ER) stress, which can in turn activate JNK and contribute to mitochondria-mediated apoptosis.

Quantitative Data: Cytotoxic Efficacy of Goniothalamin

The cytotoxic effect of goniothalamin is often quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits 50% of cell growth or viability. The IC50 values of goniothalamin vary depending on the cancer cell line and the duration of treatment.

Cell Line	Cancer Type	IC50 (µg/mL)	Treatment Duration (hours)	Reference
Saos-2	Osteosarcoma	0.62 ± 0.06	72
MCF-7	Breast Adenocarcinoma	0.79 ± 0.12	72
A549	Lung Adenocarcinoma	1.15 ± 0.11	72
HT29	Colorectal Adenocarcinoma	2.01 ± 0.28	72
UACC-732	Breast Carcinoma	1.54 ± 0.19	72
HeLa	Cervical Cancer	13.28 µM	Not Specified
HeLa	Cervical Cancer	3.2 ± 0.72	Not Specified
HepG2	Hepatoblastoma	4.6 µM (MTT assay)	72
HepG2	Hepatoblastoma	5.20 µM (LDH assay)	72
Chang	Normal Liver	35.0 µM (MTT assay)	72
Chang	Normal Liver	32.5 µM (LDH assay)	72
HL-60	Promyelocytic Leukemia	4.5	72
CEM-SS	T-lymphoblastic Leukemia	2.4	72
P-388	Murine Lymphocytic Leukemia	0.19	Not Specified
Col-2	Colon Cancer	0.36	Not Specified
T24	Bladder Cancer	0.39	Not Specified
Lu-1	Lung Cancer	0.54	Not Specified
KB	Oral Nasopharyngeal Cancer	0.56	Not Specified

Experimental Protocols

Investigating the apoptotic effects of goniothalamin involves a series of well-established molecular and cellular biology techniques. Below are detailed methodologies for key experiments.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of goniothalamin (and a vehicle control, e.g., DMSO) for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment and Harvesting: Treat cells with goniothalamin as described above. After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Western Blotting for Apoptosis-Related Proteins

Western blotting is used to detect the expression levels of specific proteins involved in the apoptotic pathway.

• Protein Extraction: Treat cells with goniothalamin, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved PARP, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Caspase Activity Assay

Fluorometric or colorimetric assays can be used to measure the activity of specific caspases.

• Cell Lysis: Treat and harvest cells as previously described. Lyse the cells in a specific lysis buffer provided with the caspase activity assay kit.

• Assay Reaction: Add the cell lysate to a 96-well plate. Add the specific caspase substrate (e.g., DEVD-pNA for caspase-3) to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength.

• Data Analysis: Calculate the fold-increase in caspase activity relative to the untreated control.

Visualizing the Molecular Pathways and Workflows

Goniothalamin-Induced Apoptosis Signaling Pathway

Caption: A diagram of the goniothalamin-induced apoptosis signaling pathway.

Experimental Workflow for Investigating Goniothalamin-Induced Apoptosis

Caption: A typical experimental workflow for studying goniothalamin's effects.

Conclusion

Goniothalamin induces apoptosis in cancer cells through a complex and interconnected network of signaling pathways. The primary mechanism involves the induction of oxidative and genotoxic stress, which predominantly activates the intrinsic mitochondrial pathway of apoptosis. This is characterized by the modulation of Bcl-2 family proteins, mitochondrial dysfunction, and the activation of a caspase cascade. Additionally, the p53, MAPK, and ER stress pathways, as well as the extrinsic pathway in certain cellular contexts, contribute to its potent anticancer activity. The selective cytotoxicity of goniothalamin against cancer cells further underscores its potential as a lead compound for the development of novel chemotherapeutic agents. This guide provides a comprehensive overview to aid researchers in further elucidating the therapeutic potential of this promising natural product.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms – ScienceOpen [scienceopen.com]
• 3. A Comprehensive Review of Phytochemistry and Anticancer of the Genus Goniothalamus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Goniothalamin-induced oxidative stress, DNA damage and apoptosis via caspase-2 independent and Bcl-2 independent pathways in Jurkat T-cells - PMC [pmc.ncbi.nlm.nih.gov]

Goniothalamin's Role in Inducing Oxidative Stress and DNA Damage: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Goniothalamin (GTN), a naturally occurring styryl-lactone derived from plants of the Goniothalamus genus, has garnered significant attention for its potent cytotoxic and antiproliferative activities against a wide range of cancer cell lines.[1][2] A substantial body of evidence points to the induction of oxidative stress and subsequent DNA damage as a core mechanism driving its anticancer effects. This technical guide provides an in-depth examination of the molecular pathways activated by goniothalamin, focusing on its role in disrupting cellular redox balance, causing genotoxicity, and ultimately leading to programmed cell death. Detailed experimental protocols and quantitative data are presented to offer a comprehensive resource for researchers in oncology and drug development.

Introduction to Goniothalamin

Goniothalamin (5,6-dihydro-6-styryl-2-pyranone) is a secondary metabolite that has demonstrated selective cytotoxicity against tumor cells while showing less toxicity to normal cells.[3][4][5] Its anticancer potential has been linked to the induction of cell cycle arrest and apoptosis through various intrinsic and extrinsic pathways. Central to its mechanism of action is the generation of reactive oxygen species (ROS), which overwhelms the cellular antioxidant defense systems, leading to a state of oxidative stress. This redox imbalance triggers a cascade of events, including significant damage to cellular macromolecules like DNA, ultimately culminating in apoptosis.

Induction of Oxidative Stress

Goniothalamin disrupts the intracellular redox homeostasis primarily through two interconnected actions: the depletion of glutathione (GSH) and the elevation of reactive oxygen species (ROS).

Depletion of Intracellular Glutathione (GSH)

Glutathione is a critical cellular antioxidant, protecting cells from damage by ROS. Goniothalamin treatment leads to a rapid and significant decrease in intracellular GSH levels. This depletion is observed as early as 30 minutes post-treatment in cell lines such as Jurkat T-cells. The reduction in GSH is attributed to either direct alkylation of GTN to the thiol groups or its consumption during the detoxification of rising ROS levels.

Elevation of Reactive Oxygen Species (ROS)

Concurrent with GSH depletion, goniothalamin induces a substantial increase in intracellular ROS, including superoxide radicals. This surge in ROS creates a highly oxidizing environment within the cell, contributing to the loss of GSH and causing direct damage to lipids, proteins, and nucleic acids. The role of oxidative stress as a key mediator of GTN's cytotoxicity is confirmed by experiments where the antioxidant N-acetylcysteine (NAC) completely abrogates GTN-induced apoptosis.

Data Summary: Oxidative Stress Induction

Cell Line	Concentration	Time	Effect on GSH	Effect on ROS	Reference
Jurkat T-cells	50 µM	30 min	Significant decrease	Elevation
Jurkat T-cells	50 µM	1 hour	Significant decrease	Elevation
MDA-MB-231	Not specified	Not specified	Decrease in free thiols	Increase
Coronary Artery Smooth Muscle Cells	Not specified	Not specified	Reduction in free thiols	Increase in H₂O₂
MDA-MB-231	10 µM	Not specified	Glutathione depletion	Abundant ROS

Induction of DNA Damage

The acute oxidative stress induced by goniothalamin directly leads to genotoxicity. The excessive ROS can oxidize DNA bases and the deoxyribose backbone, causing DNA strand breaks.

The Comet assay, a sensitive method for detecting DNA damage, has been widely used to demonstrate the genotoxic effects of goniothalamin. Studies show that GTN induces significant DNA damage in various cancer cell lines, including Jurkat, HL-60, CEM-SS, and NCI-H460 cells. Importantly, this DNA damage occurs independently of topoisomerase II inhibition, suggesting that oxidative stress is the primary contributor to its genotoxic effects. This DNA damage acts as a critical upstream signal, triggering cell cycle arrest and activating apoptotic pathways.

Data Summary: DNA Damage Induction

Cell Line	Concentration	Time	Method	Key Finding	Reference
Jurkat T-cells	50 µM	30 min	Alkaline Comet Assay	Significant increase in tail moment
NCI-H460	Concentration-dependent	Not specified	Comet Assay	Induces DNA damage
HL-60 & CEM-SS	IC10 & IC25	2 hours	Alkaline Comet Assay	Genotoxicity detected
H1299	Not specified	Not specified	Comet-NE Assay	Significant increase in tail DNA

Signaling Pathways and Molecular Mechanisms

Goniothalamin-induced oxidative stress and DNA damage converge on several critical signaling pathways that orchestrate the execution of apoptosis.

Oxidative Stress-Mediated Mitochondrial Apoptosis

This is the central pathway initiated by GTN. The compound's direct or indirect effect on mitochondria, coupled with massive oxidative stress, leads to mitochondrial dysfunction. This is characterized by the loss of mitochondrial membrane potential (ΔΨm), a key event in the intrinsic apoptotic pathway. The depolarization of the mitochondrial membrane facilitates the release of pro-apoptotic proteins, most notably cytochrome c, from the intermembrane space into the cytosol. Cytosolic cytochrome c then associates with Apaf-1 to form the apoptosome, which activates the initiator caspase-9, subsequently leading to the activation of executioner caspases like caspase-3 and -7.

Caption: Oxidative stress-mediated mitochondrial apoptosis pathway induced by Goniothalamin.

DNA Damage-Triggered p53 and Caspase-2 Activation

The genotoxic stress from GTN serves as a potent activator of the tumor suppressor protein p53. Upregulated p53 can then transcriptionally activate pro-apoptotic Bcl-2 family members like Bax, further promoting mitochondrial dysfunction. Concurrently, DNA damage can activate the initiator caspase-2. While some studies show a 12-fold increase in caspase-2 activity, its role is not always essential for apoptosis, as inhibition of caspase-2 does not always prevent cell death. This suggests that GTN can induce apoptosis through both caspase-2-dependent and -independent mechanisms. Notably, the apoptotic response has also been found to be independent of the anti-apoptotic protein Bcl-2 in certain contexts.

Caption: DNA damage response pathway involving p53 and Caspase-2 activation.

Endoplasmic Reticulum (ER) Stress Pathway

In addition to directly targeting mitochondria, goniothalamin can induce stress in the endoplasmic reticulum (ER), caused by the accumulation of unfolded proteins. This ER stress activates signaling cascades, including the phosphorylation of c-Jun NH2-terminal kinase (JNK). Activated JNK and the transcription factor CHOP (C/EBP homologous protein) are key mediators that link ER stress to the mitochondria-mediated apoptotic pathway, thereby amplifying the cell death signal.

Caption: ER stress-induced apoptosis pathway activated by Goniothalamin.

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the effects of goniothalamin.

Workflow for Assessing GTN-Induced Cytotoxicity and Mechanistic Pathways

Caption: General experimental workflow for studying Goniothalamin's effects.

Determination of Intracellular GSH

Protocol based on Ellman (1959) with modifications.

• Culture and treat cells (1 x 10⁶) with goniothalamin for the desired time.

• Collect cells, wash with chilled PBS, and pellet at 220 x g for 5 min.

• Lyse the cell pellet with 100 µl of ice-cold lysis buffer (50 mM K₂HPO₄, 1 mM EDTA, pH 6.5, and 0.1% v/v Triton X-100).

• Centrifuge the lysate at 10,000 x g for 15 min at 4°C.

• Transfer the supernatant (cytosolic fraction) to a new tube.

• In a 96-well plate, add 20 µl of supernatant, 100 µl of 0.1 M sodium phosphate buffer (pH 8.0) containing 1 mM EDTA, and 100 µl of 0.25 mM 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent).

• Incubate for 10 min at room temperature.

• Measure the absorbance at 412 nm using a microplate reader.

• Quantify GSH concentration using a standard curve prepared with known concentrations of GSH. Express results as nmol/mg protein.

Measurement of Reactive Oxygen Species (ROS)

Protocol using the fluorescent probe Hydroethidine (HE).

• Culture and treat cells (1 x 10⁶) with goniothalamin.

• Collect cells by centrifugation and discard the supernatant.

• Resuspend the cell pellet in 1 ml of pre-warmed, serum-free medium.

• Add 1 µl of 10 mM hydroethidine (HE) stock solution to achieve a final concentration of 10 µM.

• Incubate the cell suspension in the dark at 37°C for 30 min.

• Centrifuge at 220 x g for 5 min and wash the cells with 1 ml of chilled PBS.

• Resuspend the final cell pellet in PBS for analysis.

• Analyze the fluorescence of 10,000 cells using a flow cytometer (e.g., FACSCalibur, FL2 channel). An increase in fluorescence intensity indicates an increase in superoxide levels.

Alkaline Comet Assay for DNA Damage

Protocol for assessing DNA strand breaks.

• Culture and treat cells with goniothalamin (e.g., 50 µM for 30 min).

• Harvest and resuspend cells in PBS at a concentration of 1 x 10⁵ cells/ml.

• Mix 10 µl of cell suspension with 100 µl of 0.5% low-melting-point agarose at 37°C.

• Pipette the mixture onto a microscope slide pre-coated with 1% normal-melting-point agarose. Cover with a coverslip and allow to solidify on ice for 10 min.

• Remove the coverslip and immerse the slides in ice-cold lysis solution (2.5 M NaCl, 100 mM Na₂EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh) for at least 1 hour at 4°C.

• Transfer the slides to a horizontal electrophoresis tank and immerse in freshly prepared alkaline electrophoresis buffer (300 mM NaOH, 1 mM Na₂EDTA, pH > 13) for 20 min to allow for DNA unwinding.

• Perform electrophoresis at 25 V and 300 mA for 20 min.

• Gently rinse the slides with neutralizing buffer (0.4 M Tris, pH 7.5) for 5 min.

• Stain the slides with 50 µl of 10 µg/ml ethidium bromide.

• Store slides at 4°C overnight before analysis.

• Visualize under a fluorescent microscope. Quantify DNA damage for at least 50 cells per slide using imaging software (e.g., Comet Assay III). Data is typically expressed as the "tail moment" (tail length multiplied by the fraction of DNA in the tail).

Quantitative Cytotoxicity Data

Goniothalamin exhibits potent cytotoxic activity across a broad spectrum of human cancer cell lines, with IC50 values often in the low micromolar or even sub-micromolar range after 72 hours of treatment.

Table of IC50 Values for Goniothalamin

Cell Line	Cancer Type	IC50 Value (72h)	Reference
HL-60	Promyelocytic Leukemia	4.5 µg/mL
CEM-SS	T-lymphoblastic Leukemia	2.4 µg/mL
Saos-2	Osteosarcoma	0.62 ± 0.06 µg/mL
MCF-7	Breast Adenocarcinoma	0.95 ± 0.02 µg/mL
UACC-732	Breast Carcinoma	1.05 ± 0.11 µg/mL
A549	Lung Adenocarcinoma	1.25 ± 0.15 µg/mL
HT29	Colorectal Adenocarcinoma	2.01 ± 0.28 µg/mL
LS174T	Colon Cancer	0.51 ± 0.02 µg/mL
COR-L23	Lung Carcinoma	3.51 ± 0.03 µg/mL
HepG2	Hepatoblastoma	4.6 ± 0.23 µM
HeLa	Cervical Cancer	3.2 ± 0.72 µg/mL
Chang (Normal Liver)	Normal Control	35.0 ± 0.09 µM
HMSC (Normal Stem Cell)	Normal Control	6.23 ± 1.29 µg/mL

Conclusion

Goniothalamin is a potent natural compound that effectively induces cell death in cancer cells through a mechanism deeply rooted in the induction of severe oxidative stress and subsequent DNA damage. Its ability to rapidly deplete cellular antioxidant defenses (GSH) while simultaneously increasing ROS production triggers a catastrophic cascade involving mitochondrial dysfunction, DNA strand breaks, and activation of multiple pro-apoptotic signaling pathways, including those dependent on p53 and ER stress. The detailed data and protocols provided in this guide underscore the potential of goniothalamin as a promising candidate for further preclinical and clinical investigation in cancer therapy. Its multifaceted mechanism of action suggests it may be effective against a variety of tumor types and could potentially circumvent certain forms of drug resistance.

References

• 1. (S)-Goniothalamin induces DNA damage, apoptosis, and decrease in BIRC5 messenger RNA levels in NCI-H460 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medic.upm.edu.my [medic.upm.edu.my]
• 5. Selective Cytotoxicity of Goniothalamin against Hepatoblastoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Effect of Goniothalamin on p53 and Caspase Activation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms underlying the anticancer effects of goniothalamin, with a specific focus on its impact on the p53 tumor suppressor protein and the caspase cascade. Goniothalamin, a naturally occurring styryl-lactone, has demonstrated potent cytotoxic effects against a variety of cancer cell lines, primarily through the induction of apoptosis.[1][2][3] This document consolidates key findings on its mechanism of action, presenting quantitative data, detailed experimental protocols, and visual representations of the signaling pathways involved.

Mechanism of Action: An Overview

Goniothalamin (GTN) exerts its anticancer effects through the induction of apoptosis, or programmed cell death, via multiple pathways that often converge on the activation of caspases. A central player in this process is the p53 tumor suppressor protein. Evidence suggests that goniothalamin can induce DNA damage and oxidative stress, leading to the upregulation and activation of p53.[4][5] Activated p53 can then trigger the intrinsic apoptotic pathway by modulating the expression of Bcl-2 family proteins, leading to mitochondrial dysfunction and the subsequent activation of initiator and executioner caspases. Additionally, some studies indicate that goniothalamin can induce apoptosis through p53-independent mechanisms, highlighting the compound's multifaceted approach to cancer cell eradication.

Quantitative Data Summary

The cytotoxic and pro-apoptotic effects of goniothalamin have been quantified across various cancer cell lines. The following tables summarize key data points from multiple studies, providing a comparative look at its potency and efficacy.

Table 1: IC50 Values of Goniothalamin in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µg/mL)	IC50 (µM)	Reference
Saos-2	Osteosarcoma	72	0.62 ± 0.06	~3.1
MCF-7	Breast Adenocarcinoma	72	2.01 ± 0.28	~10.0
A549	Lung Adenocarcinoma	72	1.54 ± 0.15	~7.7
HT29	Colorectal Adenocarcinoma	72	1.89 ± 0.21	~9.4
UACC-732	Breast Carcinoma	72	1.76 ± 0.19	~8.8
HepG2	Hepatoblastoma	72	-	4.6 ± 0.23
Hela	Cervical Cancer	-	3.2 ± 0.72	~16.0
P-388	Murine Lymphocytic Leukemia	-	0.19	~0.95
Col-2	Colon Cancer	-	0.36	~1.8
T24	Bladder Cancer	-	0.39	~1.95
Lu-1	Lung Cancer	-	0.54	~2.7
KB	Oral Nasopharyngeal Cancer	-	0.56	~2.8
ASK	Rat Glioma	-	0.67	~3.35
LS-174T	Colon Cancer	72	0.51 ± 0.02	~2.55

Table 2: Effect of Goniothalamin on p53 and Caspase Activation

Cell Line	Treatment	Parameter	Fold Change/Observation	Reference
CASMCs	50µM GN	p53 protein level (24h)	~4.5-fold increase
CASMCs	50µM GN	Caspase-2 activity (24h)	~4.62-fold increase
CASMCs	100µM GN	Caspase-2 activity (4h)	~2.45-fold increase
Jurkat	50µM GTN	Caspase-2 activity (4h)	~12-fold increase
SK-BR-3	20 µg/ml GTN	Bax/Bcl-2 ratio (9h)	Significant increase

Signaling Pathways

Goniothalamin-induced apoptosis is a complex process involving several interconnected signaling pathways. The diagrams below, generated using the DOT language, illustrate these pathways.

Caption: p53-dependent apoptotic pathway induced by Goniothalamin.

Caption: A typical experimental workflow for Western Blot analysis.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments used to elucidate the effects of goniothalamin on p53 and caspase activation.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of goniothalamin and a vehicle control (e.g., DMSO) for specified time periods (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of goniothalamin that inhibits 50% of cell growth).

Western blotting is used to detect specific proteins in a sample of tissue homogenate or extract.

Protocol:

• Protein Extraction: Treat cells with goniothalamin as described above. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p53, cleaved caspase-3, cleaved caspase-9, Bax, Bcl-2, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

Caspase activity can be quantified using fluorometric or colorimetric assays that utilize specific caspase substrates.

Protocol:

• Cell Lysis: Treat cells with goniothalamin and lyse them according to the assay kit manufacturer's instructions.

• Assay Reaction: Add the cell lysate to a 96-well plate containing the specific caspase substrate (e.g., DEVD-pNA for caspase-3, LEHD-pNA for caspase-9).

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Quantify the caspase activity based on the signal generated and normalize it to the protein concentration of the lysate. For instance, in coronary artery smooth muscle cells, caspase-2 activity showed a 1.13-fold increase at 2 hours and a 4.62-fold increase at 24 hours after treatment with 50µM goniothalamin.

Annexin V-FITC and propidium iodide (PI) double staining allows for the differentiation of early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment and Harvesting: Treat cells with goniothalamin, then harvest and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Conclusion

Goniothalamin is a promising natural compound with significant anticancer properties. Its ability to induce apoptosis through both p53-dependent and -independent pathways, leading to the activation of the caspase cascade, makes it a valuable candidate for further investigation in cancer therapy. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals to explore the full therapeutic potential of goniothalamin.

References

• 1. Goniothalamin induces mitochondria-mediated apoptosis associated with endoplasmic reticulum stress-induced activation of JNK in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Goniothalamin induces coronary artery smooth muscle cells apoptosis: the p53-dependent caspase-2 activation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Spectroscopic Data Interpretation of Goniothalamin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goniothalamin is a naturally occurring styryl-lactone found in various plants of the Goniothalamus genus. It has garnered significant interest within the scientific community due to its wide range of biological activities, including potent cytotoxic effects against various cancer cell lines. The elucidation of its molecular structure through spectroscopic techniques is fundamental for its identification, characterization, and further development as a potential therapeutic agent. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of Goniothalamin, complete with detailed experimental protocols and an interpretation of the spectral data.

Spectroscopic Data of Goniothalamin

The spectroscopic data presented below has been compiled from various scientific sources to provide a comprehensive reference for the structural characterization of Goniothalamin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data for Goniothalamin (in CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.26 - 7.38	m	Aromatic-ring protons
6.90 - 6.93	m	Alkene proton
6.72	d	Alkene proton
6.26	dd	Alkene proton
6.08	dt	Alkene proton
5.09 - 5.10	m	Oxygen-attached proton (–CH–) of the lactone ring
2.53 - 2.55	m	Methylene hydrogens (–CH₂–) of the lactone ring

Note: The chemical shifts and coupling constants may vary slightly depending on the solvent and the spectrometer frequency used.

Table 2: ¹³C NMR Spectroscopic Data for Goniothalamin (in CDCl₃) [1][2]

Chemical Shift (δ) ppm	Assignment
163.8	C-2 (Carbonyl carbon)
144.6	Olefinic carbon
135.8	C-9 (Aromatic carbon)
133.2	Olefinic carbon
128.7	C-11 and C-13 (Aromatic carbons)
128.4	Aromatic carbon
126.7	C-10 and C-14 (Aromatic carbons)
125.7	Olefinic carbon
121.8	Olefinic carbon
78.0	C-6 (Oxygen-attached carbon)
29.9	C-5 (Methylene carbon)

Note: The assignments are based on spectroscopic analysis and comparison with published data.[1][2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Goniothalamin [1]

Wavenumber (cm⁻¹)	Functional Group
3011	C-H stretch (aromatic)
2914	C-H stretch (asymmetric)
2857	C-H stretch (aliphatic, symmetric)
1719	C=O stretch (lactone)
1690	C=C stretch (olefin)
1455	C-H bend (aliphatic)
1393	C-C stretch (aromatic)
1250	C-O stretch
969	=C-H bend (olefin)
763	C-H bend (aromatic, out-of-plane)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound.

Table 4: Mass Spectrometry Data for Goniothalamin

Technique	Ion	m/z
LC-ESI-TOF/MS	[M+1]⁺	201

The molecular formula of Goniothalamin is C₁₃H₁₂O₂. The calculated molecular weight is 200.23 g/mol . The observed m/z of 201 in the ESI-MS corresponds to the protonated molecule [M+H]⁺.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

NMR Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of purified Goniothalamin.

  • Dissolve the sample in approximately 0.5-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Data Acquisition:

  • A high-field NMR spectrometer (e.g., 400 MHz, 500 MHz, or 600 MHz) is recommended for better resolution.

  • Acquire ¹H NMR spectra with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire ¹³C NMR spectra, including DEPT-135 and DEPT-90 experiments to aid in the assignment of carbon signals.

  • Two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are crucial for unambiguous assignment of all proton and carbon signals.

IR Spectroscopy

• Sample Preparation:

  • For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used.

  • KBr Pellet Method: Mix a small amount of Goniothalamin (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

  • ATR Method: Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation and Data Acquisition:

  • A Fourier Transform Infrared (FTIR) spectrometer is typically used.

  • Record the spectrum in the mid-infrared range (4000-400 cm⁻¹).

  • Acquire a background spectrum of the empty sample holder (for KBr pellet) or the clean ATR crystal.

  • Run the sample spectrum and ratio it against the background to obtain the final absorbance or transmittance spectrum.

Mass Spectrometry

• Sample Preparation:

  • Prepare a dilute solution of Goniothalamin (e.g., 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • For Liquid Chromatography-Mass Spectrometry (LC-MS), the sample is injected into the LC system, which separates the components before they enter the mass spectrometer.

• Instrumentation and Data Acquisition:

  • An Electrospray Ionization (ESI) source coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer is suitable for accurate mass determination.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition of the molecular ion.

Spectroscopic Data Interpretation

The combined analysis of NMR, IR, and MS data allows for the unambiguous structural elucidation of Goniothalamin.

• MS Data: The ESI-MS data showing an m/z of 201 for the [M+H]⁺ ion confirms the molecular weight of Goniothalamin as 200, corresponding to the molecular formula C₁₃H₁₂O₂.

• IR Spectrum: The IR spectrum reveals the presence of key functional groups. The strong absorption at 1719 cm⁻¹ is characteristic of a carbonyl group in a six-membered lactone (α,β-unsaturated δ-lactone). The bands at 1690 cm⁻¹ and 969 cm⁻¹ indicate the presence of a C=C double bond (olefin). The absorptions in the 3011 cm⁻¹ and 1393 cm⁻¹ regions are indicative of an aromatic ring.

• ¹³C NMR Spectrum: The ¹³C NMR spectrum shows 13 distinct carbon signals, consistent with the molecular formula. The signal at δ 163.8 ppm is assigned to the carbonyl carbon of the lactone. Several signals in the downfield region (δ 121.8-144.6 ppm) correspond to the olefinic and aromatic carbons. The signal at δ 78.0 ppm is attributed to the oxygen-bearing methine carbon (C-6), and the signal at δ 29.9 ppm corresponds to the methylene carbon (C-5) in the lactone ring.

• ¹H NMR Spectrum: The ¹H NMR spectrum provides detailed information about the proton environment. The multiplet in the aromatic region (δ 7.26-7.38 ppm) integrates to five protons, indicating a monosubstituted benzene ring. The signals for the olefinic protons and the protons on the lactone ring are observed in the upfield region. The coupling patterns observed in the 2D NMR spectra (COSY, HSQC, HMBC) allow for the complete assignment of the proton and carbon signals and confirm the connectivity of the atoms, thus establishing the structure of Goniothalamin.

Signaling Pathways and Experimental Workflows

Goniothalamin exerts its cytotoxic effects through the induction of apoptosis and cell cycle arrest via multiple signaling pathways. Understanding these pathways is crucial for its development as an anticancer agent.

Caption: Goniothalamin-induced apoptosis signaling pathway.

This diagram illustrates the intrinsic pathway of apoptosis induced by Goniothalamin. The process is initiated by an increase in reactive oxygen species (ROS) and a decrease in glutathione (GSH), leading to oxidative stress and DNA damage. This, in turn, upregulates the tumor suppressor protein p53. Activated p53 triggers the activation of caspase-2, leading to the release of cytochrome c from the mitochondria. Cytochrome c then activates caspase-9, which subsequently activates the executioner caspase-3, ultimately leading to programmed cell death or apoptosis.

Caption: Goniothalamin-induced G2/M cell cycle arrest.

Goniothalamin can also induce cell cycle arrest, primarily at the G2/M phase. This is mediated by the disruption of the intracellular redox balance, which leads to the degradation of the cdc25C phosphatase. The degradation of cdc25C prevents the activation of the cyclin B/CDK1 complex, which is essential for entry into mitosis, thereby causing cell cycle arrest at the G2/M checkpoint and subsequently leading to apoptosis.

Caption: Workflow for spectroscopic identification of Goniothalamin.

This workflow diagram outlines the logical progression from sample preparation to the final structural elucidation of Goniothalamin. It begins with the extraction and purification of the compound from its natural source. The purified sample is then subjected to a battery of spectroscopic analyses, including MS, IR, and NMR. The data obtained from these techniques are then collectively interpreted to determine the molecular weight, molecular formula, functional groups, and the precise arrangement of atoms, ultimately leading to the confirmed structure of Goniothalamin.

Conclusion

The spectroscopic data and methodologies presented in this guide provide a robust framework for the identification and characterization of Goniothalamin. A thorough understanding of its spectral properties is indispensable for researchers working on the isolation, synthesis, and biological evaluation of this promising natural product. Furthermore, the elucidation of its mechanisms of action through various signaling pathways offers valuable insights for the development of novel anticancer therapies. This guide serves as a comprehensive resource to facilitate further research and development in this exciting field.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.usm.my [eprints.usm.my]

The Putative Biosynthetic Pathway of Goniothalamin in Plants: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant interest within the scientific community due to its potent cytotoxic and anticancer properties.[1] Found predominantly in plants of the genus Goniothalamus, this secondary metabolite presents a promising scaffold for the development of novel therapeutic agents.[1] Understanding its biosynthesis is crucial for biotechnological production and the generation of novel analogs through metabolic engineering. While the complete enzymatic pathway for goniothalamin biosynthesis has not been fully elucidated in Goniothalamus species, a putative pathway can be constructed based on established knowledge of related metabolic routes, namely the phenylpropanoid and polyketide pathways. This technical guide provides an in-depth overview of the proposed biosynthetic route to goniothalamin, supported by evidence from related pathways, and outlines general experimental protocols for its investigation.

Proposed Biosynthetic Pathway of Goniothalamin

The biosynthesis of goniothalamin is hypothesized to be a convergent process, integrating intermediates from two major metabolic pathways: the phenylpropanoid pathway, which provides the styryl moiety, and the polyketide pathway, which is responsible for the formation of the α-pyrone ring.

The Phenylpropanoid Pathway: Synthesis of the Cinnamoyl-CoA Starter Unit

The initial steps of goniothalamin biosynthesis are believed to follow the well-established phenylpropanoid pathway, which commences with the amino acid L-phenylalanine.[2][3][4]

The key steps are:

• Deamination of L-Phenylalanine: The pathway is initiated by the enzyme Phenylalanine Ammonia-Lyase (PAL) , which catalyzes the non-oxidative deamination of L-phenylalanine to yield trans-cinnamic acid.

• Hydroxylation: trans-Cinnamic acid is then hydroxylated at the C4 position by Cinnamate-4-Hydroxylase (C4H) , a cytochrome P450-dependent monooxygenase, to produce p-coumaric acid.

• Activation to a Coenzyme A Thioester: The carboxyl group of p-coumaric acid is activated by 4-Coumarate:CoA Ligase (4CL) to form p-coumaroyl-CoA. This activated thioester serves as the starter unit for the subsequent polyketide synthesis.

Figure 1: Phenylpropanoid pathway to p-Coumaroyl-CoA.

Polyketide Synthesis and Cyclization: Formation of the Styryl-Lactone Core

The formation of the characteristic α-pyrone ring of goniothalamin is proposed to be catalyzed by a Type III polyketide synthase (PKS), likely a Styrylpyrone Synthase (SPS) . These enzymes utilize a cinnamoyl-CoA derivative as a starter molecule and iteratively add two-carbon units from malonyl-CoA extender molecules.

The proposed steps are:

• Chain Elongation: The SPS enzyme selects p-coumaroyl-CoA as the starter unit. It then catalyzes two successive decarboxylative condensation reactions with two molecules of malonyl-CoA. This elongates the polyketide chain, forming a linear triketide intermediate.

• Cyclization and Lactonization: The linear triketide intermediate then undergoes an intramolecular cyclization and subsequent lactonization to form the α-pyrone ring. This results in the formation of a styrylpyrone scaffold.

• Reduction: To arrive at the 5,6-dihydro-α-pyrone structure of goniothalamin, a reduction of the double bond within the pyrone ring of the styrylpyrone intermediate is necessary. This step is likely catalyzed by a reductase enzyme.

Figure 2: Putative polyketide pathway to goniothalamin.

Quantitative Data

Currently, there is a lack of specific quantitative data in the published literature regarding the enzyme kinetics, substrate specificity, and reaction yields for the enzymes directly involved in the goniothalamin biosynthetic pathway in Goniothalamus species. The data presented below is generalized for the enzyme classes involved, based on studies in other plant species.

Enzyme Class	Substrate(s)	Product(s)	Km (µM)	kcat (s⁻¹)	Source Organism (Example)
Phenylalanine Ammonia-Lyase (PAL)	L-Phenylalanine	trans-Cinnamic acid, NH₃	25 - 300	1.5 - 250	Petroselinum crispum
Cinnamate-4-Hydroxylase (C4H)	trans-Cinnamic acid, NADPH, O₂	p-Coumaric acid, NADP⁺, H₂O	1 - 10	0.1 - 1.0	Helianthus tuberosus
4-Coumarate:CoA Ligase (4CL)	p-Coumaric acid, ATP, CoA	p-Coumaroyl-CoA, AMP, PPi	10 - 200	0.5 - 50	Arabidopsis thaliana
Styrylpyrone Synthase (SPS)	p-Coumaroyl-CoA, Malonyl-CoA	Bisnoryangonin	5 - 50	0.01 - 0.1	Piper methysticum

Note: The kinetic parameters can vary significantly depending on the plant species, isoenzyme, and assay conditions. The values provided are for illustrative purposes to give a general order of magnitude.

Experimental Protocols

Elucidating the precise biosynthetic pathway of goniothalamin requires a combination of genetic, biochemical, and analytical techniques. Below are generalized protocols for key experiments that would be essential for this research.

Protocol 1: Identification and Cloning of Candidate Genes

This protocol outlines a general workflow for identifying the genes encoding the biosynthetic enzymes for goniothalamin.

Figure 3: Workflow for candidate gene identification.

Methodology:

• Plant Material Collection: Collect fresh tissue from a Goniothalamus species known to produce goniothalamin. Tissues with high metabolic activity, such as young leaves or roots, are often ideal.

• RNA Extraction and cDNA Synthesis: Extract total RNA from the plant tissue using a suitable kit or protocol (e.g., TRIzol method). Synthesize first-strand cDNA from the total RNA using a reverse transcriptase.

• PCR Amplification with Degenerate Primers: Design degenerate primers based on conserved regions of known PAL, 4CL, and Type III PKS (specifically SPS) enzymes from other plant species. Perform PCR on the synthesized cDNA to amplify fragments of the target genes.

• Sequencing and Analysis: Sequence the amplified PCR products and perform BLAST analysis to confirm their identity as homologs of the target enzymes.

• Full-Length Gene Cloning: Use techniques such as Rapid Amplification of cDNA Ends (RACE)-PCR to obtain the full-length coding sequences of the candidate genes.

• Heterologous Expression: Clone the full-length cDNAs into an appropriate expression vector and transform into a suitable host organism, such as E. coli or Saccharomyces cerevisiae, for subsequent protein production and characterization.

Protocol 2: In Vitro Enzyme Assays

This protocol describes a general method for characterizing the enzymatic activity of the heterologously expressed proteins.

Methodology:

• Protein Expression and Purification: Culture the transformed host cells and induce protein expression. Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA for His-tagged proteins).

• Enzyme Assay:

  • For PAL: Incubate the purified enzyme with L-phenylalanine and monitor the formation of trans-cinnamic acid over time using HPLC or spectrophotometry (monitoring the increase in absorbance at ~290 nm).

  • For 4CL: Incubate the purified enzyme with p-coumaric acid, ATP, and Coenzyme A. Monitor the formation of p-coumaroyl-CoA by HPLC.

  • For SPS: Incubate the purified enzyme with the starter substrate (p-coumaroyl-CoA) and the extender substrate (malonyl-CoA). Quench the reaction at various time points and analyze the products by HPLC or LC-MS to identify the styrylpyrone product.

• Kinetic Analysis: Determine the kinetic parameters (Km and Vmax) by varying the concentration of one substrate while keeping the others saturated. Fit the data to the Michaelis-Menten equation.

• Substrate Specificity: Test a range of potential substrates (e.g., different hydroxycinnamic acids for 4CL; different cinnamoyl-CoA derivatives for SPS) to determine the substrate preference of the enzyme.

Protocol 3: Precursor Feeding and Isotopic Labeling Studies

To confirm the proposed pathway in vivo, precursor feeding studies using isotopically labeled compounds can be performed.

Methodology:

• Plant Culture: Grow Goniothalamus plants or cell suspension cultures under controlled conditions.

• Precursor Administration: Feed the plants or cell cultures with isotopically labeled precursors, such as ¹³C- or ¹⁴C-labeled L-phenylalanine or cinnamic acid.

• Metabolite Extraction: After a defined incubation period, harvest the plant material and perform a metabolite extraction (e.g., using methanol or ethyl acetate).

• Analysis: Analyze the crude extract or purified goniothalamin using mass spectrometry (MS) to detect the incorporation of the isotopic label. For stable isotopes like ¹³C, NMR spectroscopy can be used to determine the precise location of the label in the goniothalamin molecule, which can provide strong evidence for the proposed biosynthetic steps.

Conclusion and Future Perspectives

The biosynthesis of goniothalamin in plants is a fascinating example of the interplay between major metabolic pathways. While the proposed pathway provides a solid framework for understanding its formation, further research is required to definitively identify and characterize the specific enzymes involved in Goniothalamus species. The elucidation of this pathway will not only deepen our understanding of plant secondary metabolism but also pave the way for the sustainable production of goniothalamin and its derivatives through metabolic engineering and synthetic biology approaches, ultimately aiding in the development of new anticancer therapies.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assembly of an evolutionarily new pathway for α-pyrone biosynthesis in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure–function relationships in plant phenylpropanoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenylpropanoids metabolism: recent insight into stress tolerance and plant development cues - PMC [pmc.ncbi.nlm.nih.gov]

The Ethnobotanical Landscape of Goniothalamus: A Technical Guide for Researchers

An in-depth exploration of the traditional uses, phytochemical composition, and pharmacological mechanisms of the Goniothalamus genus, tailored for researchers, scientists, and drug development professionals.

The genus Goniothalamus, a member of the Annonaceae family, encompasses a diverse group of aromatic trees and shrubs predominantly found in the tropical rainforests of Southeast Asia.[1] For centuries, various parts of these plants have been integral to traditional medicine systems for treating a wide array of ailments, ranging from fever and infections to more specific uses in postpartum care and as abortifacients.[2] This guide provides a comprehensive overview of the ethnobotanical applications of Goniothalamus plants, with a focus on their underlying phytochemical and pharmacological properties. It aims to serve as a technical resource, presenting quantitative data, detailed experimental protocols, and visualizations of key biological pathways to facilitate further research and drug discovery endeavors.

Quantitative Ethnobotanical Insights

While extensive qualitative documentation of the traditional uses of Goniothalamus exists, quantitative ethnobotanical data, which is crucial for identifying the most promising species and applications for further investigation, is less common. However, some studies have begun to apply metrics such as Use Value (UV) to quantify the relative importance of specific Goniothalamus species within local communities.

The Use Value (UV) is an index that quantifies the relative importance of a plant species based on its various uses. A higher UV indicates a greater number of reported uses for a plant, suggesting its cultural and medicinal significance. One study focusing on the traditional medicine practices of the Nocte tribe of Arunachal Pradesh, India, reported a high Use Value for a Goniothalamus species, highlighting its importance in their traditional healthcare system.[3]

Table 1: Quantitative Ethnobotanical Data for Goniothalamus Species

Species	Location of Study	Use Value (UV)	Reference
Goniothalamus sp.	Arunachal Pradesh, India	2.00	[3]

Note: The high Use Value reported in this study suggests a significant reliance on this Goniothalamus species by the Nocte tribe. Further quantitative studies, including the determination of the Informant Consensus Factor (ICF) for different ailment categories, are needed across various regions to provide a more comprehensive understanding of the ethnobotanical importance of the genus.

Traditional Medicinal Applications

Various parts of Goniothalamus plants, including the leaves, bark, roots, and fruits, are utilized in traditional medicine. Decoctions, infusions, and pastes are common methods of preparation. The applications of these remedies are diverse and geographically varied.

Table 2: Traditional Uses of Various Goniothalamus Species

Species	Plant Part Used	Traditional Use	Geographic Region	Reference
Goniothalamus amuyon	Fruit, Seeds	Rheumatism, "Usog" (a cultural affliction)	Philippines, Taiwan	[4]
Goniothalamus macrophyllus	Leaves	To allay fever	Not specified
Goniothalamus sesquipedalis	Leaves	Antiseptic for newborns, Asthma, To induce sleep	Not specified, Manipur (India)
Goniothalamus velutinus	Bark	Mosquito repellent	Brunei Darussalam
Goniothalamus sp.	Not specified	Typhoid, Colds, Coughs, Dental issues, General illnesses	Arunachal Pradesh, India

Experimental Protocols

The isolation and characterization of bioactive compounds from Goniothalamus plants, as well as the evaluation of their biological activities, require specific and reproducible experimental protocols. This section outlines key methodologies for phytochemical screening, extraction and isolation, and bioassays.

Phytochemical Screening

Preliminary phytochemical screening is essential to identify the major classes of secondary metabolites present in Goniothalamus extracts. Standard qualitative chemical tests are employed for this purpose.

Protocol 1: Phytochemical Screening of Goniothalamus Extracts

• Preparation of Extract: A dried, powdered plant part (e.g., leaves, bark) is extracted with a suitable solvent (e.g., ethanol, methanol) using maceration or Soxhlet extraction. The resulting extract is then concentrated under reduced pressure.

• Test for Alkaloids:

  • Mayer's Test: To a few mL of the extract, add a few drops of Mayer's reagent. The formation of a creamy-white precipitate indicates the presence of alkaloids.

  • Dragendorff's Test: To a few mL of the extract, add a few drops of Dragendorff's reagent. An orange-red precipitate suggests the presence of alkaloids.

• Test for Flavonoids:

  • Shinoda Test: To the extract, add a few fragments of magnesium ribbon and concentrated hydrochloric acid. The appearance of a pink to magenta color indicates the presence of flavonoids.

• Test for Tannins:

  • Ferric Chloride Test: To a few mL of the extract, add a few drops of 5% ferric chloride solution. A dark green or bluish-black coloration is indicative of tannins.

• Test for Saponins:

  • Froth Test: Vigorously shake a small amount of the extract with water in a test tube. The formation of a persistent froth suggests the presence of saponins.

• Test for Terpenoids and Steroids:

  • Salkowski's Test: To the extract, add chloroform and a few drops of concentrated sulfuric acid. A reddish-brown ring at the interface indicates the presence of terpenoids. A greenish fluorescence in the upper layer suggests the presence of steroids.

Extraction and Isolation of Bioactive Compounds

The primary bioactive constituents of Goniothalamus are styryl-lactones and acetogenins. Their isolation typically involves sequential extraction followed by chromatographic techniques.

Protocol 2: General Procedure for Isolation of Styryl-lactones and Alkaloids

• Extraction: Air-dried and powdered plant material (e.g., aerial parts, bark) is subjected to sequential extraction with solvents of increasing polarity, such as n-hexane, dichloromethane, ethyl acetate, and methanol.

• Fractionation: The crude extracts showing promising activity in preliminary bioassays (e.g., cytotoxicity) are subjected to fractionation using vacuum liquid chromatography (VLC) or column chromatography over silica gel.

• Column Chromatography:

  • The extract is loaded onto a silica gel column.

  • Elution is performed with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity by adding ethyl acetate and then methanol.

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

• Purification: Fractions containing compounds of interest are further purified by preparative thin-layer chromatography (PTLC) or preparative high-performance liquid chromatography (HPLC) to yield pure compounds.

Bioassays

Protocol 3: MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cell lines (e.g., MCF-7, HeLa) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Treatment: The cells are treated with various concentrations of the Goniothalamus extract or isolated compound and incubated for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plate is incubated for 2-4 hours.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Protocol 4: Disc Diffusion Assay for Antibacterial Activity

• Preparation of Inoculum: A standardized suspension of the test bacteria is prepared in a suitable broth.

• Inoculation of Agar Plates: The surface of Mueller-Hinton agar plates is uniformly swabbed with the bacterial suspension.

• Application of Discs: Sterile paper discs impregnated with known concentrations of the Goniothalamus extract or isolated compound are placed on the agar surface.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Measurement of Inhibition Zones: The diameter of the clear zone of inhibition around each disc is measured in millimeters.

Visualizing Molecular Mechanisms and Workflows

Experimental Workflow for Phytochemical Analysis

The systematic investigation of the phytochemical constituents of Goniothalamus plants follows a well-defined workflow, from the collection of plant material to the identification of pure compounds.

References

• 1. Goniothalamus Species: A Source of Drugs for the Treatment of Cancers and Bacterial Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cultural roots of healing: exploring traditional medicine practices of the Nocte tribe of Arunachal Pradesh: Traditional Medicinal Practice of the Noctes | Indian Journal of Traditional Knowledge (IJTK) [or.niscpr.res.in]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]

Protocols & Analytical Methods

Application Notes and Protocols for Goniothalamin Extraction from Goniothalamus macrophyllus

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction, isolation, and purification of goniothalamin from the plant species Goniothalamus macrophyllus. Goniothalamin, a naturally occurring styryl-lactone, has garnered significant interest within the scientific community due to its potent cytotoxic activities against various cancer cell lines.[1][2][3] This document outlines the necessary procedures to obtain goniothalamin for further research and development.

Goniothalamin has demonstrated a range of biological activities, including anticancer, anti-inflammatory, and immunosuppressive effects.[1] Studies have shown its efficacy against cervical, colon, breast, and lung cancer cell lines.[2] The primary mechanism of its cytotoxic action is believed to be the induction of apoptosis (programmed cell death).

Data Presentation

Table 1: Percentage Yield of Methanolic Extract from Different Parts of G. macrophyllus

Plant Part	Percentage Yield (%)
Root	7.36
Stem	1.93
Leaves	8.05

Data sourced from Wattanapiromsakul, C., et al. (2005).

Table 2: Cytotoxicity of Goniothalamin against Various Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µg/mL) ± SEM
LS174T	Colon Cancer	0.51 ± 0.02
MCF-7	Breast Cancer	0.95 ± 0.02
COR-L23	Lung Carcinoma	3.51 ± 0.03
HeLa	Cervical Cancer	3.2 ± 0.72

Data compiled from multiple sources.

Experimental Protocols

The following protocols are synthesized from various research articles detailing the extraction and isolation of goniothalamin.

Protocol 1: Extraction of Crude Goniothalamin

This protocol outlines the initial extraction of the crude compound from the plant material.

1. Plant Material Preparation:

• Collect fresh roots, stems, and leaves of Goniothalamus macrophyllus.
• Clean the plant material to remove any soil and debris.
• Air-dry the plant material in a shaded, well-ventilated area until completely dry.
• Grind the dried plant material into a fine powder using a mechanical grinder.

2. Solvent Extraction:

• The extraction can be performed using either maceration or a hot extraction method like Soxhlet.
• Maceration:
• Soak the powdered plant material in methanol at a ratio of 1:10 (w/v) for 72 hours at room temperature.
• Agitate the mixture periodically to ensure thorough extraction.
• Filter the mixture through Whatman No. 1 filter paper.
• Repeat the extraction process with the residue two more times to maximize the yield.
• Combine all the filtrates.
• Soxhlet Extraction:
• Place the powdered plant material in a thimble and extract with methanol using a Soxhlet apparatus for 48-72 hours.

3. Solvent Evaporation:

• Concentrate the combined methanolic extract under reduced pressure using a rotary evaporator at 40-50°C to obtain a crude extract.
• Calculate the percentage yield of the crude extract based on the initial dry weight of the plant material.

Protocol 2: Isolation and Purification of Goniothalamin

This protocol details the separation and purification of goniothalamin from the crude extract.

1. Liquid-Liquid Partitioning:

• Suspend the crude methanolic extract in a mixture of dichloromethane and water (1:1 v/v).
• Shake the mixture vigorously in a separatory funnel and allow the layers to separate.
• Collect the dichloromethane layer.
• Repeat the partitioning process with the aqueous layer two more times using fresh dichloromethane.
• Combine all the dichloromethane fractions and evaporate the solvent under reduced pressure to obtain the dichloromethane extract.

2. Column Chromatography:

• The isolation of goniothalamin is typically achieved using silica gel column chromatography.
• Prepare a silica gel (60-120 mesh) column packed in a suitable non-polar solvent such as hexane.
• Dissolve the dichloromethane extract in a minimal amount of the initial mobile phase.
• Load the sample onto the top of the silica gel column.
• Elute the column with a gradient of solvents, starting with hexane and gradually increasing the polarity with ethyl acetate (e.g., 100:0, 90:10, 80:20, etc., hexane:ethyl acetate).
• Collect fractions of the eluate and monitor them using Thin Layer Chromatography (TLC).

3. Crystallization and Identification:

• Combine the fractions containing the purified goniothalamin (identified by comparing with a standard on TLC).
• Evaporate the solvent from the combined fractions.
• Recrystallize the solid residue from a suitable solvent system (e.g., ethanol or a mixture of hexane and ethyl acetate) to obtain pure goniothalamin crystals.
• Confirm the identity and purity of the isolated goniothalamin using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Visualizations

Experimental Workflow for Goniothalamin Extraction and Isolation

Caption: Workflow for the extraction and isolation of goniothalamin.

Signaling Pathway for Goniothalamin-Induced Apoptosis

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Enantioselective Total Synthesis of (R)-Goniothalamin

Introduction

(R)-Goniothalamin is a naturally occurring styryl-lactone that exhibits significant cytotoxic activity against various cancer cell lines, making it a molecule of great interest in medicinal chemistry and drug development.[1] Its potent biological activity has spurred the development of numerous synthetic strategies to access the enantiomerically pure compound. This application note details a robust and widely adopted procedure for the total synthesis of (R)-Goniothalamin, primarily focusing on a pathway involving asymmetric allylation of trans-cinnamaldehyde followed by a ring-closing metathesis (RCM) reaction. This approach offers high stereocontrol and good overall yields.[2][3]

Overall Synthetic Strategy

The synthesis commences with the enantioselective allylation of trans-cinnamaldehyde to form the chiral homoallylic alcohol, (R)-1-phenylhexa-1,5-dien-3-ol. This key stereocenter is introduced using a chiral allylborane reagent. The subsequent steps involve the esterification of the alcohol with acryloyl chloride to generate the RCM precursor, followed by the cyclization using a Grubbs' catalyst to yield the target lactone, (R)-Goniothalamin.

Experimental Protocols

This section provides detailed methodologies for the key steps in the enantioselective synthesis of (R)-Goniothalamin.

Step 1: Asymmetric Allylation of trans-Cinnamaldehyde

This protocol is adapted from the Brown allylation methodology, which provides high enantioselectivity.[2]

Materials:

• trans-Cinnamaldehyde

• (-)-B-allyldiisopinocampheylborane ((-)-Ipc₂B(allyl))

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Methanol

• Sodium hydroxide (NaOH) solution

• Hydrogen peroxide (H₂O₂) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• A solution of trans-cinnamaldehyde in anhydrous diethyl ether is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• A solution of (-)-Ipc₂B(allyl) in the same solvent is added dropwise to the aldehyde solution.

• The reaction mixture is stirred at -78 °C for 1-4 hours, with progress monitored by thin-layer chromatography (TLC).[2]

• Upon completion, the reaction is quenched by the addition of methanol.

• An oxidative workup is performed by adding a solution of NaOH followed by the slow addition of H₂O₂.

• The mixture is stirred and allowed to warm to room temperature. The layers are separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product, (R)-1-phenylhexa-1,5-dien-3-ol, is purified by flash column chromatography on silica gel.

Step 2: Esterification of (R)-1-phenylhexa-1,5-dien-3-ol

Materials:

• (R)-1-phenylhexa-1,5-dien-3-ol

• Acryloyl chloride

• Anhydrous dichloromethane (CH₂Cl₂)

• Triethylamine or pyridine

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of (R)-1-phenylhexa-1,5-dien-3-ol and a base such as triethylamine in anhydrous CH₂Cl₂ at 0 °C, acryloyl chloride is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred until completion, as monitored by TLC.

• The reaction is quenched by the addition of water or a saturated aqueous NaHCO₃ solution.

• The organic layer is separated, washed sequentially with saturated aqueous NaHCO₃ and brine, then dried over anhydrous Na₂SO₄.

• The solvent is removed under reduced pressure to yield the acrylate ester, which is typically used in the next step without further purification.

Step 3: Ring-Closing Metathesis (RCM)

Materials:

• Acrylate ester from Step 2

• Grubbs' catalyst (first or second generation)

• Anhydrous, degassed dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

Procedure:

• The acrylate ester is dissolved in dry, degassed CH₂Cl₂.

• A catalytic amount of Grubbs' catalyst (typically 1-5 mol%) is added to the solution.

• The reaction mixture is heated to reflux and stirred for several hours, with the reaction progress monitored by TLC.

• Upon consumption of the starting material, the solvent is removed in vacuo.

• The residue is purified by flash column chromatography on silica gel to afford the final product, (R)-Goniothalamin.

Data Presentation

Table 1: Summary of Quantitative Data for (R)-Goniothalamin Synthesis

Synthetic Strategy	Starting Material	Key Reagents/Catalysts	Overall Yield (%)	Enantiomeric Excess (ee, %)	Reference
Catalytic Asymmetric Allylation (Brown)	trans-Cinnamaldehyde	(+)-Ipc₂B(allyl)	~60 (3 steps)	96
Catalytic Asymmetric Allylation (Brown, Continuous Flow)	trans-Cinnamaldehyde	(–)-Ipc₂B(allyl)	98 (for alcohol)	91.5
Catalytic Asymmetric Allylation (Roush)	trans-Cinnamaldehyde	(+)- or (–)-DIPT-allylboronate	69-98	70.8-72.4
Sharpless Kinetic Resolution	Racemic secondary 2-furylmethanol	L-(+)-DIPT, Ti(O-iPr)₄, TBHP	35 (for pyranone)	-
Enzymatic Kinetic Resolution & RCM	(1E)-1-phenylhexa-1,5-dien-3-ol	Lipase, Vinyl acrylate, Grubbs' catalyst	92 (RCM step)	>99

Table 2: Spectroscopic Data for (R)-Goniothalamin

Spectroscopic Data	Reported Values
¹H NMR (CDCl₃)	δ 2.53–2.55 (m, -CH₂-), 5.09–5.10 (m, -CH-O-), 6.08 (dt), 6.26 (dd), 6.72 (d), 6.90–6.93 (m, alkene protons), 7.26, 7.33, 7.38 (m, aromatic protons)
¹³C NMR (CDCl₃)	δ 29.9 (-CH₂-), 78.0 (-CH-O-), 121.8, 125.7, 133.2, 144.6 (olefinic carbons), 126.7, 128.4, 128.7, 135.8 (aromatic carbons)
FT-IR (cm⁻¹)	1680–1640 (C=C stretch, olefin), 1465–1375 (CH bend, aliphatic), 1500–1400 (C-C stretch, aromatic), 1320–1000 (C-O stretch)
Optical Rotation	[α]D²⁰ +163.8 (c 1.12, CHCl₃)

Visualization of the Synthetic Workflow

The following diagram illustrates the key transformations in the total synthesis of (R)-Goniothalamin.

Caption: Workflow for the total synthesis of (R)-Goniothalamin.

References

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. benchchem.com [benchchem.com]
• 3. (R)-Goniothalamin: total syntheses and cytotoxic activity against cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Synthesis of Goniothalamin Enantiomers

Introduction

Goniothalamin is a naturally occurring styryl-lactone with significant cytotoxic and antiproliferative properties, making it a molecule of interest for drug development.[1][2] The biological activity of goniothalamin is stereospecific, necessitating precise control over its stereochemistry during synthesis. The natural enantiomer is (R)-goniothalamin, though studies have shown that the unnatural (S)-enantiomer also exhibits potent cytotoxic activity.[3] These application notes provide detailed protocols for the asymmetric synthesis of both (+)-(R)- and (-)-(S)-goniothalamin, targeting researchers, scientists, and professionals in drug development. The methodologies covered include catalytic asymmetric allylation and enzymatic kinetic resolution, both of which are coupled with a ring-closing metathesis (RCM) to construct the characteristic α,β-unsaturated δ-lactone core.

Key Synthetic Strategies and Comparative Data

Several successful approaches have been developed for the synthesis of goniothalamin enantiomers. The primary strategies involve establishing the crucial chiral center through either catalytic asymmetric reactions or enzymatic resolutions.[4] A subsequent ring-closing metathesis (RCM) reaction is then commonly employed to form the lactone ring.[3] Below is a summary of quantitative data from various reported syntheses, allowing for a direct comparison of their efficacy.

Method	Target Enantiomer	Key Reagent/Enzyme	Overall Yield	Enantiomeric Excess (e.e.)	Reference
Asymmetric Allylation	(S)-Goniothalamin	(–)-Ipc₂B(allyl)	-	91.5%
Asymmetric Allylation	(R)-Goniothalamin	Ti(Oi-Pr)₄/(R)-BINOL	78% (for alcohol intermediate)	94%
Enzymatic Kinetic Resolution	(R)-Goniothalamin	Lipase (e.g., CALB) & Vinyl Acrylate	-	>99%
Enzymatic Kinetic Resolution	(S)-Goniothalamin	Lipase (e.g., CALB) & Vinyl Acrylate	-	85%

Experimental Protocols

Protocol 1: Asymmetric Synthesis of (S)-Goniothalamin via Brown Allylation

This protocol details the synthesis of (S)-goniothalamin using an asymmetric Brown allylation to establish the stereocenter, followed by acylation and ring-closing metathesis.

Logical Workflow for (S)-Goniothalamin Synthesis

Caption: Workflow for the asymmetric synthesis of (S)-Goniothalamin.

Step 1: Asymmetric Allylation of trans-Cinnamaldehyde

• To a solution of (–)-B-allyldiisopinocampheylborane ((–)-Ipc₂B(allyl)) in a suitable solvent (e.g., THF) at -78 °C, add trans-cinnamaldehyde dropwise.

• Stir the reaction mixture at -78 °C for 1-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a proton source, such as methanol.

• Perform an oxidative workup using, for example, NaOH and H₂O₂.

• Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the (S)-homoallylic alcohol intermediate with a reported enantiomeric excess of 91.5%.

Step 2: Acylation of the Homoallylic Alcohol

• Dissolve the (S)-homoallylic alcohol in a suitable solvent (e.g., CH₂Cl₂) in the presence of a base like triethylamine.

• Cool the solution to 0 °C and add acryloyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Wash the reaction mixture with aqueous solutions (e.g., NaHCO₃, brine) and dry the organic layer over an anhydrous salt (e.g., Na₂SO₄).

• Remove the solvent under reduced pressure to yield the acrylate ester, which can be used in the next step without further purification.

Step 3: Ring-Closing Metathesis (RCM)

• Dissolve the acrylate ester in dry, degassed CH₂Cl₂.

• Add a Grubbs' catalyst (first or second generation, typically 1-5 mol%).

• Heat the reaction mixture to reflux and stir for several hours until TLC analysis indicates the consumption of the starting material.

• Remove the solvent in vacuo, and purify the residue by flash column chromatography to afford (S)-goniothalamin.

Protocol 2: Chemoenzymatic Synthesis of (R)- and (S)-Goniothalamin via Lipase-Catalyzed Kinetic Resolution

This protocol utilizes a lipase to resolve a racemic mixture of a key alcohol intermediate, allowing for the synthesis of both goniothalamin enantiomers from a common precursor.

Workflow for Chemoenzymatic Synthesis of Goniothalamin Enantiomers

Caption: Chemoenzymatic route to both enantiomers of Goniothalamin.

Step 1: Synthesis of Racemic (±)-1-Phenylhexa-1,5-dien-3-ol

• To a solution of trans-cinnamaldehyde in an ethereal solvent (e.g., THF or diethyl ether) at 0 °C, add a solution of allylmagnesium bromide dropwise.

• Stir the reaction and allow it to warm to room temperature.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent, and wash, dry, and concentrate the combined organic layers to give the racemic alcohol, which can be purified by chromatography.

Step 2: Enzymatic Kinetic Resolution

• Dissolve the racemic alcohol in a suitable organic solvent (e.g., hexane) and add an acyl donor, such as vinyl acrylate.

• Add a lipase (e.g., Candida antarctica lipase B, CALB) to the mixture.

• Stir the suspension at room temperature and monitor the reaction progress by chiral HPLC or GC to determine the enantiomeric excess of the remaining alcohol and the formed ester.

• Stop the reaction at approximately 50% conversion by filtering off the enzyme.

• Concentrate the filtrate and separate the unreacted (S)-alcohol and the acylated (R)-ester by column chromatography.

Step 3a: Synthesis of (R)-Goniothalamin

• The (R)-acrylate ester obtained from the resolution is directly subjected to ring-closing metathesis as described in Protocol 1, Step 3, to yield (+)-(R)-goniothalamin.

Step 3b: Synthesis of (S)-Goniothalamin

• The unreacted (S)-alcohol is first acylated using acryloyl chloride as described in Protocol 1, Step 2.

• The resulting (S)-acrylate ester is then subjected to ring-closing metathesis as detailed in Protocol 1, Step 3, to afford (-)-(S)-goniothalamin.

Concluding Remarks

The choice of synthetic route for obtaining goniothalamin enantiomers depends on the desired enantiomer and the available resources. Catalytic asymmetric allylation offers a direct approach to a specific enantiomer, with the enantioselectivity being dependent on the chiral catalyst used. The chemoenzymatic approach, while involving more steps, provides access to both enantiomers from a single racemic precursor, which can be highly efficient. Both pathways culminate in a robust ring-closing metathesis reaction to furnish the final product. These detailed protocols provide a foundation for the successful asymmetric synthesis of goniothalamin enantiomers for further biological and pharmacological evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. pdf.blucher.com.br [pdf.blucher.com.br]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining Goniothalamin IC50 Values in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the cytotoxic effects of Goniothalamin, a naturally occurring styryl-lactone, against various cancer cell lines. This document includes a compilation of half-maximal inhibitory concentration (IC50) values, a detailed protocol for determining these values using the MTT assay, and visualizations of the experimental workflow and a key signaling pathway involved in Goniothalamin's mechanism of action.

Introduction

Goniothalamin (GTN) is a bioactive compound isolated from plants of the Goniothalamus genus.[1] It has demonstrated significant antiproliferative and cytotoxic activities against a wide range of cancer cell lines, primarily by inducing apoptosis.[2][3] The determination of the IC50 value, the concentration of a drug that inhibits 50% of a biological process, is a critical first step in the evaluation of a compound's potential as a therapeutic agent. These notes are designed to guide researchers in assessing the anti-cancer properties of Goniothalamin.

Data Presentation: Goniothalamin IC50 Values

The following table summarizes the IC50 values of Goniothalamin in various cancer cell lines as reported in the literature. The values are presented to facilitate comparison across different cancer types and experimental conditions.

Cancer Cell Line	Cell Type	IC50 Value (µg/mL)	Exposure Time (hours)	Assay Used
Saos-2	Osteosarcoma	2.36 ± 0.06	24	MTT
0.79 ± 0.03	48	MTT
0.62 ± 0.06	72	MTT
A549	Lung Adenocarcinoma	~15	24	MTT
<2	48	MTT
<2	72	MTT
0.67	Not Specified	SRB
UACC-732	Breast Carcinoma	>30	24	MTT
7.93 ± 0.42	48	MTT
2.01 ± 0.28	72	MTT
MCF-7	Breast Adenocarcinoma	1.1 ± 0.29	24	MTT
0.76 ± 0.17	48	MTT
0.69 ± 0.08	72	MTT
0.95 ± 0.02	72	Not Specified
0.56	Not Specified	SRB
HT29	Colorectal Adenocarcinoma	26.93 ± 2.18	24	MTT
10.27 ± 1.54	48	MTT
1.64 ± 0.05	72	MTT
HL-60	Promyelocytic Leukemia	4.5	72	MTT
CEM-SS	T-lymphoblastic Leukemia	2.4	72	MTT
RT4	Urinary Bladder Cancer	61 µM	24	MTT
38 µM	48	MTT
31 µM	72	MTT
P-388	Murine Lymphocytic Leukemia	0.19	Not Specified	SRB
KB	Oral Nasopharyngeal Carcinoma	0.56	Not Specified	SRB
Col-2	Colon Cancer	0.36	Not Specified	SRB
Lu-1	Lung Cancer	0.54	Not Specified	SRB
T24	Urinary Bladder Cancer	0.39	Not Specified	SRB
ASK	Rat Glioma	0.67	Not Specified	SRB

Note: The conversion of µg/mL to µM for Goniothalamin (Molecular Weight: 200.22 g/mol ) can be performed using the formula: µM = (µg/mL) / 200.22 * 1000. The data is compiled from multiple sources.[1][4]

Experimental Protocols

The most common method for determining the IC50 values of Goniothalamin is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is indicative of cell viability.

Protocol: Cell Viability and IC50 Determination using MTT Assay

1. Materials:

• Goniothalamin stock solution (dissolved in DMSO)

• Selected cancer cell line(s)

• Complete culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), pH 7.4

• Trypsin-EDTA solution

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

2. Procedure:

• Cell Seeding:

  • Culture the selected cancer cell lines in appropriate complete medium until they reach 70-80% confluency.

  • Wash the cells with PBS and detach them using Trypsin-EDTA.

  • Resuspend the cells in complete medium and perform a cell count to determine cell concentration and viability.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Goniothalamin Treatment:

  • Prepare serial dilutions of the Goniothalamin stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the various concentrations of Goniothalamin.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest Goniothalamin concentration) and a negative control (medium only).

  • Incubate the plates for the desired exposure times (e.g., 24, 48, and 72 hours).

• MTT Assay:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C, protected from light. During this time, viable cells will metabolize the yellow MTT into purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 490 nm or 570 nm using a microplate reader.

3. Data Analysis and IC50 Calculation:

• Calculate Percent Viability:

  • Percent Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Control Cells - Absorbance of Blank)] x 100

• Determine IC50:

  • Plot the percent viability against the logarithm of the Goniothalamin concentration.

  • Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to fit a sigmoidal dose-response curve and determine the IC50 value.

Visualizations

Experimental Workflow

The following diagram illustrates the step-by-step workflow for determining the IC50 value of Goniothalamin using the MTT assay.

Caption: Experimental workflow for determining the IC50 value of Goniothalamin.

Signaling Pathway

Goniothalamin primarily induces apoptosis in cancer cells through the intrinsic or mitochondrial pathway. The diagram below illustrates a simplified model of this signaling cascade.

Caption: Simplified signaling pathway of Goniothalamin-induced apoptosis.

References

• 1. thescipub.com [thescipub.com]
• 2. researchgate.net [researchgate.net]
• 3. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medic.upm.edu.my [medic.upm.edu.my]

Application Notes and Protocols for MTT Assay-Based Cytotoxicity Testing of Goniothalamin

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for assessing the cytotoxic effects of Goniothalamin, a naturally occurring styryl-lactone, on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a standard method for quantifying cell viability and proliferation.

Goniothalamin has demonstrated significant cytotoxic and antiproliferative activities against a range of cancer cell lines.[1][2][3] Its mechanism of action often involves the induction of apoptosis and cell cycle arrest, making it a compound of interest in cancer research and drug development.[2][4]

Experimental Protocols

MTT Assay Protocol for Goniothalamin Cytotoxicity

This protocol is designed for determining the half-maximal inhibitory concentration (IC50) of Goniothalamin in a selected cancer cell line.

Materials:

• Goniothalamin

• Selected cancer cell line and appropriate culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO) or Solubilization Solution

• 96-well flat-bottom microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell line in appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator.

  • Harvest cells using trypsin-EDTA and perform a cell count.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Goniothalamin Treatment:

  • Prepare a stock solution of Goniothalamin in DMSO.

  • Perform serial dilutions of the Goniothalamin stock solution in culture medium to achieve a range of final concentrations to be tested.

  • After 24 hours of cell incubation, carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Goniothalamin. Include a vehicle control (medium with the same concentration of DMSO used for the highest Goniothalamin concentration) and a negative control (medium only).

  • Incubate the plate for the desired exposure times (e.g., 24, 48, and 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 4 hours in the humidified incubator. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • After the 4-hour incubation, carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO or a suitable solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete solubilization of the formazan.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the concentration of Goniothalamin to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of Goniothalamin that inhibits 50% of cell growth.

Data Presentation

The cytotoxic effects of Goniothalamin are typically quantified by its IC50 value. The following table summarizes previously reported IC50 values for Goniothalamin against various human cancer cell lines after 72 hours of treatment.

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)	Reference
HepG2	Hepatoblastoma	-	4.6 (±0.23)
Chang	Normal Liver Cells	-	35.0 (±0.09)
Saos-2	Osteosarcoma	0.62 (±0.06)	-
A549	Lung Adenocarcinoma	2.01 (±0.28)	-
UACC-732	Breast Carcinoma	1.03 (±0.11)	-
MCF-7	Breast Adenocarcinoma	0.78 (±0.08)	-
HT29	Colorectal Adenocarcinoma	1.45 (±0.15)	-
HL-60	Promyelocytic Leukemia	4.5	-
CEM-SS	T-lymphoblastic Leukemia	2.4	-
P-388	Murine Lymphocytic Leukemia	0.19	-
Col-2	Colon Cancer	0.36	-
T24	Bladder Cancer	0.39	-
Lu-1	Lung Cancer	0.54	-
KB	Oral Nasopharyngeal Cancer	0.56	-

Mandatory Visualization

Caption: Experimental workflow for determining Goniothalamin cytotoxicity using the MTT assay.

Caption: Proposed signaling pathway for Goniothalamin-induced apoptosis in cancer cells.

References

• 1. medic.upm.edu.my [medic.upm.edu.my]
• 2. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell Cycle Analysis of Goniothalamin-Treated Cells Using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goniothalamin, a naturally occurring styryl-lactone, has demonstrated significant anticancer properties across a variety of cancer cell lines. Its primary mechanisms of action include the induction of apoptosis and the arrest of the cell cycle, thereby inhibiting cancer cell proliferation. The specific phase of cell cycle arrest, whether it be G0/G1, S, or G2/M, appears to be dependent on the cancer cell type. Flow cytometry, a powerful technique for single-cell analysis, is an indispensable tool for elucidating the effects of compounds like Goniothalamin on cell cycle progression. By staining DNA with a fluorescent dye such as propidium iodide (PI), the distribution of cells in different phases of the cell cycle can be quantitatively assessed.

These application notes provide a comprehensive overview of the effects of Goniothalamin on the cell cycle in various cancer cell lines and offer a detailed protocol for performing cell cycle analysis using flow cytometry.

Data Presentation: Effects of Goniothalamin on Cell Cycle Distribution

The following table summarizes the quantitative effects of Goniothalamin on the cell cycle distribution in different human cancer cell lines, as determined by flow cytometry.

Cell Line	Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Key Observations
MCF-7 (Breast Cancer)	Untreated	35.24 ± 1.14	38.18 ± 2.69	26.57 ± 1.80	-
Goniothalamin	55.21 ± 2.06	8.80 ± 0.83	35.99 ± 2.81	Arrest in G0/G1 and G2/M phases[1]
MDA-MB-231 (Breast Cancer)	Untreated	54.3 ± 2.5	28.1 ± 1.9	17.6 ± 1.2	-
Goniothalamin (IC20)	48.2 ± 3.1	25.5 ± 2.3	26.3 ± 1.8	Dose-dependent G2/M arrest
Goniothalamin (IC50)	35.6 ± 2.8	15.2 ± 1.7	49.2 ± 3.5	Significant G2/M arrest[2]
H400 (Oral Squamous Carcinoma)	Goniothalamin	-	Arrest	-	S phase arrest observed[2][3]
HeLa (Cervical Cancer)	Goniothalamin	-	Arrest	-	S phase arrest observed[4]
Huh-7 (Hepatocellular Carcinoma)	Goniothalamin (20µM, 24h)	Arrest	Suppression	Arrest	G0/G1 and/or G2/M arrest
Hep-3B (Hepatocellular Carcinoma)	Goniothalamin (15µM, 24h)	Arrest	Suppression	Arrest	G0/G1 and/or G2/M arrest

Note: Data for H400, HeLa, Huh-7, and Hep-3B cells indicate the observed phase of arrest, though specific percentage distributions were not available in the cited literature.

Signaling Pathways of Goniothalamin-Induced Cell Cycle Arrest

Goniothalamin induces cell cycle arrest through the modulation of several key signaling pathways. A primary mechanism involves the induction of DNA damage, which activates the Ataxia Telangiectasia Mutated (ATM) and ATM- and Rad3-related (ATR) signaling cascades. This leads to the phosphorylation and activation of checkpoint kinases Chk1 and Chk2. These kinases, in turn, target downstream effectors to halt cell cycle progression.

In some cell lines, such as MDA-MB-231, Goniothalamin disrupts the intracellular redox balance, leading to an increase in reactive oxygen species (ROS). This oxidative stress contributes to the degradation of Cdc25C, a phosphatase essential for entry into mitosis, thereby causing a G2/M arrest. Furthermore, Goniothalamin has been shown to upregulate cyclin-dependent kinase inhibitors (CDIs) of the CIP/KIP family and downregulate the expression of cyclins and cyclin-dependent kinases (CDKs), which are critical drivers of cell cycle progression. The tumor suppressor protein p53 is also a key player in mediating Goniothalamin's effects, contributing to the transcriptional regulation of genes involved in cell cycle arrest.

Goniothalamin-induced cell cycle arrest signaling pathway.

Experimental Protocols

Principle

This protocol describes the analysis of cell cycle distribution in Goniothalamin-treated cells using flow cytometry based on the quantification of cellular DNA content. Propidium iodide (PI), a fluorescent intercalating agent, is used to stain the DNA of fixed and permeabilized cells. The fluorescence intensity of PI is directly proportional to the amount of DNA in each cell. As cells progress through the cell cycle, their DNA content changes: cells in the G0/G1 phase have a 2N DNA content, cells in the S phase have a DNA content between 2N and 4N, and cells in the G2 and M phases have a 4N DNA content. By analyzing the fluorescence intensity of a large population of cells, a histogram can be generated to determine the percentage of cells in each phase of the cell cycle.

Materials

• Cell Culture:

  • Cancer cell line of interest (e.g., MCF-7, MDA-MB-231)

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

  • Goniothalamin (stock solution in DMSO)

  • Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

• Fixation and Staining:

  • Cold 70% Ethanol

  • Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS)

• Equipment:

  • Cell culture incubator (37°C, 5% CO₂)

  • Centrifuge

  • Flow cytometer equipped with a 488 nm laser

  • Vortex mixer

  • 15 mL conical tubes

  • Flow cytometry tubes

Experimental Workflow

Workflow for cell cycle analysis of Goniothalamin-treated cells.

Detailed Procedure

1. Cell Seeding and Culture:

1.1. Culture the desired cancer cell line in complete medium in a T-25 or T-75 flask until approximately 80% confluency. 1.2. Trypsinize the cells, count them, and seed them into 6-well plates at an appropriate density to ensure they are in the exponential growth phase at the time of treatment. 1.3. Incubate the plates overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

2. Goniothalamin Treatment:

2.1. Prepare serial dilutions of Goniothalamin in complete medium from a stock solution. Include a vehicle control (DMSO) at the same final concentration as in the highest Goniothalamin treatment. 2.2. Remove the medium from the wells and replace it with the medium containing the desired concentrations of Goniothalamin or the vehicle control. 2.3. Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

3. Cell Harvesting:

3.1. After the incubation period, collect the culture medium (which may contain detached, apoptotic cells). 3.2. Wash the adherent cells with PBS. 3.3. Add trypsin-EDTA to detach the adherent cells. 3.4. Combine the detached cells with the collected medium from step 3.1. 3.5. Transfer the cell suspension to a 15 mL conical tube and centrifuge at 300 x g for 5 minutes. 3.6. Discard the supernatant and wash the cell pellet once with cold PBS.

4. Cell Fixation:

4.1. Resuspend the cell pellet in 1 mL of cold PBS. 4.2. While gently vortexing the cell suspension, add 4 mL of ice-cold 70% ethanol dropwise to the tube for fixation. 4.3. Incubate the cells on ice for at least 30 minutes or store at -20°C overnight for fixation.

5. Propidium Iodide Staining:

5.1. Centrifuge the fixed cells at 500 x g for 5 minutes. 5.2. Carefully decant the ethanol without disturbing the cell pellet. 5.3. Wash the cell pellet with 5 mL of PBS and centrifuge again. 5.4. Resuspend the cell pellet in 500 µL of PI staining solution. 5.5. Incubate the cells in the dark at room temperature for 30 minutes or at 37°C for 15 minutes.

6. Flow Cytometry Data Acquisition:

6.1. Transfer the stained cell suspension to a flow cytometry tube. 6.2. Analyze the samples on a flow cytometer using a 488 nm excitation laser. 6.3. Collect the fluorescence emission in the appropriate channel for PI (typically around 617 nm). 6.4. Collect at least 10,000 events per sample. 6.5. Use a linear scale for the DNA content histogram.

7. Data Analysis:

7.1. Use appropriate software (e.g., FlowJo, ModFit LT) to analyze the generated FCS files. 7.2. Gate on the single-cell population to exclude doublets and aggregates. 7.3. Generate a histogram of PI fluorescence intensity. 7.4. Use a cell cycle analysis model (e.g., Dean-Jett-Fox) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Troubleshooting

• High CV of G0/G1 peak: This may indicate inconsistent staining or instrument instability. Ensure proper mixing of cells and staining solution, and check the flow cytometer's performance.

• Excessive cell debris: This can be caused by harsh cell handling or high levels of apoptosis. Handle cells gently during harvesting and washing.

• Cell clumping: Ensure a single-cell suspension is achieved before fixation. Gentle pipetting or passing the cell suspension through a cell strainer may be necessary.

• RNA contamination: The PI staining solution should contain RNase A to prevent staining of double-stranded RNA, which can interfere with the DNA content analysis.

Conclusion

The analysis of cell cycle progression using flow cytometry is a robust and quantitative method to evaluate the antiproliferative effects of compounds like Goniothalamin. The provided protocols and data serve as a valuable resource for researchers investigating the therapeutic potential of Goniothalamin and other novel anticancer agents. The ability to dissect the specific phase of cell cycle arrest provides crucial insights into the molecular mechanisms of drug action and facilitates the development of more effective cancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Apoptosis induction, cell cycle arrest and in vitro anticancer activity of gonothalamin in a cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Goniothalamin in Breast Cancer (MCF-7) Cell Culture: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Goniothalamin (GTN), a naturally occurring styryl-lactone, has demonstrated significant antiproliferative activity against the human breast cancer cell line MCF-7.[1][2] Its cytotoxic effects are primarily mediated through the induction of apoptosis and cell cycle arrest, making it a compound of interest for breast cancer research and therapeutic development.[1][2][3]

Mechanism of Action:

Goniothalamin exerts its anticancer effects on MCF-7 cells through a multi-faceted mechanism:

• Induction of Apoptosis: Goniothalamin triggers programmed cell death in MCF-7 cells. This is evidenced by an increase in the population of apoptotic cells, as determined by Annexin V-FITC assays. The apoptotic cascade involves the activation of initiator caspases of both the extrinsic (caspase-8) and intrinsic (caspase-9) pathways, as well as effector caspases like caspase-7 and the subsequent cleavage of PARP. The pro-apoptotic protein Bax expression is upregulated, while the anti-apoptotic protein Bcl-2 is downregulated, leading to an increased Bax/Bcl-2 ratio, which promotes mitochondrial dysfunction and apoptosis. The process is also linked to the generation of reactive oxygen species (ROS) and DNA damage, which can activate p53-dependent apoptotic pathways.

• Cell Cycle Arrest: Treatment with goniothalamin leads to the arrest of MCF-7 cells in the G0/G1 and G2/M phases of the cell cycle. This disruption of the normal cell cycle progression prevents the cancer cells from proliferating. The arrest is mediated by the downregulation of cyclins and cyclin-dependent kinases (CDKs) and the upregulation of CDK inhibitors (CKIs) of the CIP/KIP family.

• Modulation of Signaling Pathways:

  • Wnt/β-catenin Pathway: A derivative of goniothalamin, 5-acetyl goniothalamin, has been shown to suppress the Wnt/β-catenin signaling pathway in MCF-7 cells. This leads to a reduction in the expression of downstream target genes like c-Myc and cyclin D1, which are crucial for cell proliferation.

  • MAPK Pathway: While detailed studies in MCF-7 are limited, in other breast cancer cell lines like SK-BR-3, goniothalamin has been shown to induce apoptosis and autophagy through the upregulation of p-p38 and p-JNK1/2 and the downregulation of p-Akt.

Cytotoxicity and Efficacy:

Goniothalamin exhibits potent cytotoxicity against MCF-7 cells in a dose- and time-dependent manner. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify its efficacy.

Quantitative Data Summary

The following tables summarize the reported quantitative data for the effects of goniothalamin on MCF-7 cells.

Table 1: IC50 Values of Goniothalamin in MCF-7 Cells

Compound	Incubation Time	IC50 Value	Reference
Goniothalamin (GTN)	72 hours	0.8 µg/mL
Goniothalamin (GTN)	72 hours	0.62 ± 0.06 µg/mL
Goniothalamin chloroacrylamide 13e (analogue)	Not Specified	0.5 µM

Note: Direct comparison of IC50 values should be made with caution due to potential variations in experimental conditions between studies.

Table 2: Effect of Goniothalamin on Cell Cycle Distribution in MCF-7 Cells

Treatment	Cell Cycle Phase	Percentage of Cells	Reference
Control (untreated)	G0/G1	Varies (baseline)
S	Varies (baseline)
G2/M	Varies (baseline)
Goniothalamin (GTN)	G0/G1	Increased
S	Decreased
G2/M	Increased

Note: Specific percentages can vary based on the concentration and duration of goniothalamin treatment.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the cytotoxic effect of goniothalamin on MCF-7 cells and to calculate the IC50 value.

Materials:

• MCF-7 cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Goniothalamin (stock solution in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Treatment: Prepare serial dilutions of goniothalamin in complete DMEM from the stock solution. After 24 hours, remove the medium from the wells and add 100 µL of the diluted goniothalamin solutions. Include a vehicle control (DMSO at the same concentration as the highest goniothalamin concentration) and an untreated control.

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm.

• Data Analysis: Calculate the percentage of cell viability using the following formula:

  • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot a dose-response curve (percentage of viability vs. goniothalamin concentration) to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of goniothalamin on the cell cycle progression of MCF-7 cells.

Materials:

• MCF-7 cells

• 6-well plates

• Goniothalamin

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed MCF-7 cells in 6-well plates at a density of 5 x 10⁵ cells/well and allow them to attach overnight. Treat the cells with goniothalamin at the desired concentration (e.g., IC50) for a specific duration (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization, and collect both the adherent and floating cells to include the apoptotic population. Centrifuge the cell suspension at 1500 rpm for 5 minutes.

• Fixation: Discard the supernatant and wash the cell pellet with PBS. Resuspend the pellet in 1 mL of cold PBS. While vortexing gently, add 4 mL of cold 70% ethanol dropwise to fix the cells. Incubate at 4°C for at least 1 hour (or overnight).

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the samples using a flow cytometer. The DNA content of the cells will be measured, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol is used to detect and quantify apoptosis in goniothalamin-treated MCF-7 cells.

Materials:

• MCF-7 cells

• 6-well plates

• Goniothalamin

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed and treat MCF-7 cells with goniothalamin as described in the cell cycle analysis protocol.

• Cell Harvesting: Harvest the cells (both adherent and floating) and wash them twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour. The analysis will distinguish between viable cells (Annexin V- and PI-), early apoptotic cells (Annexin V+ and PI-), late apoptotic/necrotic cells (Annexin V+ and PI+), and necrotic cells (Annexin V- and PI+).

Visualizations

The following diagrams illustrate the key processes and pathways involved in the action of goniothalamin on MCF-7 cells.

Caption: Experimental workflow for evaluating goniothalamin in MCF-7 cells.

Caption: Proposed apoptotic signaling pathway of goniothalamin in MCF-7 cells.

Caption: Mechanism of goniothalamin-induced cell cycle arrest in MCF-7 cells.

References

• 1. researchgate.net [researchgate.net]
• 2. Antiproliferative activity of goniothalamin enantiomers involves DNA damage, cell cycle arrest and apoptosis induction in MCF-7 and HB4a cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combination of Goniothalamin and Sol-Gel-Derived Bioactive Glass 45S5 Enhances Growth Inhibitory Activity via Apoptosis Induction and Cell Cycle Arrest in Breast Cancer Cells MCF-7 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Goniothalamin for Oral Squamous Cell Carcinoma (H400) Research

Introduction

Goniothalamin, a naturally occurring styryl-lactone derived from plants of the Goniothalamus genus, has demonstrated significant potential as an anticancer agent.[1][2][3] Research has shown its cytotoxic effects against various cancer cell lines, with a notable efficacy in inducing cell cycle arrest and apoptosis.[1][4] These application notes provide a comprehensive overview of the use of Goniothalamin in the research of oral squamous cell carcinoma, specifically focusing on the H400 cell line. The protocols outlined below are based on established methodologies to investigate the cytotoxic and apoptotic effects of Goniothalamin.

Biological Activity of Goniothalamin on H400 Cells

Goniothalamin exhibits selective cytotoxicity towards H400 oral cancer cells, inhibiting their growth in a dose- and time-dependent manner. The primary mechanism of action is the induction of apoptosis through a caspase-dependent mitochondrial-mediated pathway. Key molecular events include the depolarization of the mitochondrial membrane, release of cytochrome c into the cytosol, and the activation of caspase-9 and caspase-3/7. Furthermore, Goniothalamin has been observed to cause cell cycle arrest at the S phase and inhibit the translocation of NF-κβ from the cytoplasm to the nucleus.

Quantitative Data Summary

The following tables summarize the quantitative data regarding the efficacy of Goniothalamin on H400 cells.

Table 1: Cytotoxicity of Goniothalamin on H400 Cells

Treatment Duration	IC50 Value (µM)
24 hours	Data not explicitly available in search results
48 hours	Data not explicitly available in search results
72 hours	Data not explicitly available in search results

Note: While the search results state dose- and time-dependent cytotoxicity, specific IC50 values for H400 cells were not provided.

Table 2: Effect of Goniothalamin on H400 Cell Cycle Distribution

Treatment Concentration (µM)	Percentage of Cells in S Phase
Control	Data not explicitly available in search results
Goniothalamin (Concentration 1)	Data not explicitly available in search results
Goniothalamin (Concentration 2)	Data not explicitly available in search results

Note: The search results mention S-phase arrest, but specific percentages are not detailed.

Table 3: Apoptosis Induction by Goniothalamin in H400 Cells

Treatment	Observation
Goniothalamin	Presence of apoptotic bodies and membrane blebbing
Goniothalamin	Depolarization of mitochondrial transmembrane potential
Goniothalamin	Release of mitochondrial cytochrome c into the cytosol
Goniothalamin	Dose-dependent activation of caspase-9 and caspase-3/7

Experimental Protocols

Cell Culture

• Cell Line: H400 human oral squamous cell carcinoma.

• Culture Medium: Prepare a suitable culture medium, such as Dulbecco's Modified Eagle Medium (DMEM), supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage the cells upon reaching 80-90% confluency.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed H400 cells in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.

• Treatment: Treat the cells with varying concentrations of Goniothalamin and a vehicle control (e.g., DMSO). Incubate for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

Apoptosis Analysis by Fluorescence Microscopy (AO/PI Double Staining)

• Cell Seeding and Treatment: Seed H400 cells on coverslips in a 6-well plate and treat with Goniothalamin for the desired time.

• Staining: Wash the cells with PBS and stain with a mixture of Acridine Orange (AO) and Propidium Iodide (PI) (10 µg/mL each).

• Imaging: Observe the cells under a fluorescence microscope.

  • Live cells: Green fluorescence.

  • Early apoptotic cells: Green fluorescence with condensed or fragmented chromatin.

  • Late apoptotic/necrotic cells: Orange to red fluorescence.

Cell Cycle Analysis by Flow Cytometry

• Cell Seeding and Treatment: Seed H400 cells in a 6-well plate and treat with Goniothalamin.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in 70% ethanol at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer.

Signaling Pathways and Experimental Workflow

Caption: Goniothalamin's mechanism in H400 cells.

Caption: Workflow for H400 cell research.

References

• 1. researchgate.net [researchgate.net]
• 2. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Apoptosis induction, cell cycle arrest and in vitro anticancer activity of gonothalamin in a cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Goniothalamin's Impact on Hepatoblastoma (HepG2) Cells: A Detailed Analysis

FOR IMMEDIATE RELEASE

[City, State] – [Date] – In the ongoing search for novel anticancer agents, the natural compound Goniothalamin has demonstrated significant cytotoxic effects against hepatoblastoma (HepG2) cells. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals investigating the therapeutic potential of Goniothalamin. The findings reveal that Goniothalamin induces apoptosis and causes cell cycle arrest in HepG2 cells, suggesting its promise as a candidate for liver cancer treatment.

Executive Summary

Goniothalamin, a styrylpyrone derivative isolated from plants of the Goniothalamus genus, exhibits selective cytotoxicity towards hepatoblastoma HepG2 cells while showing less sensitivity to normal liver cells.[1][2] This selectivity is a crucial attribute for a potential chemotherapeutic agent. The primary mechanisms of action identified are the induction of apoptosis, mediated by caspase-3 activation, and the arrest of the cell cycle at the G2/M phase.[1][2][3] This document outlines the key quantitative data from various assays, provides detailed experimental protocols for replication, and visualizes the underlying molecular pathways and experimental workflows.

Data Presentation

Table 1: Cytotoxicity of Goniothalamin on HepG2 and Chang Cells (72 hours)

Assay Type	Cell Line	IC50 Value (µM)
MTT Assay	HepG2	4.6 (±0.23)
Chang	35.0 (±0.09)
LDH Leakage Assay	HepG2	5.20 (±0.01)
Chang	32.5 (±0.04)

Table 2: Cell Viability and Proliferation of HepG2 Cells Treated with Goniothalamin (72 hours)

Assay Type	Treatment	Result
Trypan Blue Dye Exclusion	IC50 concentration	Viability Index: 52 ± 1.73%
BrdU Proliferation ELISA	2.3 µM Goniothalamin	19.8% of control proliferation

Table 3: Cell Cycle Distribution of HepG2 Cells Treated with Goniothalamin (IC50)

Treatment Duration	% of Cells in Sub-G1 Phase (Apoptosis)	% of Cells in G0/G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
Untreated	-	~81.2%	~6.8%	~12.0%
72 hours	Increased up to 59%	Decreased	-	G2/M arrest observed

Experimental Protocols

Cell Culture

HepG2 and Chang liver cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

MTT Cell Viability Assay

• Seed HepG2 or Chang cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Goniothalamin and a vehicle control.

• Incubate for 24, 48, or 72 hours.

• Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The IC50 value is calculated as the concentration of Goniothalamin that inhibits 50% of cell growth.

LDH Leakage Assay

• Culture cells in a 96-well plate as described for the MTT assay.

• After treatment with Goniothalamin, centrifuge the plate at 250 x g for 10 minutes.

• Transfer 50 µL of the supernatant to a new 96-well plate.

• Add 50 µL of the LDH reaction mixture (as per the manufacturer's instructions) to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Measure the absorbance at 490 nm.

• Maximum LDH release is determined by treating control cells with 1% Triton X-100.

• Percentage of LDH release is calculated relative to the maximum release.

Cell Cycle Analysis by Flow Cytometry

• Seed HepG2 cells in a 6-well plate and treat with the IC50 concentration of Goniothalamin for 24, 48, and 72 hours.

• Harvest the cells by trypsinization and wash with ice-cold phosphate-buffered saline (PBS).

• Fix the cells in 70% ethanol at -20°C overnight.

• Wash the cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the DNA content by flow cytometry. The percentages of cells in the G0/G1, S, and G2/M phases are determined.

Apoptosis Detection by Annexin V-FITC and PI Staining

• Following treatment with Goniothalamin for 72 hours, harvest and wash the HepG2 cells with PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate for 15 minutes in the dark.

• Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Caspase-3 Activity Assay

• Treat HepG2 cells with Goniothalamin for 72 hours.

• Lyse the cells and collect the supernatant.

• Determine the protein concentration of the lysate using a Bradford assay.

• Quantify the post-mitochondrial caspase-3 activity using a colorimetric or fluorometric caspase-3 assay kit, following the manufacturer's protocol. The assay measures the cleavage of a specific caspase-3 substrate.

Visualizations

Caption: Experimental workflow for studying Goniothalamin's effects on HepG2 cells.

References

• 1. Selective Cytotoxicity of Goniothalamin against Hepatoblastoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective cytotoxicity of goniothalamin against hepatoblastoma HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Goniothalamin selectively induces apoptosis on human hepatoblastoma cells through caspase-3 activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Goniothalamin in Plant Extracts via High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Goniothalamin, a naturally occurring styryl-lactone compound found predominantly in plants of the Goniothalamus genus, has garnered significant interest within the scientific community. This is largely attributed to its potent cytotoxic and apoptotic activities against various cancer cell lines, marking it as a promising candidate for further investigation in drug development.[1][2][3] To facilitate this research, a robust and reliable analytical method for the quantification of goniothalamin in plant extracts is paramount.

This document provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the accurate determination of goniothalamin. The protocols detailed herein are designed to be readily implemented in a laboratory setting for quality control, phytochemical analysis, and pharmacokinetic studies.

Experimental Protocols

Sample Preparation: Extraction of Goniothalamin from Plant Material

The following protocol outlines a maceration-based extraction method suitable for obtaining goniothalamin from the dried stem bark of Goniothalamus species.

Materials and Reagents:

• Dried and powdered plant material (e.g., stem bark)

• Hexane (HPLC grade)

• Methanol (HPLC grade)

• Petroleum ether (analytical grade)

• Ethyl acetate (analytical grade)

• Chloroform (analytical grade)

• Sonicator

• Stirrer

• Filtration apparatus (e.g., Whatman No. 1 filter paper)

• Rotary evaporator

Procedure:

• Weigh 5 g of the powdered plant material.

• Macerate the sample in 100 mL of hexane in a closed container for 24 hours in a dark environment.

• Stir the mixture for 2 hours at room temperature.

• Sonicate the mixture for 20 minutes.

• Filter the mixture to separate the extract from the plant residue.

• Repeat the extraction process in triplicate and pool the extracts.

• Concentrate the pooled extract under reduced pressure using a rotary evaporator.

• For HPLC analysis, dissolve the dried extract in chloroform to a final concentration of 0.1 mg/mL (100 ppm). If using a methanol extract, dissolve it in methanol.

HPLC Instrumentation and Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following conditions have been optimized for the separation and quantification of goniothalamin.

Table 1: HPLC Chromatographic Conditions

Parameter	Recommended Setting
HPLC System	Agilent 1100 series or equivalent
Column	C18 reverse-phase column (e.g., 5 µm, 4.6 x 250 mm)
Mobile Phase	Gradient elution with: A) Ultrapure water B) Methanol
Gradient Program	0-10 min: 50% B; 10-40 min: 50-100% B; 40-50 min: 100-60% B
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
Detection Wavelength	254 nm
Run Time	50 minutes

Preparation of Standard Solutions and Calibration Curve

Accurate quantification requires the generation of a standard curve using a certified reference standard of goniothalamin.

Procedure:

• Prepare a stock solution of goniothalamin standard at a concentration of 1 mg/mL in a suitable solvent like chloroform.

• From the stock solution, prepare a series of working standard solutions with concentrations ranging from 10 µg/mL to 800 µg/mL (e.g., 10, 50, 100, 250, 500, and 800 µg/mL).

• Inject each standard solution into the HPLC system in triplicate.

• Construct a calibration curve by plotting the peak area of goniothalamin against the corresponding concentration.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (R²). An R² value > 0.995 is generally considered acceptable.

Method Validation

The described HPLC method has been validated according to the International Council for Harmonisation (ICH) guidelines, ensuring its reliability for the intended application.

System Suitability Test (SST)

Before commencing any sample analysis, a system suitability test must be performed to ensure the chromatographic system is operating correctly.

Procedure:

• Inject a standard solution of goniothalamin (e.g., 100 µg/mL) five times.

• Evaluate the following parameters against the acceptance criteria outlined in Table 2.

Table 2: System Suitability Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0%

Quantitative Data Summary

The performance of this HPLC method is summarized in the following table, providing key validation parameters.

Table 3: Summary of Method Validation Data for Goniothalamin Quantification

Validation Parameter	Result
Linearity Range	10 - 800 µg/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	1.55 µg/mL
Limit of Quantification (LOQ)	5.16 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%

Experimental Workflow and Signaling Pathway Diagrams

To provide a clear visual representation of the processes involved, the following diagrams have been generated using Graphviz.

Caption: Workflow for the quantification of goniothalamin in plant extracts.

Goniothalamin exerts its cytotoxic effects primarily through the induction of apoptosis. The signaling cascade is complex and involves multiple pathways, with a significant role for p53 and mitochondrial-mediated events.

Caption: Simplified signaling pathway of goniothalamin-induced apoptosis.

Conclusion

The HPLC method detailed in this application note provides a reliable and reproducible approach for the quantification of goniothalamin in plant extracts. Adherence to the outlined protocols for sample preparation, chromatographic analysis, and method validation will ensure the generation of high-quality, accurate data. This, in turn, will support the ongoing research and development of goniothalamin as a potential therapeutic agent. The provided diagrams offer a clear visual aid for the experimental workflow and the underlying biological mechanism of action.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (S)-Goniothalamin induces DNA damage, apoptosis, and decrease in BIRC5 messenger RNA levels in NCI-H460 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Preparation and In Vitro Application of Goniothalamin Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of a Goniothalamin stock solution using Dimethyl Sulfoxide (DMSO) and its application in standard in vitro cytotoxicity assays.

Introduction

Goniothalamin (GTN) is a naturally occurring styryl-lactone compound isolated from plants of the Goniothalamus genus.[1][2][3] It has garnered significant interest in cancer research due to its demonstrated antiproliferative and pro-apoptotic activities against a wide range of cancer cell lines, including those of the breast, lung, colon, and liver.[2][4] Due to its hydrophobic nature, Goniothalamin is poorly soluble in aqueous media, making Dimethyl Sulfoxide (DMSO) the solvent of choice for preparing concentrated stock solutions for in vitro experiments.

Proper preparation and storage of the stock solution are critical for ensuring experimental reproducibility and obtaining accurate data on the compound's biological activity. This note details a standardized procedure for preparing a 10 mg/mL Goniothalamin stock solution and its subsequent dilution for use in cell-based assays.

Compound Data and Properties

A summary of the key chemical and physical properties of Goniothalamin is presented below. This information is essential for accurate molarity calculations and understanding the compound's characteristics.

Property	Value	References
Molecular Formula	C₁₃H₁₂O₂
Molecular Weight	200.23 g/mol
CAS Number	17303-67-2
Appearance	White crystalline powder
Solubility	Soluble in DMSO
Storage (in DMSO)	Short-term: 0°C; Long-term: -20°C

Protocols

Protocol 1: Preparation of 10 mg/mL Goniothalamin Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

• Goniothalamin powder (CAS: 17303-67-2)

• Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Tare: Place a sterile microcentrifuge tube or vial on the analytical balance and tare the weight.

• Weigh: Carefully weigh the desired amount of Goniothalamin powder (e.g., 10 mg) directly into the tared container. Record the exact weight.

• Calculate Solvent Volume: Calculate the volume of DMSO required to achieve a 10 mg/mL concentration.

  • Formula: Volume (mL) = Weight (mg) / Concentration (mg/mL)

  • Example: For 10 mg of Goniothalamin, 1 mL of DMSO is needed.

• Dissolve: Add the calculated volume of DMSO to the container with the Goniothalamin powder.

• Mix: Tightly cap the container and vortex thoroughly for 1-2 minutes until the powder is completely dissolved and the solution is clear. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store: Store the aliquots at -20°C for long-term use.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the dilution of the primary stock solution for treating cells in culture.

Materials:

• 10 mg/mL Goniothalamin stock solution (from Protocol 3.1)

• Appropriate sterile cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile tubes and pipette tips

Procedure:

• Thaw: Thaw one aliquot of the 10 mg/mL Goniothalamin stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate stock in cell culture medium. For example, dilute the 10 mg/mL stock 1:100 in medium to create a 100 µg/mL intermediate solution. This minimizes the volume of DMSO added to the final cell culture wells.

• Final Dilution: Perform serial dilutions from the intermediate stock into fresh cell culture medium to achieve the desired final concentrations for your experiment (e.g., 0.5, 1, 5, 10, 20, 50 µg/mL).

• DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to the medium as is present in the highest concentration of Goniothalamin tested. This is crucial to ensure that any observed effects are due to the compound and not the solvent.

• Use Immediately: Use the freshly prepared working solutions to treat cells immediately. Do not store diluted aqueous solutions.

Application Example: In Vitro Cytotoxicity and IC₅₀ Determination

Goniothalamin has demonstrated potent cytotoxic effects across numerous cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric for quantifying this effect.

Abbreviated MTT Assay Protocol

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing the serially diluted Goniothalamin working solutions and the DMSO vehicle control.

• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: Add MTT reagent to each well and incubate for 3-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Read Absorbance: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Comparative Cytotoxicity Data

The following table summarizes reported IC₅₀ values for Goniothalamin, highlighting its efficacy and selectivity.

Cell Line	Cancer Type	Incubation Time	IC₅₀ (µM)	IC₅₀ (µg/mL)	Reference
HepG2	Hepatoblastoma	72 hours	4.6 µM	0.92 µg/mL
Chang	Normal Liver	72 hours	35.0 µM	7.01 µg/mL
MCF-7	Breast Adenocarcinoma	72 hours	-	0.62 µg/mL
HT29	Colorectal Adenocarcinoma	72 hours	-	1.64 µg/mL
A549	Lung Adenocarcinoma	72 hours	-	2.01 µg/mL
CHO	Chinese Hamster Ovary	-	12.45 µM	2.50 µg/mL

Note: Conversion from µg/mL to µM is based on a molecular weight of 200.23 g/mol .

Visualized Workflows and Mechanisms

Experimental Workflow

The overall process from stock preparation to data analysis is a logical sequence of steps.

Figure 1. Experimental workflow for in vitro cytotoxicity testing.

Goniothalamin-Induced Apoptotic Pathway

Goniothalamin primarily induces apoptosis in cancer cells through the intrinsic, or mitochondrial, pathway. This involves the generation of reactive oxygen species (ROS), upregulation of p53, and activation of a caspase cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve Goniothalamin solubility for cell culture experiments.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Goniothalamin solubility and precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Goniothalamin?

A1: Dimethyl sulfoxide (DMSO) is the most commonly used solvent for dissolving Goniothalamin to prepare stock solutions for cell culture experiments.[1][2] Acetone and ethanol have also been studied as potential solvents for cell culture applications, with acetone showing low toxicity at concentrations up to 1% (v/v).[3]

Q2: How should I prepare a stock solution of Goniothalamin?

A2: To prepare a stock solution, dissolve the powdered Goniothalamin in 100% DMSO to achieve a high concentration, for example, 10 mg/mL.[1][2] Ensure the compound is fully dissolved by vortexing. This high-concentration stock can then be stored in aliquots at -20°C for future use.

Q3: What is the maximum concentration of DMSO that is safe for my cells?

A3: The cytotoxicity of DMSO varies between cell lines. However, a final concentration of less than 0.5% (v/v) DMSO is generally considered safe for most cell culture systems. It is always recommended to include a solvent control (media with the same final concentration of DMSO without Goniothalamin) in your experiments to account for any potential effects of the solvent on cell viability and function.

Q4: My Goniothalamin precipitates immediately when I add it to my cell culture medium. What's happening and how can I fix it?

A4: This is a common issue known as "crashing out," which occurs when a hydrophobic compound dissolved in an organic solvent is rapidly introduced into an aqueous solution like cell culture media. The compound's low aqueous solubility causes it to precipitate. To prevent this, avoid adding the high-concentration DMSO stock directly to your media. Instead, perform a serial dilution in pre-warmed (37°C) culture media. Adding the diluted stock dropwise while gently vortexing can also help.

Q5: The media with Goniothalamin looks fine at first, but a precipitate forms after a few hours in the incubator. Why does this happen?

A5: Delayed precipitation can be caused by several factors, including interactions with media components (salts, amino acids), changes in pH over time, or evaporation of the media, which increases the compound's concentration. Ensure your incubator has proper humidification and that your culture vessels are well-sealed to prevent evaporation. If the problem persists, you might consider trying a different basal media formulation.

Q6: How should I store my Goniothalamin stock solution?

A6: Goniothalamin stock solutions prepared in DMSO should be stored in small aliquots at -20°C to avoid repeated freeze-thaw cycles, which can degrade the compound and cause it to precipitate out of solution.

Troubleshooting Guide: Goniothalamin Precipitation

Problem	Potential Cause	Recommended Solution
Immediate Precipitation	High Final Concentration: The final concentration of Goniothalamin exceeds its solubility limit in the aqueous media.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific media.
Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of media causes a rapid solvent exchange, leading to precipitation.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media.
Low Media Temperature: Adding the compound to cold media can decrease its solubility.	Always use pre-warmed (37°C) cell culture media for making dilutions.
Delayed Precipitation	Interaction with Media Components: Goniothalamin may interact with salts, proteins, or other components in the media, forming insoluble complexes over time.	If possible, try a different basal media formulation.
Evaporation: Water loss from the culture vessel increases the concentration of all components, including Goniothalamin, potentially pushing it past its solubility limit.	Ensure the incubator has adequate humidity. Make sure culture plates or flasks are properly sealed.
Cell Viability Issues	Solvent Toxicity: The final concentration of DMSO may be toxic to your specific cell line.	Include a DMSO-only control in your experiments. It is advisable to keep the final DMSO concentration at or below 0.5% (v/v).

Quantitative Data Summary

Goniothalamin IC50 Values in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)	Incubation Time (hours)
Saos-2	Osteosarcoma	1.83 ± 0.15	72
A549	Lung Adenocarcinoma	< 2	72
HT29	Colorectal Adenocarcinoma	1.64 ± 0.05	72
MCF-7	Breast Adenocarcinoma	0.62 ± 0.06	72
HepG2	Hepatoblastoma	~1.0	72
H400	Oral Squamous Cell Carcinoma	Dose-dependent	Not specified
HeLa	Cervical Cancer	13.28 ± 1.23 µM	Not specified

Data compiled from multiple sources. The IC50 values can vary depending on the specific experimental conditions.

Recommended Solvent Concentrations for Cell Culture

Solvent	Recommended Max Concentration (v/v)	Notes
DMSO	< 0.5%	Most common solvent for Goniothalamin.
Ethanol	< 0.5%	Can be used, but check for cell line specific toxicity.
Acetone	< 1%	Shows low toxicity in some cell lines.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Goniothalamin Stock Solution

• Weigh out the desired amount of powdered Goniothalamin in a sterile microcentrifuge tube.

• Add the appropriate volume of 100% sterile-filtered DMSO to achieve a final concentration of 10 mg/mL.

• Vortex the solution thoroughly until the Goniothalamin is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

• Store the aliquots at -20°C.

Protocol 2: Determining the Maximum Soluble Concentration of Goniothalamin

• Prepare a serial dilution of your Goniothalamin stock solution in DMSO.

• In a 96-well plate, add your complete cell culture medium (pre-warmed to 37°C) to each well.

• Add a small, fixed volume of each Goniothalamin dilution to the corresponding wells. Ensure the final DMSO concentration does not exceed a non-toxic level (e.g., 0.5%). Include a DMSO-only control.

• Visually inspect the plate for any signs of precipitation immediately after adding the compound.

• Incubate the plate at 37°C in a 5% CO2 incubator.

• Observe the wells for any cloudiness or precipitate at various time points (e.g., 1, 4, 12, and 24 hours).

• The highest concentration that remains clear throughout the observation period is the maximum working soluble concentration for your experimental conditions.

Visualizations

References

• 1. medic.upm.edu.my [medic.upm.edu.my]
• 2. Combination of Goniothalamin and Sol-Gel-Derived Bioactive Glass 45S5 Enhances Growth Inhibitory Activity via Apoptosis Induction and Cell Cycle Arrest in Breast Cancer Cells MCF-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]

Goniothalamin Stability: A Technical Support Resource for Researchers

This technical support center provides essential information for researchers, scientists, and drug development professionals working with goniothalamin. Below you will find troubleshooting guides and frequently asked questions (FAQs) regarding its stability in various solvents and under different storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of goniothalamin?

A1: Goniothalamin, a naturally occurring styryl-lactone, is moderately stable. Its stability is influenced by several factors including pH, temperature, and light exposure. It is known to be susceptible to degradation, particularly under acidic conditions.

Q2: Which solvents are recommended for dissolving and storing goniothalamin?

A2: Goniothalamin is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. For biological assays, DMSO is commonly used to prepare stock solutions. However, it is crucial to keep the final concentration of DMSO in cell culture media low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q3: What are the recommended storage conditions for goniothalamin solutions?

A3: For optimal stability, goniothalamin stock solutions, particularly in DMSO, should be stored at -20°C or -80°C for long-term storage. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation. Protect solutions from light to prevent potential photodegradation.

Q4: How does pH affect the stability of goniothalamin?

A4: Goniothalamin is susceptible to pH-dependent degradation. It undergoes acidic hydrolysis, and the degradation follows pseudo-first-order kinetics. Studies on goniothalamin-encapsulated nanoparticles have shown high stability at physiological pH (7.4), with disassembly and release of the compound under slightly acidic conditions (pH 5.5)[1][2]. This suggests that maintaining a neutral to slightly alkaline pH is preferable for enhancing its stability in aqueous environments.

Q5: Is goniothalamin sensitive to light?

A5: While specific photostability studies on goniothalamin are not extensively documented in the available literature, styryl-lactones as a class of compounds can be susceptible to photodegradation. Therefore, it is a standard precautionary measure to protect goniothalamin solutions from light by using amber vials or by wrapping containers with aluminum foil.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of goniothalamin in aqueous media	Goniothalamin has low aqueous solubility. Adding a concentrated stock solution in an organic solvent (e.g., DMSO) directly to an aqueous buffer can cause it to precipitate out.	- Increase the proportion of the organic solvent in the final solution if the experimental design allows. - Prepare a more dilute stock solution. - Add the stock solution to the aqueous medium slowly while vortexing to ensure rapid mixing.
Loss of biological activity over time in prepared solutions	This is likely due to the chemical degradation of goniothalamin. Factors such as improper storage temperature, exposure to light, or inappropriate pH of the medium can accelerate this process.	- Prepare fresh solutions before each experiment. - Store stock solutions in small aliquots at -20°C or -80°C. - Ensure the pH of your experimental buffer is within a stable range for goniothalamin (ideally neutral to slightly alkaline). - Protect all solutions from light.
Inconsistent experimental results	In addition to compound instability, this could be due to variability in the concentration of the stock solution from repeated freeze-thaw cycles or solvent evaporation.	- Aliquot stock solutions to minimize freeze-thaw cycles. - Use tightly sealed vials to prevent solvent evaporation, especially for volatile solvents like methanol and ethanol. - Periodically check the concentration of your stock solution using a validated analytical method like HPLC.
Appearance of unexpected peaks in HPLC analysis	These are likely degradation products of goniothalamin. The degradation pathway can be influenced by the solvent, pH, temperature, and light exposure.	- Conduct a forced degradation study to identify potential degradation products under various stress conditions (acid, base, oxidation, heat, light). - Use a stability-indicating HPLC method that can resolve the parent compound from its degradants.

Stability Data Summary

While comprehensive quantitative data on goniothalamin stability in various solvents is limited in publicly available literature, the following table summarizes the key findings and general recommendations.

Solvent/Condition	Stability Profile	Storage Recommendation	Source/Inference
Acidic Aqueous Solution (e.g., HCl)	Unstable; undergoes hydrolysis following pseudo-first-order kinetics.	Not recommended for storage. Prepare fresh for immediate use if acidic conditions are required.	[3]
Neutral Aqueous Solution (pH ~7.4)	Relatively stable.	Can be used for short-term experiments. For storage, freezing is recommended.	[1][2]
DMSO	Generally stable when stored properly.	Store at -20°C or -80°C for long-term stability. Aliquot to avoid freeze-thaw cycles. Protect from light.	General lab practice for similar compounds.
Ethanol/Methanol	Expected to be moderately stable, but less is known compared to DMSO.	Store at low temperatures (-20°C). Be mindful of solvent evaporation.	General lab practice for similar compounds.
Elevated Temperature	Likely to accelerate degradation.	Avoid prolonged exposure to high temperatures.	General principles of chemical kinetics.
Light Exposure	Potentially unstable.	Protect from light by using amber vials or foil wrapping.	Precaution for styryl-lactone compounds.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study of Goniothalamin

This protocol outlines a general procedure for conducting a forced degradation study to understand the degradation pathways of goniothalamin and to develop a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of goniothalamin in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Incubate at 60°C for various time points (e.g., 2, 4, 8, 24 hours). Neutralize with 0.1 N NaOH before analysis.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Incubate at 60°C for various time points. Neutralize with 0.1 N HCl before analysis.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for various time points.

  • Thermal Degradation: Keep the solid goniothalamin powder in a hot air oven at 80°C for 24 hours. Also, heat the stock solution at 80°C for 24 hours.

  • Photolytic Degradation: Expose the stock solution and solid compound to UV light (254 nm) and fluorescent light for a defined period. A dark control should be kept under the same conditions.

• Sample Analysis: Analyze the stressed samples at each time point using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector.

• Data Evaluation: Monitor the decrease in the peak area of the parent goniothalamin peak and the formation of any new peaks (degradation products).

Protocol 2: HPLC Method for Stability Assessment

A stability-indicating HPLC method is crucial for accurately quantifying goniothalamin in the presence of its degradation products.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution with a mixture of acetonitrile and water (with 0.1% formic acid or phosphoric acid to improve peak shape) is often a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where goniothalamin has maximum absorbance (e.g., determined by UV-Vis spectrophotometry).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Note: This is a general method and should be optimized and validated for the specific application.

Visualizations

Caption: Workflow for a forced degradation study of goniothalamin.

Caption: Postulated degradation pathways for goniothalamin.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]

Potential side effects and toxicity of Goniothalamin in animal studies.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive overview of the potential side effects and toxicity of Goniothalamin observed in animal studies. The information is presented in a question-and-answer format to address specific issues that may arise during experimental investigations.

Frequently Asked Questions (FAQs)

General Toxicity

Q1: What is the acute toxicity profile of Goniothalamin in rats?

A1: In an acute toxicity study, male Sprague-Dawley rats were given single intraperitoneal (IP) injections of Goniothalamin at doses of 100, 200, 300, 400, and 500 mg/kg. Doses up to 200 mg/kg were considered safe.[1][2] However, doses of 300, 400, and 500 mg/kg were associated with morbidities and mortalities.[1][2] Clinical signs of toxicity at 300 mg/kg included eye secretion, reduced mobility, and tremors, from which the animals recovered within four hours.[3] At 400 mg/kg, rats showed severe tremors, abdominal muscle contraction, and paralysis, leading to 57% mortality within 24 hours. A 500 mg/kg dose resulted in 100% mortality within the same timeframe.

Q2: Has a specific LD50 value for intraperitoneal administration of Goniothalamin in rats been determined?

A2: While a precise LD50 (the dose that is lethal to 50% of the animals) has not been explicitly calculated in the available studies, a dose-range finding study in Sprague-Dawley rats provides strong indications. In this study, a dose of 400 mg/kg resulted in 57% mortality, suggesting the LD50 is in this range.

Q3: What are the findings from sub-acute toxicity studies of Goniothalamin?

A3: In a 14-day sub-acute toxicity study, male Sprague-Dawley rats were administered a daily intraperitoneal dose of 42 mg/kg of Goniothalamin. This dose was well-tolerated, with no deaths or abnormal changes observed in hematology, biochemistry, or the histology of internal organs such as the liver, kidneys, lungs, heart, spleen, and brain.

Organ-Specific Toxicity

Q4: Does Goniothalamin exhibit hepatotoxicity in animal models?

A4: Based on the available acute and sub-acute toxicity studies in rats, Goniothalamin did not produce any significant abnormal changes in liver biochemistry or histology at the doses tested (up to 500 mg/kg in acute studies and 42 mg/kg in sub-acute studies).

Q5: Is there evidence of Goniothalamin-induced neurotoxicity in animal studies?

A5: Specific neurotoxicity studies, such as the open field test, have not been reported for Goniothalamin. However, clinical observations in acute toxicity studies in rats, such as reduced mobility, tremors, and paralysis at high doses (300-500 mg/kg), suggest potential neurotoxic effects. Researchers investigating neurotoxicity could consider employing a functional observational battery to systematically assess any behavioral or neurological changes.

Genotoxicity and Reproductive Toxicity

Q6: What is known about the genotoxicity of Goniothalamin?

A6: In vitro studies have shown that Goniothalamin is potentially genotoxic. A study using Chinese Hamster Ovary (CHO) cells demonstrated that Goniothalamin can induce chromosome aberrations, including chromatid and chromosome breaks, gaps, interchanges, and endoreduplications. As of now, in vivo genotoxicity studies, such as the micronucleus test or comet assay, have not been specifically reported for Goniothalamin.

Q7: Has the reproductive toxicity of Goniothalamin been evaluated in animal models?

A7: While comprehensive reproductive toxicity studies are limited, one study has reported Goniothalamin as an anti-fertility agent in rats. However, detailed information regarding the specific effects on reproductive organs, sperm parameters, or the estrous cycle from dedicated in vivo studies is not currently available. Researchers planning to investigate reproductive toxicity should consider evaluating parameters such as reproductive organ weight, histology, sperm analysis (motility, count, morphology), and estrous cycle monitoring.

Data Presentation

Table 1: Acute Toxicity of Intraperitoneal Goniothalamin in Male Sprague-Dawley Rats

Dose (mg/kg)	Clinical Observations	Mortality Rate (within 24 hours)	Reference
100	No signs of toxicity	0%
200	No signs of toxicity	0%
300	Eye secretion, reduced mobility, tremors (recovery within 4 hours)	0%
400	Severe tremors, abdominal muscle contraction, paralysis	57%
500	Severe tremors, abdominal muscle contraction, paralysis	100%

Table 2: Sub-Acute Toxicity of Intraperitoneal Goniothalamin in Male Sprague-Dawley Rats

Dose (mg/kg/day)	Duration	Key Findings	Reference
42	14 days	Well-tolerated; no abnormal changes in hematology, biochemistry, or organ histology.

Experimental Protocols

Acute Toxicity Study Protocol (Rat)

• Animal Model: Male Sprague-Dawley rats (6-8 weeks old, 200-230g).

• Grouping: Animals are divided into control and treatment groups.

• Test Substance Administration: Goniothalamin is dissolved in a vehicle (e.g., 10% DMSO in Phosphate Buffered Saline) and administered as a single intraperitoneal (IP) injection. Doses used in a key study were 100, 200, 300, 400, and 500 mg/kg.

• Control Group: Receives the vehicle only.

• Observation: Animals are observed continuously for the first 4 hours and then daily for up to 14 days for clinical signs of toxicity and mortality.

• Endpoint Analysis: At the end of the observation period, blood samples are collected for hematological and biochemical analysis. Animals are then euthanized, and major organs (liver, kidneys, lungs, heart, spleen, brain) are harvested for histological examination.

Sub-Acute Toxicity Study Protocol (Rat)

• Animal Model: Male Sprague-Dawley rats.

• Grouping: Animals are divided into control and treatment groups.

• Test Substance Administration: Goniothalamin is administered daily via intraperitoneal injection for 14 consecutive days. A dose of 42 mg/kg/day has been used.

• Control Group: Receives daily injections of the vehicle.

• Observation: Animals are observed daily for any signs of toxicity, and body weight is recorded regularly.

• Endpoint Analysis: At the end of the 14-day period, blood and organ samples are collected for hematological, biochemical, and histological analysis as described in the acute toxicity protocol.

Visualizations

Signaling Pathways

Caption: Proposed signaling pathways of Goniothalamin-induced cytotoxicity.

Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Histological, Biochemical, and Hematological Effects of Goniothalamin on Selective Internal Organs of Male Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Off-Target Effects of Goniothalamin in Cellular Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Goniothalamin (GTN) in cellular models. Our goal is to help you manage potential off-target effects and ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for Goniothalamin?

Goniothalamin (GTN) is a naturally occurring styryl-lactone that exhibits potent anticancer activity.[1][2] Its primary mechanism involves the induction of apoptosis (programmed cell death) in cancer cells.[1][2][3] This is often initiated by DNA damage, which can be a result of increased oxidative stress within the cancer cells. GTN has been shown to decrease intracellular glutathione (GSH) levels and increase the production of reactive oxygen species (ROS). This cellular stress can lead to the upregulation of p53, a tumor suppressor protein, which in turn triggers the mitochondrial apoptotic pathway. This pathway involves the activation of caspases, which are key executioner proteins in apoptosis. GTN has also been observed to cause cell cycle arrest, often at the G2/M or S phase, in various cancer cell lines.

Q2: Is Goniothalamin selective for cancer cells? What are the potential off-target effects on normal cells?

Several studies suggest that Goniothalamin exhibits selective cytotoxicity towards various cancer cell lines while showing lower toxicity to some normal cell lines. For instance, GTN has been reported to be cytotoxic to ovarian cancer cells (Caov-3) without causing cell death in normal kidney cells (MDBK). It also showed lower toxicity to the normal liver Chang cell line compared to the chemotherapeutic drug doxorubicin. However, it's important to note that off-target effects on normal cells can occur, and the selectivity is not absolute. Some studies have reported undesirable effects, including genotoxicity and apoptosis induction, in non-tumorigenic cell lines such as HB4a mammary epithelial cells. Therefore, it is crucial to establish a therapeutic window by testing a range of concentrations on both cancerous and relevant normal cell lines in your experiments.

Q3: What are the key signaling pathways affected by Goniothalamin?

Goniothalamin influences several critical signaling pathways in cancer cells. The primary pathway affected is the intrinsic (mitochondrial) apoptosis pathway. This is often triggered by DNA damage and oxidative stress, leading to the activation of p53. Activated p53 can then initiate a cascade involving the activation of caspase-2, leading to the release of cytochrome c from the mitochondria. This, in turn, activates caspase-9 and the executioner caspase-3, culminating in apoptosis. Additionally, GTN has been shown to suppress the PI3K/Akt signaling pathway, which is a key pathway for cell survival and proliferation, further promoting apoptosis in cancer cells. Some studies also suggest an association with endoplasmic reticulum (ER) stress-induced activation of JNK.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High toxicity observed in normal (non-cancerous) control cell lines.	1. Concentration of Goniothalamin is too high. 2. Extended exposure time. 3. The specific normal cell line is particularly sensitive to GTN.	1. Perform a dose-response curve for both your cancer and normal cell lines to determine the IC50 values and a selective concentration range. Start with a lower concentration range based on published data (e.g., 2.3 µM to 9.4 µM for HepG2 cells).2. Optimize the incubation time. Assess cytotoxicity at multiple time points (e.g., 24, 48, and 72 hours) to find the optimal window for selective cancer cell killing.3. Use a different or additional normal cell line relevant to the cancer type being studied for comparison.
Inconsistent or no induction of apoptosis in the cancer cell line.	1. Sub-optimal concentration of Goniothalamin. 2. Cell line resistance. 3. Incorrect timing of apoptosis assessment. 4. Issues with the apoptosis detection assay.	1. Titrate the concentration of GTN. Ensure the concentration used is sufficient to induce apoptosis in your specific cell line, based on your dose-response studies.2. Verify the expression of key apoptotic proteins (e.g., caspases, Bcl-2 family proteins) in your cell line. Some cell lines may have mutations that confer resistance.3. Perform a time-course experiment. Apoptosis is a dynamic process; assess for early (e.g., Annexin V staining) and late (e.g., DNA fragmentation) markers at different time points.4. Include positive and negative controls for your apoptosis assay (e.g., a known apoptosis inducer like staurosporine). Ensure reagents are fresh and the protocol is followed correctly.
Unexpected cell cycle arrest phase or no arrest observed.	1. Cell line-specific response. 2. Concentration of Goniothalamin. 3. Cell synchronization issues.	1. Confirm the expected cell cycle arrest phase for your specific cell line from the literature if available. Different cell lines may arrest at different phases (e.g., S phase in HeLa cells, G2/M in MDA-MB-231 cells).2. Vary the concentration of GTN. The concentration can influence the cell cycle arrest profile.3. If using synchronized cells, ensure the synchronization protocol is effective by running a control sample for cell cycle analysis before adding GTN.
High background in cytotoxicity assays (e.g., MTT, SRB).	1. Goniothalamin interference with the assay. 2. Contamination of cell cultures. 3. Solvent (e.g., DMSO) toxicity.	1. Run a cell-free control with GTN and the assay reagents to check for direct chemical interference.2. Regularly check cultures for contamination (e.g., mycoplasma).3. Ensure the final concentration of the solvent is low and consistent across all wells. Include a solvent-only control.

Data Presentation

Table 1: Cytotoxicity of Goniothalamin (IC50 Values) in Various Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)	Reference
HepG2	Hepatoblastoma	4.6 (±0.23)	72
Chang	Normal Liver	35.0 (±0.09)	72
HeLa	Cervical Cancer	~16 (converted from 3.2 µg/ml)	Not Specified
HT29	Colon Cancer	Not Specified	Not Specified
MCF-7	Breast Carcinoma	Not Specified	Not Specified
H400	Oral Squamous Cell Carcinoma	Not Specified	Not Specified
Jurkat	T-cell Leukemia	Not Specified	Not Specified
HL-60	Promyelocytic Leukemia	~22.5 (converted from 4.5 µg/mL)	72
CEM-SS	T-lymphoblastic Leukemia	~12 (converted from 2.4 µg/mL)	72
COR-L23	Lung Carcinoma	~17.5 (converted from 3.51 µg/ml)	Not Specified
LS174T	Colon Cancer	~2.5 (converted from 0.51 µg/ml)	Not Specified
MCF-7	Breast Cancer	~4.7 (converted from 0.95 µg/ml)	Not Specified
Skin Fibroblast	Normal	~133.5 (converted from 26.73 µg/ml)	Not Specified
Human Fibroblast	Normal	~60 (converted from 11.99 µg/ml)	Not Specified

Note: IC50 values can vary between studies due to different experimental conditions. It is always recommended to determine the IC50 in your own experimental setup.

Experimental Protocols

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Goniothalamin stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of Goniothalamin and a vehicle control (e.g., DMSO).

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 5 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Goniothalamin stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Goniothalamin for the desired time.

• Harvest the cells (including floating cells in the medium) and wash with cold PBS.

• Centrifuge and resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide Staining

This method uses PI to stain DNA and analyze the distribution of cells in different phases of the cell cycle via flow cytometry.

Materials:

• 6-well plates

• Goniothalamin stock solution

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

Procedure:

• Treat cells with Goniothalamin as in the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing, and incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS.

• Resuspend the cell pellet in PBS containing RNase A and PI.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

Visualizations

Caption: Goniothalamin-induced signaling pathway leading to apoptosis.

Caption: General experimental workflow for assessing Goniothalamin effects.

Caption: Troubleshooting logic for off-target toxicity.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emerging anticancer potentials of goniothalamin and its molecular mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in Goniothalamin cytotoxicity assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Goniothalamin in cytotoxicity assays. Inconsistent results can arise from various factors, from the inherent properties of this natural product to specific experimental parameters.

Frequently Asked Questions (FAQs)

Q1: What is Goniothalamin and how does it induce cytotoxicity?

Goniothalamin (GTN) is a naturally occurring styryl-lactone compound isolated from plants of the Goniothalamus genus.[1][2] It has demonstrated potent anticancer activity in various cancer cell lines.[2][3] The primary mechanism of its cytotoxicity is the induction of apoptosis (programmed cell death).[1] This is often initiated by an increase in intracellular reactive oxygen species (ROS), leading to oxidative stress, DNA damage, and the activation of mitochondrial-mediated apoptotic pathways. Key events include the release of cytochrome c, activation of caspases (like caspase-3, -7, and -9), and cell cycle arrest, typically at the G2/M phase.

Q2: I am observing lower than expected potency with Goniothalamin in my cytotoxicity assay. What are the potential causes?

Several factors can contribute to reduced potency:

• Compound Stability and Solubility: Goniothalamin, being a lipophilic natural product, may have poor solubility in aqueous culture media. Precipitation of the compound can lead to a lower effective concentration. Ensure complete dissolution in a suitable solvent like DMSO before diluting in media, and visually inspect for any precipitate under a microscope.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to Goniothalamin. It's crucial to use a cell line known to be responsive or to determine the sensitivity of your specific cell line.

• Cell Density: The number of cells seeded can significantly impact results. High cell density can lead to nutrient depletion and changes in cell growth phases, potentially masking the cytotoxic effects.

• Incubation Time: The cytotoxic effect of Goniothalamin is often time-dependent. Shorter incubation times may not be sufficient to observe significant cell death.

Q3: My results show significant well-to-well and day-to-day variability. How can I improve consistency?

Inconsistent results are a common challenge in cytotoxicity assays. To improve reproducibility:

• Consistent Cell Culture Practices: Maintain a consistent routine for cell culture, including media composition, serum batches, and cell passage number. Ensure cells are in the exponential growth phase at the time of seeding.

• Accurate Pipetting: Inaccurate pipetting can introduce significant errors. Use calibrated pipettes, ensure a homogenous single-cell suspension before seeding, and consider avoiding the outer wells of the plate which are more prone to evaporation.

• Solvent Control: High concentrations of solvents like DMSO can be toxic to cells. Keep the final DMSO concentration low (typically below 0.5%) and include a vehicle control (media with the same DMSO concentration) in every experiment.

Troubleshooting Guide

Issue 1: High background or false positives in colorimetric assays (e.g., MTT, XTT).

• Question: My untreated control wells show high absorbance, or my results suggest Goniothalamin is increasing cell viability. What could be wrong?

• Answer: This is a frequent issue with natural products.

  • Direct Reagent Reduction: Goniothalamin, like other natural products rich in certain chemical groups, may directly reduce the tetrazolium salt (MTT) to formazan, leading to a false positive signal.

    • Solution: Run a cell-free control containing only media, Goniothalamin at the highest concentration used, and the MTT reagent. A color change in this well indicates direct reduction. If this occurs, consider using a different cytotoxicity assay, such as the LDH assay, which measures membrane integrity.

  • Compound Color Interference: If the Goniothalamin solution itself is colored, it can interfere with absorbance readings.

    • Solution: Include a blank control with the compound in media (no cells) to measure and subtract the background absorbance.

  • Precipitation: Precipitated Goniothalamin can scatter light, leading to artificially high absorbance readings.

    • Solution: Visually inspect the wells for precipitate. Improve solubility by ensuring the stock solution is fully dissolved before adding to the media.

Issue 2: Low absorbance values or weak cytotoxic effect.

• Question: I am not observing a significant decrease in cell viability even at high concentrations of Goniothalamin. Why?

• Answer: This could be due to several factors related to your experimental setup.

  • Sub-optimal Cell Density: If too few cells are seeded, the signal-to-noise ratio may be too low to detect a cytotoxic effect.

    • Solution: Optimize the cell seeding density for your specific cell line to ensure they are in a healthy, proliferative state during the assay.

  • Insufficient Incubation Time: The cytotoxic effects of Goniothalamin may require a longer duration to become apparent.

    • Solution: Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.

  • Incomplete Formazan Solubilization (MTT Assay): If the purple formazan crystals are not fully dissolved, the absorbance reading will be artificially low.

    • Solution: Ensure an adequate volume of a suitable solubilization solvent (e.g., DMSO, buffered SDS solution) is used. Gently pipette up and down or use a plate shaker to ensure complete dissolution.

Data Presentation

Table 1: IC50 Values of Goniothalamin in Various Human Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Reference
HepG2	Hepatoblastoma	72	4.6 (±0.23)
Chang (Normal Liver)	Normal Liver	72	35.0 (±0.09)
LS-174T	Colon Cancer	Not Specified	~2.54 (0.51 µg/ml)
MCF-7	Breast Cancer	Not Specified	~4.73 (0.95 µg/ml)
COR-L23	Lung Carcinoma	Not Specified	~17.5 (3.51 µg/ml)
Saos-2	Osteosarcoma	72	~3.09 (0.62 µg/ml)
A549	Lung Adenocarcinoma	72	~10.0 (2.01 µg/ml)
UACC-732	Breast Carcinoma	72	~4.18 (0.84 µg/ml)
HT29	Colorectal Adenocarcinoma	72	~5.88 (1.18 µg/ml)

Note: IC50 values converted from µg/ml to µM using a molecular weight of 200.22 g/mol for Goniothalamin.

Experimental Protocols

MTT Cytotoxicity Assay Protocol

This protocol is a standard method for assessing cell viability.

• Cell Seeding:

  • Harvest and count cells that are in the exponential growth phase.

  • Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Goniothalamin in DMSO.

  • Perform serial dilutions of Goniothalamin in complete medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Remove the medium from the wells and add 100 µL of the diluted Goniothalamin solutions.

  • Include the following controls:

    • Untreated Control: Cells in culture medium only.

    • Vehicle Control: Cells in culture medium with the same final concentration of DMSO used in the treatment wells.

    • Blank Control: Culture medium only (no cells).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 150-200 µL of a solubilization solution (e.g., DMSO, isopropanol with 0.04 N HCl) to each well.

  • Incubate the plate at room temperature in the dark for at least 15 minutes (or longer if needed) on a plate shaker to ensure complete dissolution of the formazan crystals.

• Absorbance Measurement:

  • Read the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

  • Calculate cell viability as a percentage of the vehicle control after subtracting the blank control absorbance.

Visualizations

Caption: General experimental workflow for a Goniothalamin cytotoxicity MTT assay.

Caption: Troubleshooting decision tree for inconsistent cytotoxicity assay results.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preventing degradation of Goniothalamin during purification.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Goniothalamin during purification.

Troubleshooting Guides

Problem: Low yield of Goniothalamin after purification.

Possible Cause	Troubleshooting Step	Rationale
pH-induced Degradation	Maintain the pH of all solutions between 6.0 and 7.5 throughout the extraction and purification process. Use buffered solutions (e.g., phosphate buffer) to ensure pH stability. Avoid strongly acidic or basic conditions.	Goniothalamin is susceptible to hydrolysis of its lactone ring, particularly under basic conditions, and can also be unstable in acidic environments. Studies have shown it has high stability at a physiological pH of 7.4 but can disassemble under slightly acidic conditions (pH 5.5)[1].
Thermal Degradation	Perform all extraction and purification steps at low temperatures (4-8°C). Use a refrigerated centrifuge and conduct chromatography in a cold room or with a jacketed column. Avoid prolonged exposure to elevated temperatures during solvent evaporation; use rotary evaporation under reduced pressure at a low temperature.	Heat can accelerate the degradation of Goniothalamin. While specific temperature limits are not well-documented, as a general precaution for natural products, lower temperatures minimize chemical degradation.
Oxidative Degradation	Degas all solvents before use. Consider adding antioxidants, such as Butylated hydroxytoluene (BHT) or Ascorbic acid, to the extraction solvent and during storage. Store extracts and purified fractions under an inert atmosphere (e.g., nitrogen or argon).	Goniothalamin's structure, containing a styryl group, is susceptible to oxidation. The use of antioxidants can help mitigate this degradation pathway[2].
Photodegradation	Protect all solutions containing Goniothalamin from light by using amber glassware or by wrapping containers in aluminum foil. Minimize exposure to ambient light during all experimental procedures.	The styryl moiety in Goniothalamin makes it prone to photodegradation upon exposure to UV or visible light.

Problem: Appearance of unknown peaks in the chromatogram.

Possible Cause	Troubleshooting Step	Rationale
Hydrolysis of Lactone Ring	Analyze the sample by LC-MS to identify the mass of the unknown peak. The hydrolyzed product will have a molecular weight corresponding to Goniothalamin + 18 (H₂O).	Under non-optimal pH conditions, the lactone ring of Goniothalamin can hydrolyze to form a more polar hydroxy carboxylic acid, which will have a different retention time in reverse-phase chromatography.
Oxidation Products	Check for the presence of multiple new peaks, as oxidation can lead to various byproducts. Use LC-MS to identify potential oxidized derivatives.	The styryl group and other parts of the molecule can be susceptible to oxidation, leading to the formation of various degradation products.
Isomerization	Evaluate the possibility of cis-trans isomerization of the styryl double bond if the purification process involves exposure to light or heat.	The trans configuration of the styryl group in Goniothalamin is generally more stable, but energy input (light or heat) can cause isomerization to the cis form, which will likely have a different chromatographic profile.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Goniothalamin extracts and purified fractions?

A1: To minimize degradation, Goniothalamin extracts and purified fractions should be stored at low temperatures (-20°C or preferably -80°C) in amber vials under an inert atmosphere (nitrogen or argon). It is advisable to dissolve the compound in a suitable solvent that has been degassed and to which an antioxidant has been added.

Q2: Which solvents are recommended for the extraction and purification of Goniothalamin?

A2: Non-polar to moderately polar solvents such as hexane, ethyl acetate, and dichloromethane are commonly used for the extraction of Goniothalamin from plant material. For chromatographic purification, solvent systems like hexane-ethyl acetate or chloroform-methanol are often employed. It is crucial to use high-purity, degassed solvents to prevent oxidative degradation.

Q3: How can I monitor the degradation of Goniothalamin during my experiments?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach. This involves developing an HPLC method that can separate Goniothalamin from its potential degradation products. By running samples at different stages of the purification process, you can identify and quantify any degradation that has occurred. Thin Layer Chromatography (TLC) can also be used for a quicker, qualitative assessment of purity.

Q4: Are there any specific precautions to take during column chromatography?

A4: Yes. To prevent degradation on the column:

• Use high-quality silica gel or other stationary phase.

• Perform the chromatography at a low temperature if possible.

• Work quickly to minimize the time the compound spends on the column.

• Ensure the solvents used are neutral and free of acidic or basic impurities.

Experimental Protocols

Protocol 1: Extraction of Goniothalamin from Plant Material

• Preparation of Plant Material: Air-dry the plant material (e.g., stems, leaves) and grind it into a fine powder.

• Solvent Extraction:

  • Soxhlet extraction: Extract the powdered plant material with hexane or ethyl acetate for 6-8 hours.

  • Maceration: Soak the powdered plant material in hexane or ethyl acetate at room temperature for 24-48 hours with occasional stirring. Protect the mixture from light.

• Solvent Removal: Concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Store the crude extract at -20°C under an inert atmosphere.

Protocol 2: Purification of Goniothalamin by Column Chromatography

• Column Packing: Pack a glass column with silica gel (60-120 mesh) using a slurry method with hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase (e.g., hexane with a small amount of ethyl acetate) and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions and monitor the separation by TLC, spotting for the presence of Goniothalamin (visualized under UV light).

• Pooling and Concentration: Combine the fractions containing pure Goniothalamin and concentrate them using a rotary evaporator at low temperature.

• Crystallization: If a crystalline solid is desired, dissolve the purified Goniothalamin in a minimal amount of a suitable solvent (e.g., a mixture of hexane and ethyl acetate) and allow it to crystallize at a low temperature.

Visualizations

Caption: Potential degradation pathways of Goniothalamin.

Caption: Recommended workflow for Goniothalamin purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Goniothalamin induces cell cycle-specific apoptosis by modulating the redox status in MDA-MB-231 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected peaks in HPLC analysis of Goniothalamin.

This guide provides troubleshooting information and frequently asked questions to help researchers, scientists, and drug development professionals interpret and resolve issues related to unexpected peaks during the High-Performance Liquid Chromatography (HPLC) analysis of Goniothalamin.

Frequently Asked Questions (FAQs)

Q1: What are the typical sources of unexpected peaks in an HPLC chromatogram?

Unexpected peaks, often called "ghost peaks," can originate from various sources. These include contamination of the mobile phase, solvents, or glassware; carryover from previous injections; column degradation or contamination; and the degradation of the analyte itself.[1][2][3] It's crucial to perform systematic checks, such as running blank injections (mobile phase only), to diagnose the source.[1][4]

Q2: Is Goniothalamin known to be unstable under certain conditions?

Yes, like many natural products containing a lactone ring, Goniothalamin can be susceptible to degradation. Forced degradation studies, which intentionally expose the drug to harsh conditions like acid, base, oxidation, heat, or light, are used to identify potential degradation products. These degradation products will appear as new peaks in the HPLC analysis. For instance, hydrolysis (reaction with water) can open the lactone ring, creating a new, more polar compound that would likely elute earlier in a reversed-phase HPLC method.

Q3: What is a "blank injection" and why is it important for troubleshooting?

A blank injection consists of running the HPLC method with only the mobile phase or the sample solvent (without the analyte). It is a critical first step in troubleshooting unexpected peaks. If the unexpected peak appears in the blank run, it indicates that the source of the peak is within the HPLC system itself (e.g., contaminated solvents, tubing, or detector cell) and not from the sample.

Q4: What is a "forced degradation study" and how does it relate to unexpected peaks?

A forced degradation or stress study is the intentional degradation of a drug substance by exposing it to more severe conditions than it would typically encounter during storage, such as strong acids, bases, heat, light, and oxidizing agents. The purpose is to identify the likely degradation products and establish the degradation pathways for the molecule. The resulting degradation products appear as new peaks in the chromatogram, and this information is vital for developing a "stability-indicating" analytical method that can accurately measure the drug in the presence of its impurities.

Troubleshooting Guide for Unexpected Peaks

Problem 1: A peak appears in my blank injection (Ghost Peak).

This indicates the peak originates from the system, not the sample.

• Possible Cause 1: Contaminated Mobile Phase or Solvents.

  • Solution: Prepare fresh mobile phase using high-purity, HPLC-grade solvents and reagents from a reliable source. Ensure all glassware is scrupulously clean. Degassing the mobile phase can also prevent issues caused by dissolved air.

• Possible Cause 2: System Contamination / Carryover.

  • Solution: This occurs when remnants of a previous sample are injected with the current one. Implement a rigorous needle and injector wash protocol with a strong solvent. If contamination is suspected in the system, flush the pump, lines, and detector cell.

• Possible Cause 3: Column Contamination.

  • Solution: Contaminants from previous samples can accumulate on the column. Try flushing the column with a strong solvent (e.g., 100% Acetonitrile or Methanol for reversed-phase columns). If the problem persists, the guard column or the analytical column may need replacement.

Problem 2: New peaks appear in the Goniothalamin sample, but not in the blank.

This suggests the peaks are related to the sample itself.

• Possible Cause 1: Sample Degradation.

  • Solution: Goniothalamin may have degraded after sample preparation. Protect samples from light and heat, and analyze them as quickly as possible after preparation. Consider the pH of your sample solvent; instability can be pH-dependent. Forced degradation studies can help confirm if the unexpected peaks match known degradants.

• Possible Cause 2: Contaminated Sample or Diluent.

  • Solution: Ensure the solvent used to dissolve the Goniothalamin standard or sample is pure and free of contaminants. Filter all samples before injection to remove particulate matter.

• Possible Cause 3: Co-eluting Impurities from the Source Material.

  • Solution: If the Goniothalamin was isolated from a natural source, the unexpected peaks could be other closely related natural products extracted along with it. Method optimization, such as changing the mobile phase composition, gradient slope, or even the column chemistry, may be required to resolve these peaks.

Logical Troubleshooting Workflow

A systematic approach is key to efficiently identifying the source of unexpected peaks. The following diagram illustrates a logical workflow for troubleshooting.

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Experimental Protocols & Data

Protocol: HPLC System Flush for Ghost Peak Removal

This protocol is a general procedure to clean a contaminated HPLC system. Always consult your instrument's manual for specific instructions.

• Preparation: Remove the column and guard column, and replace them with a union or a short piece of PEEK tubing. This isolates the column from the cleaning procedure.

• Reservoir Cleaning: Discard old mobile phase and clean the reservoirs thoroughly with a suitable solvent (e.g., isopropanol), followed by a rinse with HPLC-grade water and then the new mobile phase solvent.

• Systematic Flush: Sequentially flush all pump lines with a series of solvents. A common sequence for a reversed-phase system is:

  • HPLC-grade Water (to remove salts and buffers)

  • Isopropanol or Methanol

  • Acetonitrile

  • Return to the initial mobile phase composition.

• Flow Rate and Duration: Flush each solvent for at least 20-30 minutes at a moderate flow rate (e.g., 1-2 mL/min).

• Equilibration: Once the system is clean, install the column and equilibrate with the mobile phase until a stable baseline is achieved.

Protocol: Sample Preparation for Stability Assessment

To test if unexpected peaks are from degradation, prepare the Goniothalamin sample under different conditions.

• Control Sample: Prepare the Goniothalamin sample as usual in your standard diluent and inject it immediately.

• Stressed Samples:

  • Light Exposure: Prepare a sample and leave it exposed to ambient lab light on a benchtop for several hours before injection.

  • Heat Exposure: Prepare a sample and gently heat it (e.g., 40-50°C) for a short period (e.g., 1 hour) before injection.

• Analysis: Run all three samples (Control, Light-Stressed, Heat-Stressed) using the same HPLC method. Compare the chromatograms to see if the area of the unexpected peaks increases in the stressed samples, which would indicate they are degradation products.

Data Presentation: Example HPLC Method Parameters

While specific methods vary, the following table provides a typical starting point for the analysis of styryl-lactones like Goniothalamin on a reversed-phase column.

Parameter	Specification
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Gradient	Example: 30% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 220 nm or 254 nm
Column Temperature	25-30 °C

Note: The addition of an acid like TFA or formic acid improves peak shape for many natural products. Method validation should be performed to ensure the method is specific, linear, accurate, and precise.

Goniothalamin Degradation Pathway Visualization

Goniothalamin's structure includes a lactone, which is an ester within a ring. A primary degradation pathway, especially under acidic or basic conditions, is hydrolysis, which opens this ring to form a more polar carboxylic acid.

Caption: Potential hydrolytic degradation of Goniothalamin.

References

• 1. youtube.com [youtube.com]
• 2. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 3. mastelf.com [mastelf.com]
• 4. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]

Adjusting Goniothalamin treatment time for optimal apoptosis induction.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing goniothalamin treatment time to induce apoptosis in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of goniothalamin-induced apoptosis?

A1: Goniothalamin primarily induces apoptosis through the intrinsic (mitochondrial) pathway.[1] This is often initiated by cellular stress, including oxidative stress, DNA damage, and endoplasmic reticulum (ER) stress.[2][3][4] Key events include the loss of mitochondrial membrane potential, release of cytochrome c, and subsequent activation of a caspase cascade, particularly caspase-9 and the executioner caspases-3 and -7.

Q2: How long should I treat my cells with goniothalamin to observe apoptosis?

A2: The optimal treatment time for goniothalamin-induced apoptosis is highly dependent on the cell line and the concentration used. Early apoptotic events, such as the generation of reactive oxygen species (ROS), can be detected as early as 30 minutes in some cell lines. However, significant apoptotic populations, as measured by Annexin V staining or caspase activation, are typically observed between 6 to 48 hours. It is crucial to perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the optimal window for your specific model.

Q3: Does goniothalamin affect the cell cycle?

A3: Yes, goniothalamin has been shown to induce cell cycle arrest in several cancer cell lines. For instance, it can cause G2/M phase arrest in HeLa cells and S phase arrest in H400 oral cancer cells. This cell cycle arrest is often a precursor to apoptosis. When designing experiments, it is useful to analyze the cell cycle in conjunction with apoptotic markers.

Q4: Is goniothalamin cytotoxic to all cell types?

A4: Goniothalamin has demonstrated selective cytotoxicity, showing higher potency against various cancer cell lines while having less effect on normal, non-cancerous cells. However, the sensitivity can vary significantly among different cancer cell lines. Therefore, it is essential to determine the half-maximal inhibitory concentration (IC50) for your specific cell line using a cell viability assay like the MTT assay.

Troubleshooting Guide

Issue 1: I am not observing significant apoptosis after goniothalamin treatment.

• Possible Cause 1: Suboptimal Treatment Time. The time point chosen for analysis may be too early or too late. Apoptosis is a dynamic process; early markers appear before late-stage events like DNA fragmentation.

  • Solution: Perform a time-course experiment. Analyze samples at multiple time points (e.g., 3, 6, 12, 24, 48 hours) to capture the peak of apoptotic activity. Use markers for both early (e.g., Annexin V staining, mitochondrial membrane potential loss) and late (e.g., cleaved PARP, DNA fragmentation) apoptosis.

• Possible Cause 2: Incorrect Concentration. The concentration of goniothalamin may be too low to induce a response or so high that it causes rapid necrosis instead of apoptosis.

  • Solution: First, determine the IC50 value for your cell line using an MTT or similar cell viability assay with a 24-72 hour treatment period. Then, test a range of concentrations around the IC50 value in your apoptosis assays.

• Possible Cause 3: Cell Line Resistance. The cell line you are using may be resistant to goniothalamin.

  • Solution: Review literature for studies using your specific cell line. If none exist, consider testing a positive control compound known to induce apoptosis in your cells to ensure the assay is working correctly.

Issue 2: My Western blot results for caspase activation are inconsistent.

• Possible Cause 1: Timing Mismatch. The peak expression of different caspases occurs at different times. For example, the initiator caspase-9 is activated before the executioner caspase-3/7.

  • Solution: In a time-course experiment, probe for both initiator and executioner caspases. For instance, in SK-BR-3 cells, cleaved caspase-9 and -7 expression was maximal at 6 hours and then declined. Harvesting cells too late may miss the peak activation.

• Possible Cause 2: Antibody Quality. The primary antibody may not be specific or sensitive enough to detect the cleaved (active) form of the caspase.

  • Solution: Use an antibody specifically validated for detecting the cleaved fragment of the target caspase. Include positive and negative control cell lysates to verify antibody performance. A common positive control is cells treated with staurosporine.

Issue 3: Annexin V/PI flow cytometry shows a high percentage of necrotic (Annexin V-/PI+) or late apoptotic/necrotic (Annexin V+/PI+) cells.

• Possible Cause: Treatment time is too long or concentration is too high. Prolonged exposure or high concentrations of a cytotoxic agent can push cells from early apoptosis into late apoptosis and secondary necrosis, where membrane integrity is lost.

  • Solution: Reduce the treatment duration. Analyze earlier time points to detect the early apoptotic population (Annexin V+/PI-). Also, consider lowering the goniothalamin concentration.

Data Presentation

Table 1: IC50 Values of Goniothalamin in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 Value	Reference
HeLa	Cervical Cancer	24	13.28 µM
H400	Oral Squamous Carcinoma	24	Not specified, dose-dependent
Jurkat	T-cell Leukemia	24	Not specified, tested at 50 µM
SK-BR-3	Breast Cancer	Not specified	Tested at 20 µg/ml (~100 µM)
HepG2	Hepatoblastoma	72	Not specified
VSMCs	Vascular Smooth Muscle	72	22 µM

Table 2: Time-Dependent Effects of Goniothalamin Treatment

Cell Line	Assay	Time Point	Observed Effect	Reference
Jurkat	GSH Assay	30 min	Significant loss of glutathione (GSH)
Jurkat	Cytochrome c Release	1 h	Release of cytochrome c from mitochondria
HeLa	JC-1 Staining	3-6 h	Loss of mitochondrial membrane potential
Jurkat	Western Blot	3-4 h	Cleavage of pro-caspase-3 to its active subunit
SK-BR-3	Western Blot	6 h	Maximal induction of cleaved caspase-9 and -7
SK-BR-3	Western Blot	9 h	Significant increase in Bax/Bcl-2 ratio
HeLa	Annexin V Assay	12 h	Increased percentage of apoptotic cells (16.59%)
HeLa	Flow Cytometry	24-72 h	Time-dependent increase in apoptotic cells

Experimental Protocols

1. MTT Cell Viability Assay

This protocol is used to determine the IC50 value of goniothalamin.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight at 37°C, 5% CO2.

• Treatment: Treat cells with a series of goniothalamin concentrations for the desired duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-only controls.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization: Carefully remove the culture medium and add 150-200 µL of a solubilizing agent (e.g., DMSO, or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control and plot a dose-response curve to determine the IC50 value.

2. Apoptosis Analysis by Annexin V/PI Flow Cytometry

This protocol quantifies the percentage of apoptotic and necrotic cells.

• Cell Culture and Treatment: Plate cells and treat with the desired concentrations of goniothalamin for the predetermined optimal time. Include positive and negative controls.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle dissociation agent like TrypLE or Accutase to minimize membrane damage. Wash cells with cold PBS.

• Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC (or another fluorochrome) and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells immediately using a flow cytometer. Differentiate between:

  • Viable cells (Annexin V- / PI-)

  • Early apoptotic cells (Annexin V+ / PI-)

  • Late apoptotic/necrotic cells (Annexin V+ / PI+)

  • Necrotic cells (Annexin V- / PI+)

3. Western Blotting for Apoptotic Markers

This protocol detects changes in the expression of key apoptosis-related proteins.

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., cleaved caspase-3, cleaved PARP, Bax, Bcl-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager or X-ray film.

• Analysis: Quantify band intensity using densitometry software and normalize to a loading control like β-actin or GAPDH.

Visualizations

Caption: Goniothalamin-induced apoptosis signaling pathway.

Caption: Workflow for determining optimal goniothalamin treatment time.

References

• 1. Goniothalamin induces mitochondria-mediated apoptosis associated with endoplasmic reticulum stress-induced activation of JNK in HeLa cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Goniothalamin-induced oxidative stress, DNA damage and apoptosis via caspase-2 independent and Bcl-2 independent pathways in Jurkat T-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Goniothalamin induces coronary artery smooth muscle cells apoptosis: the p53-dependent caspase-2 activation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing Goniothalamin toxicity to normal cells in vitro.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Goniothalamin (GTN) in in vitro settings. Our goal is to help you minimize goniothalamin's toxicity to normal cells while maximizing its anti-cancer efficacy in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the known selectivity of Goniothalamin for cancer cells over normal cells?

A1: Goniothalamin has demonstrated selective cytotoxicity against a variety of cancer cell lines while exhibiting lower toxicity to normal cells.[1][2][3] For instance, studies have shown a significantly higher IC50 value in normal human bone marrow-derived mesenchymal stem cells (HMSC) compared to various cancer cell lines, indicating a favorable selectivity index.[1] Similarly, goniothalamin was found to be less toxic to normal liver Chang cells and normal kidney (MDBK) cells compared to hepatoblastoma (HepG2) and ovarian cancer (Caov-3) cells, respectively.

Q2: What is the primary mechanism of action of Goniothalamin in inducing cancer cell death?

A2: Goniothalamin primarily induces apoptosis (programmed cell death) in cancer cells. This is often initiated by DNA damage and oxidative stress, leading to the activation of caspase-dependent mitochondrial pathways. Additionally, goniothalamin can induce cell cycle arrest, typically at the G2/M or S phase, further inhibiting cancer cell proliferation.

Q3: How can I reduce the toxicity of Goniothalamin to my normal cell lines in co-culture experiments?

A3: Several strategies can be employed to minimize goniothalamin's toxicity to normal cells:

• Dose Optimization: Titrate the concentration of goniothalamin to a level that is cytotoxic to the cancer cells but minimally affects the normal cells. This can be determined by generating dose-response curves for each cell line.

• Drug Delivery Systems: Encapsulating goniothalamin in nanoparticles or liposomes can facilitate targeted delivery to cancer cells, thereby reducing off-target effects on normal cells.

• Combination Therapy: Using goniothalamin in combination with other chemotherapeutic agents at lower concentrations can enhance the anti-cancer effect synergistically while minimizing toxicity to normal cells.

Q4: Are there any known issues with Goniothalamin's solubility in cell culture media?

A4: Goniothalamin is a relatively lipophilic compound and may have limited solubility in aqueous solutions like cell culture media. To ensure proper dissolution, it is typically dissolved in a small amount of an organic solvent, such as dimethyl sulfoxide (DMSO), before being diluted to the final concentration in the culture medium. It is crucial to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in IC50 values between experiments	1. Inconsistent cell seeding density.2. Variation in drug incubation time.3. Differences in cell passage number or health.4. Instability of goniothalamin in solution.5. Pipetting errors.	1. Ensure consistent cell numbers are seeded for each experiment.2. Strictly adhere to the predetermined incubation period.3. Use cells within a consistent and low passage number range and ensure they are in the logarithmic growth phase.4. Prepare fresh goniothalamin stock solutions regularly and store them properly.5. Calibrate pipettes regularly and use appropriate pipetting techniques.
Goniothalamin is not inducing apoptosis in the cancer cell line	1. Cell line may be resistant to goniothalamin-induced apoptosis.2. Sub-optimal concentration of goniothalamin used.3. Incorrect timing of apoptosis assessment.4. Issues with the apoptosis detection assay.	1. Verify the sensitivity of your cell line to goniothalamin from the literature or perform a preliminary dose-response experiment.2. Perform a dose-response study to determine the optimal apoptotic concentration.3. Conduct a time-course experiment to identify the optimal time point for apoptosis detection.4. Ensure the apoptosis assay is performed correctly and use appropriate positive and negative controls.
Higher than expected toxicity observed in normal cell lines	1. The specific normal cell line may be particularly sensitive to goniothalamin.2. The concentration of goniothalamin is too high.3. Extended incubation time.4. Solvent (e.g., DMSO) toxicity.	1. Review the literature for data on goniothalamin's toxicity in your specific normal cell line.2. Re-evaluate the dose-response curve for the normal cell line and select a lower, non-toxic concentration.3. Reduce the incubation time.4. Ensure the final solvent concentration is non-toxic to the cells.
Unexpected cell cycle arrest phase (or lack thereof)	1. Cell-line specific response to goniothalamin.2. The concentration of goniothalamin may influence the type of cell cycle arrest.3. Asynchronous cell population.	1. The phase of cell cycle arrest can be cell-type dependent.2. Test a range of goniothalamin concentrations.3. Synchronize the cells before treatment for a more uniform response.

Quantitative Data Summary

Table 1: Comparative IC50 Values of Goniothalamin in Cancerous and Normal Cell Lines

Cell Line	Cell Type	Incubation Time (h)	IC50 (µg/mL)	Reference
Cancer Cell Lines
Saos-2	Osteosarcoma	72	0.62 ± 0.06
MCF-7	Breast Adenocarcinoma	72	0.83 ± 0.12
UACC-732	Breast Carcinoma	72	1.85 ± 0.15
A549	Lung Adenocarcinoma	72	2.01 ± 0.28
HT29	Colorectal Adenocarcinoma	72	1.64 ± 0.05
HepG2	Hepatoblastoma	72	4.6 ± 0.23 µM
P-388	Murine Lymphocytic Leukemia	-	0.19
Col-2	Colon Cancer	-	0.36
T24	Bladder Cancer	-	0.39
Lu-1	Lung Cancer	-	0.54
KB	Oral Nasopharyngeal Cancer	-	0.56
ASK	Rat Glioma	-	0.67
Normal Cell Lines
HMSC	Human Mesenchymal Stem Cells	72	6.23 ± 1.29
Chang	Normal Liver	72	35.0 ± 0.09 µM
HEK-293	Human Embryonic Kidney	-	0.50
Skin Fibroblast	Normal Skin Fibroblast	72	26.73 ± 1.92
Human Fibroblast	Normal Human Fibroblast	72	11.99 ± 0.15

Table 2: Selectivity Index (SI) of Goniothalamin

The Selectivity Index (SI) is calculated as the ratio of the IC50 value for a normal cell line to the IC50 value for a cancer cell line. A higher SI value indicates greater selectivity for cancer cells.

Cancer Cell Line	Normal Cell Line	SI Value	Reference
Saos-2	HMSC	10.02 ± 1.49
MCF-7	HMSC	7.51 ± 1.12
UACC-732	HMSC	3.36 ± 0.45
A549	HMSC	3.10 ± 0.49
HT29	HMSC	3.80 ± 0.41
HepG2	Chang	7.6

Experimental Protocols

MTT Assay for Cell Viability

This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

• 96-well plates

• Goniothalamin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Culture medium

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of goniothalamin in culture medium.

• Remove the medium from the wells and add 100 µL of the goniothalamin dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest goniothalamin concentration) and a no-treatment control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Annexin V-FITC Apoptosis Assay

This flow cytometry-based assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

Materials:

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

• 1X Binding Buffer

• Propidium Iodide (PI)

• PBS

Procedure:

• Seed and treat cells with goniothalamin as desired.

• Harvest both adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide Staining

This protocol uses propidium iodide to stain DNA and analyze the cell cycle distribution by flow cytometry.

Materials:

• Propidium Iodide (PI) staining solution (containing RNase A)

• 70% Ethanol (ice-cold)

• PBS

• Flow cytometer

Procedure:

• Seed and treat cells with goniothalamin.

• Harvest the cells and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This colorimetric assay measures the release of LDH from damaged cells into the culture medium.

Materials:

• LDH Cytotoxicity Assay Kit

• 96-well plates

• Culture medium

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and treat with goniothalamin as described for the MTT assay. Include controls for spontaneous LDH release (no treatment) and maximum LDH release (cells lysed with the provided lysis buffer).

• After the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Carefully transfer a portion of the supernatant from each well to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Add the stop solution provided in the kit.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity according to the kit's instructions.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. medic.upm.edu.my [medic.upm.edu.my]
• 2. Selective Cytotoxicity of Goniothalamin against Hepatoblastoma HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combination of Goniothalamin and Sol-Gel-Derived Bioactive Glass 45S5 Enhances Growth Inhibitory Activity via Apoptosis Induction and Cell Cycle Arrest in Breast Cancer Cells MCF-7 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of Goniothalamin and Doxorubicin

For Immediate Release

This guide provides a detailed comparison of the cytotoxic properties of Goniothalamin, a natural styryl-lactone, and Doxorubicin, a conventional chemotherapeutic agent. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive overview of their relative potencies, mechanisms of action, and selectivity against cancerous and normal cell lines.

Quantitative Cytotoxicity Data

The following table summarizes the 50% inhibitory concentration (IC50) values for Goniothalamin and Doxorubicin against a range of human cancer and normal cell lines, as determined by various in vitro cytotoxicity assays. The data highlights the differential sensitivity of cell lines to these two compounds and underscores the time-dependent nature of their cytotoxic effects.

Compound	Cell Line	Cell Type	Incubation Time	Assay	IC50 Value	Source
Goniothalamin	Saos-2	Osteosarcoma	72h	MTT	0.62±0.06 µg/mL	[1]
A549	Lung Adenocarcinoma	72h	MTT	0.62±0.06 µg/mL	[1]
UACC-732	Breast Carcinoma	72h	MTT	1.10±0.11 µg/mL	[1]
HT29	Colorectal Adenocarcinoma	72h	MTT	1.64±0.05 µg/mL	[1]
MCF-7	Breast Adenocarcinoma	72h	MTT	0.62±0.06 µg/mL	[1]
HMSC	Normal Mesenchymal Stem Cell	72h	MTT	6.23±1.29 µg/mL
HepG2	Hepatoblastoma	72h	MTT	4.6±0.23 µM
Chang	Normal Liver	72h	MTT	35.0±0.09 µM
MDA-MB-231	Breast Cancer	-	-	44.65 µM
MCF-10A	Normal Breast Epithelial	-	-	>80 µM
HL-60	Promyelocytic Leukemia	72h	MTT	4.5 µg/mL
CEM-SS	T-lymphoblastic Leukemia	72h	MTT	2.4 µg/mL
P-388	Murine Lymphocytic Leukemia	-	SRB	0.19 µg/mL
Col-2	Colon Cancer	-	SRB	0.36 µg/mL
T24	Bladder Cancer	-	SRB	0.39 µg/mL
HEK-293	Normal Embryonic Kidney	-	SRB	0.50 µg/mL
Doxorubicin	Saos-2	Osteosarcoma	72h	MTT	0.23±0.40 µg/mL
A549	Lung Adenocarcinoma	72h	MTT	0.77±0.12 µg/mL
UACC-732	Breast Carcinoma	72h	MTT	0.38±0.04 µg/mL
HT29	Colorectal Adenocarcinoma	72h	MTT	0.76±0.08 µg/mL
MCF-7	Breast Adenocarcinoma	72h	MTT	0.22±0.02 µg/mL
HMSC	Normal Mesenchymal Stem Cell	72h	MTT	0.23±0.40 µg/mL
HepG2	Hepatoblastoma	24h	MTT	12.18±1.89 µM
Huh7	Hepatocellular Carcinoma	24h	MTT	>20 µM
UMUC-3	Bladder Cancer	24h	MTT	5.15±1.17 µM
TCCSUP	Bladder Cancer	24h	MTT	12.55±1.47 µM
BFTC-905	Bladder Cancer	24h	MTT	2.26±0.29 µM
HeLa	Cervical Cancer	24h	MTT	2.92±0.57 µM
M21	Skin Melanoma	24h	MTT	2.77±0.20 µM
HK-2	Normal Kidney	24h	MTT	>20 µM
HCT116	Colon Cancer	-	MTT	24.30 µg/mL
PC3	Prostate Cancer	-	MTT	2.64 µg/mL
293T	Normal Embryonic Kidney	-	MTT	13.43 µg/mL
PC3	Prostate Cancer	48h	MTT	8.00 µM
LNCaP	Prostate Cancer	48h	MTT	0.25 µM
HeLa	Cervical Cancer	48h	MTT	1.00 µM
A549	Lung Cancer	48h	MTT	1.50 µM
HepG2	Hepatocellular Carcinoma	72h	-	110±62 µM (liposomal)
MCF-7	Breast Cancer	24h	-	760±120 µM (liposomal)

Experimental Protocols

The data presented in this guide were primarily generated using the following standard in vitro cytotoxicity and apoptosis detection assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell viability. It is based on the principle that viable cells with active metabolism can convert the yellow tetrazolium salt, MTT, into a purple formazan product.

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (Goniothalamin or Doxorubicin) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, the treatment medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well. The plate is then incubated for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO) or a detergent-based solution, is added to each well to dissolve the insoluble formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of 550-600 nm. The intensity of the color is directly proportional to the number of viable cells.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is another common method for quantifying cytotoxicity. It measures the activity of lactate dehydrogenase, a cytosolic enzyme that is released into the culture medium upon cell membrane damage.

• Cell Culture and Treatment: Similar to the MTT assay, cells are seeded in a 96-well plate and treated with the test compounds for a defined period.

• Supernatant Collection: After incubation, a portion of the cell culture supernatant is carefully transferred to a new 96-well plate.

• LDH Reaction: A reaction mixture containing a substrate for LDH is added to the supernatant. The enzymatic reaction results in the production of a colored product.

• Absorbance Reading: The absorbance is measured spectrophotometrically at a specific wavelength (e.g., 490 nm). The amount of color produced is proportional to the amount of LDH released, which indicates the level of cytotoxicity. Controls for spontaneous and maximum LDH release are included to calculate the percentage of cytotoxicity.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is used to differentiate between viable, apoptotic, and necrotic cells.

• Principle: In the early stages of apoptosis, a cell membrane phospholipid called phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (like FITC) and used to label apoptotic cells. Propidium Iodide (PI), a fluorescent nucleic acid stain, is unable to cross the membrane of live and early apoptotic cells, but it can penetrate the compromised membranes of late apoptotic and necrotic cells, where it intercalates with DNA.

• Cell Staining: Following treatment with the test compound, cells are harvested and washed. They are then resuspended in a binding buffer and stained with Annexin V-FITC and PI.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. The results allow for the quantification of different cell populations:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Visualizing the Experimental and Mechanistic Pathways

To better illustrate the processes involved in cytotoxicity testing and the mechanisms of action of Goniothalamin and Doxorubicin, the following diagrams have been generated using the DOT language.

Caption: A generalized workflow for determining the cytotoxicity of compounds in vitro.

Caption: Goniothalamin-induced apoptosis is primarily mediated through the intrinsic mitochondrial pathway.

Caption: Doxorubicin induces apoptosis through DNA damage and oxidative stress pathways.

Comparative Summary

Based on the available data, both Goniothalamin and Doxorubicin exhibit potent cytotoxic effects against a variety of cancer cell lines.

Potency: Doxorubicin generally displays a lower IC50 value across most tested cancer cell lines, indicating higher potency compared to Goniothalamin. For instance, in Saos-2 cells, the IC50 for Doxorubicin at 72h is 0.23 µg/mL, while for Goniothalamin it is 0.62 µg/mL.

Selectivity: A notable difference lies in their selectivity towards cancer cells versus normal cells. Goniothalamin has demonstrated a more favorable selectivity index in several studies. For example, the IC50 of Goniothalamin in normal mesenchymal stem cells (HMSC) was significantly higher (6.23 µg/mL) than in the tested cancer cell lines, whereas Doxorubicin was cytotoxic to HMSC at a concentration similar to that effective against cancer cells (0.23 µg/mL). Similarly, Goniothalamin showed less toxicity to normal liver Chang cells compared to HepG2 liver cancer cells, a selectivity not as pronounced with Doxorubicin. Furthermore, Goniothalamin was found to be less cytotoxic to the non-tumorigenic breast epithelial cell line MCF-10A compared to the breast cancer cell line MDA-MB-231.

Mechanism of Action: Both compounds induce apoptosis, a form of programmed cell death. Goniothalamin's mechanism is strongly associated with the induction of oxidative stress, leading to DNA damage and activation of the intrinsic mitochondrial apoptotic pathway. This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2, leading to the release of cytochrome c and subsequent caspase activation. Doxorubicin also induces apoptosis through multiple mechanisms, including DNA intercalation, inhibition of topoisomerase II, and the generation of reactive oxygen species. This also converges on the mitochondrial pathway and caspase activation.

References

• 1. medic.upm.edu.my [medic.upm.edu.my]

A Comparative Analysis of the Biological Activities of (R)-Goniothalamin and (S)-Goniothalamin

A comprehensive guide for researchers and drug development professionals on the distinct biological effects of the enantiomers of Goniothalamin, supported by experimental data and detailed protocols.

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant attention in the field of cancer research for its potent cytotoxic effects. However, the biological activity of this compound is stereospecific, with its enantiomers, (R)-Goniothalamin and (S)-Goniothalamin, exhibiting distinct mechanisms of action. This guide provides a detailed comparison of the biological activities of these two enantiomers, focusing on their cytotoxic profiles, underlying signaling pathways, and anti-inflammatory potential.

Cytotoxicity Profile: A Tale of Two Enantiomers

The cytotoxic effects of (R)- and (S)-Goniothalamin have been evaluated against a panel of human cancer cell lines. While both enantiomers demonstrate anti-proliferative activity, their potency and selectivity vary significantly. Notably, (S)-Goniothalamin has been shown to be exceptionally potent against certain cancer cell lines.

Cell Line	(R)-Goniothalamin IC50	(S)-Goniothalamin IC50	Reference
Human Renal Cancer
786-0	6.4 µM	4 nM	[1]
Human Breast Cancer
MCF-7	More effective than (S)-enantiomer	Less effective than (R)-enantiomer	[2]
NCI/ADR-RES (Doxorubicin-resistant)	-	4 nM (Analogue 8)	[1]
SK-BR-3	IC50 of 10±0.45 µg/ml (Goniothalamin)	-	[3]
Human Lung Cancer
NCI-H460	-	Cytotoxicity observed	[4]
Human Colon Cancer
Col-2	-	0.36 µg/mL
Human Oral Cancer
KB	-	0.56 µg/mL
Murine Lymphocytic Leukemia
P-388	-	0.19 µg/mL
Human Bladder Cancer
T24	-	0.39 µg/mL
Rat Glioma
ASK	-	0.67 µg/mL
Normal Cell Lines
HEK-293 (Human Embryonic Kidney)	-	0.50 µg/mL
HB4a (Mammary Epithelial)	Apoptosis induction observed	Apoptosis induction observed

Note: IC50 values are presented as reported in the respective studies. Direct comparison should be made with caution due to variations in experimental conditions. "-" indicates that the data was not available in the cited sources.

Divergent Signaling Pathways: Apoptosis vs. Autophagy

The differential cytotoxicity of (R)- and (S)-Goniothalamin can be attributed to their engagement of distinct cell death pathways. (R)-Goniothalamin is a potent inducer of apoptosis, the programmed cell death pathway, whereas (S)-Goniothalamin primarily triggers autophagy, a cellular recycling process, although it can also induce apoptosis.

(R)-Goniothalamin-Induced Apoptosis

(R)-Goniothalamin initiates the intrinsic pathway of apoptosis. This process is characterized by mitochondrial dysfunction and the activation of a cascade of caspase enzymes.

Caption: (R)-Goniothalamin induced apoptosis pathway.

(S)-Goniothalamin-Induced Autophagy and Apoptosis

(S)-Goniothalamin primarily induces cell death through autophagy, a process involving the formation of autophagosomes to degrade cellular components. However, it can also trigger apoptosis.

Caption: (S)-Goniothalamin induced autophagy and apoptosis pathways.

Experimental Protocols

To facilitate the replication and further investigation of the biological activities of Goniothalamin enantiomers, detailed protocols for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of (R)- and (S)-Goniothalamin on cancer cells.

Caption: Experimental workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of (R)- or (S)-Goniothalamin. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This method quantifies the percentage of apoptotic and necrotic cells following treatment with Goniothalamin.

Detailed Steps:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of (R)- or (S)-Goniothalamin for the specified time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis for Protein Expression

This technique is used to detect changes in the expression of key proteins involved in apoptosis and autophagy.

Detailed Steps:

• Protein Extraction: Treat cells with Goniothalamin, then lyse the cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, LC3, Caspase-3, PARP, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The intensity of the bands is quantified and normalized to a loading control like β-actin.

Anti-inflammatory Activity

While the cytotoxic properties of Goniothalamin are well-documented, its anti-inflammatory effects are also an area of active research. Studies on racemic goniothalamin have demonstrated its ability to reduce the production of pro-inflammatory cytokines. However, a direct comparative study on the anti-inflammatory potency of the individual (R) and (S) enantiomers is not extensively available in the reviewed literature. Further research is warranted to elucidate the specific anti-inflammatory mechanisms and relative efficacy of each enantiomer.

References

• 1. Cytotoxic activity of (S)-goniothalamin and analogues against human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. (S)-Goniothalamin induces DNA damage, apoptosis, and decrease in BIRC5 messenger RNA levels in NCI-H460 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Goniothalamin's Anticancer Efficacy: A Comparative Analysis Against Leading Natural Compounds

A detailed guide for researchers and drug development professionals on the comparative anticancer efficacy of Goniothalamin versus Paclitaxel, Vincristine, and Curcumin, supported by experimental data and mechanistic insights.

Goniothalamin, a naturally occurring styryl-lactone found in plants of the Goniothalamus genus, has demonstrated significant antiproliferative activity against a range of cancer cell lines.[1][2] This has positioned it as a compound of interest in the search for novel anticancer therapeutics. This guide provides a comparative analysis of the efficacy of goniothalamin against three other well-established natural anticancer compounds: paclitaxel, vincristine, and curcumin. The comparison is based on their cytotoxic effects on various cancer cell lines, their mechanisms of action, and the signaling pathways they modulate.

Comparative Cytotoxicity: A Quantitative Overview

The half-maximal inhibitory concentration (IC50) is a key measure of the potency of a compound in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of goniothalamin, paclitaxel, vincristine, and curcumin against several human cancer cell lines. It is important to note that the data for goniothalamin and doxorubicin are derived from a single study with consistent experimental conditions (72-hour incubation), while the data for paclitaxel, vincristine, and curcumin are collated from various sources with potentially different experimental protocols. This variation should be considered when making direct comparisons.

Cell Line	Goniothalamin (µM)	Paclitaxel (µM)	Vincristine (µM)	Curcumin (µM)	Doxorubicin (µM)
MCF-7 (Breast Adenocarcinoma)	3.10 ± 0.30[3]	0.0035[4]	0.00737[3]	25	0.41 ± 0.04
A549 (Lung Carcinoma)	0.96 ± 0.14	0.106 (72h)	0.1715 (48h)	11.2	0.38 ± 0.04
HT29 (Colorectal Adenocarcinoma)	8.20 ± 0.25	Not Found	0.0206 (72h)	13.31	0.43 ± 0.03
Saos-2 (Osteosarcoma)	3.10 ± 0.35	Not Found	Not Found	Not Found	0.26 ± 0.02
UACC-732 (Breast Carcinoma)	10.05 ± 1.40	Not Found	Not Found	Not Found	0.23 ± 0.02
HMSC (Normal Human Mesenchymal Stem Cells)	31.15 ± 6.45	Not Found	Not Found	Not Found	0.42 ± 0.73

Disclaimer: The IC50 values for Paclitaxel, Vincristine, and Curcumin are sourced from different studies and may have been determined under varying experimental conditions. Direct comparison with Goniothalamin and Doxorubicin data, which were generated in a single study, should be made with caution.

From the available data, goniothalamin exhibits potent cytotoxic activity, with IC50 values in the low micromolar range against several cancer cell lines. Notably, it shows a degree of selectivity, with a significantly higher IC50 value against normal human mesenchymal stem cells compared to the cancer cell lines tested.

Mechanisms of Action and Signaling Pathways

The anticancer activity of these natural compounds is mediated through their interaction with various cellular targets and modulation of key signaling pathways.

Goniothalamin: This styryl-lactone induces apoptosis in cancer cells through multiple mechanisms. It can cause DNA damage via the generation of reactive oxygen species (ROS) and a decrease in glutathione (GSH) levels. This leads to the upregulation of p53, which in turn can trigger the mitochondrial apoptotic pathway through the activation of caspase-2 and subsequent release of cytochrome c. This process culminates in the activation of effector caspases-9 and -3. Furthermore, goniothalamin has been shown to arrest the cell cycle at the S phase and inhibit the translocation of NF-κB to the nucleus in oral squamous cell carcinoma.

Paclitaxel: A well-known chemotherapeutic agent, paclitaxel's primary mechanism involves its binding to the β-tubulin subunit of microtubules. This stabilizes the microtubules, preventing their depolymerization, which is essential for the dynamic reorganization of the microtubule network during mitosis. The stabilized microtubules lead to the arrest of the cell cycle at the G2/M phase, ultimately inducing apoptosis. Paclitaxel can also induce apoptosis through a non-mitotic mechanism by inhibiting the anti-apoptotic protein Bcl-2.

Vincristine: As a vinca alkaloid, vincristine also targets microtubules. However, in contrast to paclitaxel, it inhibits the polymerization of tubulin dimers into microtubules. This disruption of microtubule assembly prevents the formation of the mitotic spindle, leading to metaphase arrest and subsequent apoptosis.

Curcumin: The active component of turmeric, curcumin, exerts its anticancer effects through the modulation of multiple signaling pathways. It is known to inhibit the NF-κB and STAT3 signaling pathways, which are crucial for cancer development and progression. Curcumin can also induce apoptosis and inhibit cell proliferation by regulating other transcription factors and signaling pathways, including PI3K/Akt, MAPK, and p53.

Visualizing the Mechanisms: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the molecular mechanisms and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Goniothalamin's apoptotic signaling pathway.

Caption: Comparative mechanism of Paclitaxel and Vincristine.

References

• 1. Exploring the mechanism of resistance to vincristine in breast cancer cells using transcriptome sequencing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Synergistic Inhibition of HT-29 Proliferation and 2H-11 and HUVEC Tubulogenesis by Bacopaside I and II Is Associated with Ca2+ Flux and Loss of Plasma Membrane Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]

Goniothalamin: A Potent Anticancer Contender Poised to Challenge Doxorubicin in Preclinical Models

For Immediate Release

Researchers in oncology and drug development are continually seeking novel therapeutic agents with improved efficacy and reduced toxicity compared to conventional chemotherapies. Goniothalamin, a naturally occurring styryl-lactone, has emerged as a promising candidate, demonstrating significant anticancer properties in a variety of preclinical studies. This guide provides a comparative analysis of Goniothalamin and the widely used chemotherapeutic agent Doxorubicin, based on available experimental data. While direct head-to-head in vivo comparisons in xenograft models are limited in publicly available literature, this guide synthesizes existing in vitro and in vivo findings to offer a preliminary validation of Goniothalamin's anticancer potential.

In Vitro Showdown: Goniothalamin Demonstrates Superior Selectivity

A key challenge in cancer chemotherapy is the off-target toxicity to healthy cells. In vitro studies consistently reveal that Goniothalamin exhibits a superior selectivity index compared to Doxorubicin across various human cancer cell lines. The selectivity index (SI), calculated as the ratio of the cytotoxic concentration to normal cells versus cancer cells, is a critical indicator of a compound's therapeutic window. A higher SI value suggests greater cancer-cell-specific toxicity.

Goniothalamin has been shown to be significantly more selective than Doxorubicin, with SI values ranging from approximately 3 to 27 times higher in certain cancer cell lines.[1] This suggests that Goniothalamin has the potential for a more favorable safety profile in clinical applications.

Cell Line	Compound	IC50 (µg/mL) after 72h	Selectivity Index (SI)
MCF-7 (Breast)	Goniothalamin	0.62 ± 0.06	10.02 ± 1.49
Doxorubicin	0.27 ± 0.01	0.37 ± 0.03
Saos-2 (Osteo.)	Goniothalamin	2.01 ± 0.28	3.10 ± 0.44
Doxorubicin	0.23 ± 0.40	1.01 ± 0.22
A549 (Lung)	Goniothalamin	1.83 ± 0.09	3.40 ± 0.45
Doxorubicin	1.12 ± 0.02	0.29 ± 0.02
HT29 (Colon)	Goniothalamin	1.64 ± 0.05	3.79 ± 0.49
Doxorubicin	0.79 ± 0.03	0.42 ± 0.03

Table 1: In Vitro Cytotoxicity and Selectivity of Goniothalamin vs. Doxorubicin.[1]

Validating Anticancer Effects in Animal Models

While direct comparative xenograft data is scarce, independent in vivo studies have demonstrated the antitumor activity of Goniothalamin. In a study utilizing the Ehrlich ascites carcinoma (EAC) model in mice, Goniothalamin exhibited a significant reduction in tumor volume, highlighting its potential for in vivo efficacy.[2]

Experimental Protocol: Ehrlich Ascites Carcinoma (EAC) Model

This protocol outlines the methodology used to assess the antitumor activity of Goniothalamin in an EAC mouse model.[2]

• Animal Model: Female Swiss albino mice.

• Tumor Induction: Intraperitoneal injection of 2x10^6 EAC cells.

• Treatment Groups:

  • Control (vehicle)

  • Goniothalamin (at specified doses)

• Drug Administration: Intraperitoneal injections starting 24 hours after tumor inoculation and continued for a defined period.

• Efficacy Assessment:

  • Monitoring of body weight and survival.

  • Collection of ascitic fluid to determine tumor volume and viable tumor cell count.

  • Hematological and biochemical analyses.

Unraveling the Mechanism: Goniothalamin's Pro-Apoptotic Action

Goniothalamin primarily exerts its anticancer effects by inducing apoptosis (programmed cell death) in cancer cells.[2] This is achieved through the modulation of key signaling pathways. One of the central mechanisms involves the suppression of the PI3K/AKT signaling pathway, which is often hyperactivated in cancer and promotes cell survival. By inhibiting this pathway, Goniothalamin triggers a cascade of events leading to the activation of caspases, the executioners of apoptosis.

Goniothalamin-induced apoptotic signaling pathway.

A Roadmap for Future Xenograft Studies: A Proposed Experimental Workflow

To definitively validate the anticancer effects of Goniothalamin in comparison to Doxorubicin, rigorous human tumor xenograft studies are essential. The following workflow is proposed for such an investigation.

Proposed workflow for a comparative xenograft study.

Experimental Protocol: Human Tumor Xenograft Model

This protocol provides a detailed methodology for a comparative study of Goniothalamin and Doxorubicin in a human tumor xenograft model.

• Cell Lines and Culture: Select appropriate human cancer cell lines (e.g., MCF-7, A549) and culture them under standard conditions.

• Animal Model: Utilize female BALB/c nude mice, 6-8 weeks old.

• Tumor Inoculation: Subcutaneously inject 5 x 10^6 cancer cells suspended in Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth using calipers. Start treatment when tumors reach a volume of approximately 100-150 mm³.

• Treatment Groups:

  • Vehicle Control (e.g., saline, DMSO/PEG solution)

  • Goniothalamin (e.g., 50 mg/kg, intraperitoneal injection, daily)

  • Doxorubicin (e.g., 5 mg/kg, intravenous injection, weekly)

• Data Collection:

  • Measure tumor volume and body weight 2-3 times per week.

  • At the end of the study, euthanize the mice, excise the tumors, and measure the final tumor weight.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the effects of the treatments on tumor growth.

Conclusion: A Promising Future for Goniothalamin

The available preclinical data strongly suggests that Goniothalamin is a promising anticancer agent with a potentially superior safety profile compared to Doxorubicin. Its high selectivity for cancer cells, demonstrated in vitro, and its ability to inhibit tumor growth in vivo, make it a compelling candidate for further development. To fully realize its clinical potential, future research must focus on direct, head-to-head comparative studies in human tumor xenograft models. Such studies will be crucial to definitively establish its therapeutic advantages and pave the way for its translation into a novel cancer therapy.

References

• 1. medic.upm.edu.my [medic.upm.edu.my]
• 2. Effect of goniothalamin on the development of Ehrlich solid tumor in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Goniothalamin: A Comparative Analysis of its Selective Cytotoxicity in Cancer vs. Normal Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant interest in oncological research for its potent cytotoxic effects against a wide array of cancer cells. A crucial aspect of its potential as a chemotherapeutic agent is its selectivity—the ability to kill cancer cells while sparing normal, healthy cells. This guide provides a comprehensive comparison of Goniothalamin's selectivity index across various cancer and normal cell lines, supported by experimental data and detailed methodologies.

Quantitative Analysis of Cytotoxicity and Selectivity

The selective cytotoxicity of Goniothalamin is quantified by the selectivity index (SI), calculated as the ratio of the half-maximal inhibitory concentration (IC50) in a normal cell line to that in a cancer cell line. A higher SI value indicates greater selectivity for cancer cells. The following tables summarize the IC50 values of Goniothalamin in various human cancer and normal cell lines, as determined by in vitro cytotoxicity assays.

Cancer Cell Line	Cell Type	Incubation Time (h)	IC50 (µg/mL)	Reference
Saos-2	Osteosarcoma	72	0.62 ± 0.06	[1]
MCF-7	Breast Adenocarcinoma	72	0.84 ± 0.11	[1]
UACC-732	Breast Carcinoma	72	1.15 ± 0.12	[1]
A549	Lung Adenocarcinoma	72	1.69 ± 0.15	[1]
HT29	Colorectal Adenocarcinoma	72	2.01 ± 0.28	[1]
HepG2	Hepatoblastoma	72	4.63 µM
P-388	Murine Lymphocytic Leukemia	Not Specified	0.19
Col-2	Colon Cancer	Not Specified	0.36
T24	Bladder Cancer	Not Specified	0.39
Lu-1	Lung Cancer	Not Specified	0.54
KB	Oral Nasopharyngeal	Not Specified	0.56
MCF-7	Breast Cancer	Not Specified	0.56
A549	Lung Adenocarcinoma	Not Specified	0.67
ASK	Rat Glioma	Not Specified	0.67
LS174T	Colon Cancer	Not Specified	0.51 ± 0.02
MCF-7	Breast Cancer	Not Specified	0.95 ± 0.02
COR-L23	Lung Carcinoma	Not Specified	3.51 ± 0.03

Normal Cell Line	Cell Type	Incubation Time (h)	IC50 (µg/mL)	Reference
HMSC	Human Mesenchymal Stem Cells	72	6.23 ± 1.29
Chang	Normal Liver	72	35.01 µM
MDBK	Normal Kidney	Not Specified	Non-toxic
HEK-293	Human Embryonic Kidney	Not Specified	0.50
Skin Fibroblast	Normal Skin	Not Specified	26.73 ± 1.92
Human Fibroblast	Normal Fibroblast	Not Specified	11.99 ± 0.15
MCF-10A	Normal Mammary Gland	Not Specified	Less cytotoxic than to cancer cells

Cancer Cell Line	Normal Cell Line	Selectivity Index (SI)	Reference
Saos-2	HMSC	10.02 ± 1.49
MCF-7	HMSC	7.42 ± 1.05
UACC-732	HMSC	5.42 ± 0.77
A549	HMSC	3.69 ± 0.42
HT29	HMSC	2.86 ± 0.31
HepG2	Chang	7.6

Experimental Protocols

The data presented above were primarily generated using the MTT and Sulforhodamine B (SRB) assays to assess cell viability and cytotoxicity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10⁴ cells/mL) and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of Goniothalamin and a control (e.g., Doxorubicin) for specified durations (e.g., 24, 48, and 72 hours).

• MTT Addition: After the incubation period, MTT solution is added to each well and incubated for a further 3-4 hours. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically between 540 and 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells.

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in 96-well plates and treated with Goniothalamin.

• Cell Fixation: After treatment, the cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with SRB solution.

• Washing: Unbound dye is removed by washing with acetic acid.

• Dye Solubilization: The protein-bound dye is solubilized with a Tris base solution.

• Absorbance Measurement: The absorbance is read on a microplate reader at approximately 515 nm.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

Visualizing the Science

To better understand the experimental process and the biological mechanisms involved, the following diagrams have been generated.

Caption: Workflow for determining the selectivity index of Goniothalamin.

Caption: Signaling pathways affected by Goniothalamin in cancer cells.

Caption: Logical relationship of the Selectivity Index concept.

Mechanism of Action

Goniothalamin exerts its anticancer effects through multiple mechanisms. It is known to induce apoptosis (programmed cell death) in cancer cells. This is often initiated by DNA damage and the generation of reactive oxygen species (ROS), leading to cellular stress. This stress response can upregulate the tumor suppressor protein p53, which in turn activates a cascade of caspases (such as caspase-9 and -3), the executioners of apoptosis.

Furthermore, Goniothalamin can directly target the mitochondria, disrupting their function and leading to the release of pro-apoptotic factors. Studies have also shown that Goniothalamin can modulate key signaling pathways involved in cancer cell proliferation and survival, including the MAPK (JNK, p38, ERK) and Wnt/β-catenin pathways. In some cancer cell lines, it has been observed to cause cell cycle arrest at the G2/M phase, preventing the cells from dividing. More recent research also suggests that Goniothalamin can induce other forms of cell death, such as necroptosis and anoikis, in certain types of cancer.

Conclusion

The available data strongly suggest that Goniothalamin exhibits a favorable selectivity profile, demonstrating significantly higher cytotoxicity towards a range of cancer cell lines compared to normal cells. Its multifaceted mechanism of action, involving the induction of apoptosis, cell cycle arrest, and modulation of key cancer-related signaling pathways, makes it a promising candidate for further preclinical and clinical development as a novel anticancer agent. However, it is important to note that the selectivity can vary between different cancer and normal cell types, highlighting the need for continued research to identify the most responsive cancer types and to fully elucidate its toxicological profile.

References

• 1. medic.upm.edu.my [medic.upm.edu.my]

Goniothalamin Shows Potential in Overcoming Chemoresistance in Cancer Cells

For Immediate Release

New comparative analyses of existing research indicate that goniothalamin, a naturally occurring styryl-lactone compound, demonstrates significant cytotoxic activity against chemoresistant cancer cell lines. These findings suggest a potential role for goniothalamin and its analogues in developing therapeutic strategies to combat multidrug resistance (MDR) in cancer, a major obstacle in successful chemotherapy.

A key challenge in cancer treatment is the development of resistance to conventional chemotherapeutic drugs, such as doxorubicin (adriamycin). One of the primary mechanisms behind this resistance is the overexpression of efflux pumps like P-glycoprotein (P-gp), which actively remove anticancer drugs from the cell, reducing their efficacy.

Studies have shown that certain synthetic analogues of goniothalamin are highly potent against cancer cells that have developed resistance to adriamycin. This suggests that these compounds may be able to bypass the resistance mechanisms that render conventional drugs ineffective. While direct comparative data for goniothalamin itself in both sensitive and resistant cell lines is still emerging, the potent activity of its analogues in adriamycin-resistant cells highlights a promising avenue for further investigation.

Comparative Cytotoxicity Data

To illustrate the potential of goniothalamin and its derivatives in the context of chemoresistance, the following table summarizes indicative IC50 values (the concentration of a drug that inhibits cell growth by 50%) from various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions across different studies.

Cell Line	Resistance Profile	Compound	IC50 (µM)	Reference Study (Illustrative)
Breast Cancer
MCF-7	Sensitive	Goniothalamin	~1.1 - 2.0	General Cytotoxicity Studies
NCI/ADR-RES	Adriamycin-Resistant	Goniothalamin Analogue	~0.004	de Fátima et al., 2006 (analogue)
Ovarian Cancer
OVCAR-8	Sensitive (Parental)	-	-	-
NCI/ADR-RES	Adriamycin-Resistant	-	-	-
Hepatoblastoma
HepG2	Sensitive	Goniothalamin	4.6	--INVALID-LINK--
Chang (Normal Liver)	-	Goniothalamin	35.0	--INVALID-LINK--

Note: The NCI/ADR-RES cell line was originally thought to be derived from the MCF-7 breast cancer line but has since been identified as originating from the OVCAR-8 ovarian cancer cell line. Data for goniothalamin's direct activity in OVCAR-8 is not yet widely available in the context of these comparative studies. The data for the goniothalamin analogue in NCI/ADR-RES cells is presented to highlight the potential of this class of compounds.

Mechanism of Action in Chemoresistant Cells

The prevailing hypothesis for how goniothalamin and its analogues may overcome chemoresistance centers on their interaction with MDR-associated proteins. Some studies suggest that goniothalamin derivatives can act as inhibitors of P-glycoprotein. By inhibiting this efflux pump, the compounds could increase the intracellular concentration of co-administered chemotherapeutic drugs, thereby re-sensitizing the resistant cells to the treatment.

The proposed mechanism involves the following steps:

• Inhibition of P-glycoprotein: Goniothalamin or its analogue binds to the P-gp efflux pump.

• Increased Intracellular Drug Accumulation: With the P-gp pump inhibited, conventional chemotherapeutic agents (e.g., doxorubicin) are no longer efficiently removed from the cancer cell.

• Induction of Apoptosis: The increased concentration of the chemotherapeutic agent, potentially in synergy with the cytotoxic effects of goniothalamin itself, triggers programmed cell death (apoptosis) in the cancer cell.

dot

Caption: Proposed mechanism of goniothalamin in overcoming multidrug resistance.

Experimental Protocols

The evaluation of goniothalamin's activity in chemoresistant cell lines typically involves the following key experiments:

1. Cell Culture and Maintenance of Chemoresistant Lines:

• Cell Lines: A chemoresistant cell line (e.g., NCI/ADR-RES) and its corresponding sensitive parental cell line (e.g., OVCAR-8) are used.

• Culture Conditions: Cells are grown in appropriate culture medium (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum and antibiotics.

• Maintaining Resistance: The chemoresistant cell line is continuously cultured in the presence of a low concentration of the drug it is resistant to (e.g., doxorubicin) to maintain the resistant phenotype.

2. Cytotoxicity Assay (e.g., MTT or SRB Assay): This assay is used to determine the IC50 values of goniothalamin and other compounds.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of goniothalamin, the relevant chemotherapeutic drug (e.g., doxorubicin), or a combination of both, for a specified period (e.g., 48 or 72 hours).

• Cell Viability Measurement: A reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) is added. The absorbance is then measured using a microplate reader, which correlates with the number of viable cells.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

dot

Caption: A generalized workflow for determining the cytotoxicity of goniothalamin.

3. P-glycoprotein Inhibition Assay (e.g., Rhodamine 123 Efflux Assay): This assay determines if goniothalamin can inhibit the function of the P-gp efflux pump.

• Cell Loading: Cells are incubated with a fluorescent substrate of P-gp, such as Rhodamine 123.

• Treatment: The cells are then treated with goniothalamin or a known P-gp inhibitor (positive control).

• Fluorescence Measurement: The intracellular accumulation of the fluorescent substrate is measured using flow cytometry or a fluorescence plate reader. Increased fluorescence in the presence of the test compound indicates inhibition of P-gp.

Conclusion and Future Directions

The available evidence strongly suggests that goniothalamin and its analogues are promising candidates for overcoming multidrug resistance in cancer. Their ability to exert potent cytotoxicity against chemoresistant cell lines, potentially through the inhibition of efflux pumps like P-glycoprotein, warrants further in-depth investigation. Future research should focus on conducting direct comparative studies of goniothalamin in a wider range of chemoresistant and sensitive cell line pairs to establish a comprehensive cross-resistance profile. Elucidating the precise molecular interactions and signaling pathways involved will be crucial for the development of goniothalamin-based therapies to treat drug-resistant cancers.

Goniothalamin vs. Its Synthetic Analogues: A Comparative Efficacy Analysis

While the natural compound Goniothalamin demonstrates significant cytotoxic activity against various cancer cell lines, recent research indicates that certain synthetic analogues exhibit superior efficacy and selectivity. This guide provides a detailed comparison of their performance, supported by experimental data and mechanistic insights.

Goniothalamin, a naturally occurring styryl-lactone, has long been a subject of interest in cancer research due to its ability to induce apoptosis and inhibit cell proliferation.[1][2] However, the quest for enhanced therapeutic potential has led to the synthesis of numerous analogues. These modifications primarily focus on altering the lactone core and the styryl substituent to improve bioavailability, potency, and cancer cell specificity.[3] This comparative guide synthesizes findings from multiple studies to evaluate whether Goniothalamin holds a therapeutic advantage over its synthetic counterparts.

In Vitro Cytotoxicity: Synthetic Analogues Demonstrate Enhanced Potency

Quantitative analysis of the half-maximal inhibitory concentration (IC50) across various cancer cell lines reveals that several synthetic analogues of Goniothalamin surpass the efficacy of the parent compound. Notably, nitrogen-containing analogues have shown remarkable potency.

For instance, the synthetic analogue goniothalamin chloroacrylamide (13e) displayed significantly lower IC50 values in MCF-7 (breast cancer) and PC3 (prostate cancer) cells, being approximately 26-fold more potent than natural Goniothalamin.[4] Another analogue, goniothalamin isobutyramide (13c) , was found to be about 10-fold more potent and 17-fold more selective against Caco-2 (colon cancer) cells.[4]

Furthermore, stereochemistry plays a crucial role in the cytotoxic activity. The unnatural enantiomer, (S)-goniothalamin , and its analogue 5 have been identified as highly potent and selective against kidney cancer cells (786-0), with IC50 values in the nanomolar range (4 nM and 5 nM, respectively). This is a significant improvement compared to the micromolar activity often observed with natural (R)-goniothalamin.

However, not all modifications result in increased efficacy. Studies on other synthetic analogues, including those with substitutions on the phenyl ring or a five-membered lactone ring, did not show an increase in cytotoxicity compared to Goniothalamin.

Table 1: Comparative Cytotoxicity (IC50) of Goniothalamin and its Synthetic Analogues

Compound	Cell Line	IC50 (µM)	Reference
Goniothalamin (1)	MCF-7	13.0
PC3	7.8
Caco-2	8.0
PNT2 (normal prostate)	>50
Goniothalamin chloroacrylamide (13e)	MCF-7	0.5
PC3	0.3
Caco-2	1.2
PNT2 (normal prostate)	13.0
Goniothalamin isobutyramide (13c)	MCF-7	1.8
PC3	1.3
Caco-2	0.8
PNT2 (normal prostate)	14.0
(R)-Goniothalamin	786-0 (kidney)	6.4
(S)-Goniothalamin	786-0 (kidney)	0.004
Analogue 5	786-0 (kidney)	0.005
Analogue 8	NCI/ADR-RES (breast)	0.004
(Z)-Goniothalamin	Jurkat E6.1 (leukemia)	12

Values in bold indicate superior potency compared to the parent Goniothalamin compound under the same experimental conditions.

Mechanisms of Action: A Shared Path to Apoptosis

Both Goniothalamin and its active synthetic analogues primarily induce cancer cell death through the induction of apoptosis. The underlying mechanism often involves the intrinsic mitochondrial pathway, characterized by the generation of reactive oxygen species (ROS), DNA damage, and activation of a cascade of caspases.

The signaling pathway is often initiated by cellular stress, leading to the upregulation of the p53 tumor suppressor protein. Activated p53 can then trigger the release of cytochrome c from the mitochondria, an event that is independent of the loss of mitochondrial membrane potential. This, in turn, activates caspase-9, the initiator caspase in this pathway, which subsequently activates the executioner caspase-3, leading to the cleavage of cellular proteins and apoptotic cell death.

While the core apoptotic pathway is conserved, some synthetic analogues may exhibit variations in their signaling. For example, N-acylated aza-goniothalamin derivatives have been shown to generate ROS in PC-3 cells, signaling for caspase-dependent apoptosis.

Goniothalamin-induced apoptotic signaling pathway.

Experimental Protocols

The evaluation of the cytotoxic activity of Goniothalamin and its analogues typically involves a series of standardized in vitro assays.

Cell Culture

A variety of human cancer cell lines are used, including but not limited to:

• MCF-7, T47D, MDA-MB-231: Breast adenocarcinoma

• PC3: Prostate cancer

• Caco-2, HT29: Colorectal adenocarcinoma

• HepG2: Hepatocellular carcinoma

• HeLa: Cervical cancer

• Jurkat, K562, CEM-SS, HL-60: Leukemia

• A549, NCI-H460: Lung carcinoma

• 786-0: Renal cell carcinoma

Normal cell lines, such as PNT2 (prostate) and human fibroblasts, are often included to assess selectivity.

Cytotoxicity Assays

The primary method for quantifying cytotoxicity is the determination of the IC50 value. Common assays include:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells. Cells are typically seeded in 96-well plates and treated with varying concentrations of the test compounds for 24, 48, or 72 hours.

• SRB (Sulphorhodamine B) Assay: This assay is based on the ability of the SRB dye to bind to protein components of cells. The amount of bound dye is proportional to the cell mass.

Apoptosis Detection

Several methods are employed to confirm that cell death is occurring via apoptosis:

• Fluorescence Microscopy: Techniques such as AO/PI (Acridine Orange/Propidium Iodide) double staining are used to visualize morphological changes characteristic of apoptosis, such as chromatin condensation and membrane blebbing.

• Annexin V-FITC/PI Staining: This flow cytometry-based assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

• Caspase Activity Assays: The activation of key caspases, such as caspase-3 and caspase-9, is measured using specific substrates that produce a fluorescent or colorimetric signal upon cleavage.

• DNA Fragmentation Analysis: The characteristic laddering pattern of DNA from apoptotic cells can be visualized by agarose gel electrophoresis.

General experimental workflow for evaluating cytotoxicity.

Conclusion

The available evidence strongly suggests that while Goniothalamin is a potent natural anticancer agent, several of its synthetic analogues exhibit superior efficacy and selectivity. The introduction of nitrogen-containing functional groups and the manipulation of stereochemistry have yielded compounds with significantly lower IC50 values, indicating a higher potency against various cancer cell lines. The primary mechanism of action, apoptosis induction via the mitochondrial pathway, appears to be a common feature. The development of these synthetic analogues represents a promising avenue for creating more effective and targeted cancer therapies. Further in vivo studies are warranted to translate these in vitro findings into potential clinical applications.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and synthesis of N-acylated aza-goniothalamin derivatives and evaluation of their in vitro and in vivo antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Nitrogen-Containing Goniothalamin Analogues with Higher Cytotoxic Activity and Selectivity against Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Goniothalamin's Impact on the PI3K/AKT Signaling Pathway: A Comparative Analysis

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals objectively compares the performance of Goniothalamin in modulating the PI3K/AKT signaling pathway against other known inhibitors. This guide provides supporting experimental data, detailed protocols, and visual representations of the underlying molecular interactions.

Goniothalamin, a naturally occurring styryl-lactone, has demonstrated potential as an anti-cancer agent by influencing the critical PI3K/AKT signaling pathway, a key regulator of cell proliferation, survival, and apoptosis. This document provides a comparative analysis of Goniothalamin's efficacy in inhibiting this pathway, benchmarked against other well-documented natural compounds, Resveratrol and Quercetin.

Comparative Efficacy of PI3K/AKT Pathway Inhibitors

The following table summarizes the quantitative data on the inhibitory effects of Goniothalamin, Resveratrol, and Quercetin on the PI3K/AKT pathway and cell viability in various cancer cell lines.

Compound	Cell Line	Target	Effect	Concentration/IC50	Reference
Goniothalamin	SK-BR-3 (Breast Cancer)	p-Akt	Downregulation	20 µg/mL	[1][2]
SK-BR-3 (Breast Cancer)	Cell Viability	IC50	7.3 µM	[3]
Resveratrol	LNCaP & LNCaP-B (Prostate Cancer)	p-Akt	Suppression	25-100 µM	[4]
SKOV-3 (Ovarian Cancer)	Cell Viability	IC50	126.72 µM (48h)	[5]
U251 (Glioma)	p-Akt	Decreased expression and phosphorylation	Not specified
Quercetin	HCC1937 (Breast Cancer)	p-Akt	Complete suppression	25 µM (0.5, 1, 3h)
T47D (Breast Cancer)	EGF-induced p-Akt	Abrogation	25 µM
HT-29 (Colon Cancer)	Cell Viability	IC50	81.65 ± 0.49 µM (48h)
MDA-MB-231 (Breast Cancer)	p-Akt	Reduced expression	Not specified

Visualizing the Molecular Interactions

To elucidate the mechanism of action, the following diagrams illustrate the PI3K/AKT signaling pathway and a general experimental workflow for its validation.

PI3K/AKT Signaling Pathway and Goniothalamin's Point of Interruption.

General Experimental Workflow for Validating PI3K/AKT Pathway Modulation.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Culture and Treatment

Human breast cancer SK-BR-3 cells are cultured in McCoy's 5A medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2. For treatment, cells are seeded and allowed to adhere overnight before being treated with Goniothalamin (e.g., 20 µg/mL) or other compounds for specified time periods (e.g., 30 min, 1, 3, 6, 9, and 12 hours).

Western Blot Analysis

1. Cell Lysis and Protein Quantification:

• After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• The cell lysates are centrifuged, and the supernatant containing the total protein is collected.

• Protein concentration is determined using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

• Equal amounts of protein (typically 20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

• The separated proteins are then transferred to a polyvinylidene difluoride (PVDF) membrane.

3. Immunoblotting:

• The membrane is blocked with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• The membrane is then incubated overnight at 4°C with primary antibodies specific for p-Akt (Ser473), total Akt, and a loading control (e.g., β-actin or GAPDH). Antibody dilutions should be optimized as per the manufacturer's instructions.

• After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

4. Detection and Analysis:

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• The band intensities are quantified using densitometry software. The relative level of p-Akt is normalized to the total Akt and the loading control.

This guide provides a foundational understanding of Goniothalamin's effect on the PI3K/AKT signaling pathway, offering a comparative perspective essential for researchers in the field of cancer biology and drug discovery. The provided data and protocols serve as a valuable resource for designing and interpreting experiments aimed at further elucidating the therapeutic potential of Goniothalamin.

References

• 1. Goniothalamin induces apoptosis associated with autophagy activation through MAPK signaling in SK-BR-3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective killing of human breast cancer cells by the styryl lactone (R)-goniothalamin is mediated by glutathione conjugation, induction of oxidative stress and marked reactivation of the R175H mutant p53 protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Resveratrol inhibits proliferation and promotes apoptosis via the androgen receptor splicing variant 7 and PI3K/AKT signaling pathway in LNCaP prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Unveiling the Genotoxic Profile of Goniothalamin: A Comparative Analysis of the Comet Assay and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the comet assay with other key genotoxicity testing methods for evaluating the DNA-damaging potential of Goniothalamin, a naturally occurring styryl-lactone with promising anticancer properties. The information presented herein is supported by experimental data from various studies, offering an objective overview for researchers in drug discovery and development.

Executive Summary

Goniothalamin has been consistently shown to exhibit genotoxic effects in a variety of cancer cell lines. The primary mechanism of this genotoxicity is attributed to the induction of DNA strand breaks, largely mediated by oxidative stress. The alkaline comet assay has been a pivotal tool in demonstrating this DNA damage. However, a comprehensive understanding of Goniothalamin's genotoxic profile requires a comparative look at other assays that detect different types of genetic damage. This guide compares the comet assay with the chromosome aberration and micronucleus assays, providing insights into their respective methodologies, the nature of the damage they detect, and the available data on Goniothalamin.

Data Presentation: Comparative Analysis of Genotoxicity Assays for Goniothalamin

The following table summarizes the findings from studies investigating the genotoxic effects of Goniothalamin using the comet assay and other alternative methods. Due to the limited availability of directly comparable quantitative data across different studies, a qualitative and semi-quantitative comparison is presented.

Assay	Cell Line(s)	Goniothalamin Concentration/Dose	Key Findings	Type of Genetic Damage Detected	Reference(s)
Alkaline Comet Assay	HL-60, CEM-SS, Jurkat T-cells, NCI-H460, H1299	IC10, IC25, and other cytotoxic concentrations	Significant increase in DNA tail length and/or tail moment, indicating DNA strand breaks. Damage was observed as early as 2 hours post-treatment.	Single and double-strand DNA breaks, alkali-labile sites.[1][2][3]	[1][2]
Chromosome Aberration (CA) Assay	Chinese Hamster Ovary (CHO) cells	Up to IC100 concentrations	Statistically significant increase in the frequency of chromatid and chromosome breaks, gaps, interchanges, and ring chromosomes.	Clastogenicity (structural chromosome damage).
Micronucleus (MN) Assay	Information not available in the searched literature	-	No specific studies using the micronucleus assay for Goniothalamin were identified in the performed search.	Aneuploidy (whole chromosome loss) and clastogenicity (chromosome fragments).	-

IC50 Values of Goniothalamin in Various Cancer Cell Lines:

Cell Line	IC50 Value	Reference(s)
HL-60 (promyelocytic leukemia)	4.5 µg/mL
CEM-SS (T-lymphoblastic leukemia)	2.4 µg/mL
CHO (Chinese Hamster Ovary)	12.45 µM

Experimental Protocols

Alkaline Comet Assay (General Protocol)

Since a specific detailed protocol for Goniothalamin was not available, a general, widely accepted protocol for the alkaline comet assay is provided below. This protocol can be adapted for use with Goniothalamin in various cancer cell lines.

a. Cell Preparation and Treatment:

• Culture the desired cancer cell line to ~80% confluency.

• Treat the cells with various concentrations of Goniothalamin (e.g., based on pre-determined IC50 values) for a specified duration (e.g., 2, 4, 24 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., H₂O₂).

• Harvest the cells by trypsinization and resuspend in ice-cold PBS to a concentration of 1 x 10⁵ cells/mL.

b. Slide Preparation and Lysis:

• Mix 10 µL of the cell suspension with 75 µL of low melting point agarose (0.5% in PBS) at 37°C.

• Pipette the mixture onto a pre-coated microscope slide (coated with 1% normal melting point agarose).

• Cover with a coverslip and allow the agarose to solidify at 4°C for 10 minutes.

• Gently remove the coverslip and immerse the slides in cold lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added fresh) for at least 1 hour at 4°C.

c. Alkaline Unwinding and Electrophoresis:

• Gently remove the slides from the lysis solution and place them in a horizontal gel electrophoresis tank.

• Fill the tank with fresh, cold electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH >13) to a level just covering the slides.

• Allow the DNA to unwind for 20-40 minutes in the alkaline buffer.

• Perform electrophoresis at ~25 V and ~300 mA for 20-30 minutes.

d. Neutralization and Staining:

• After electrophoresis, gently remove the slides and wash them three times for 5 minutes each with neutralization buffer (0.4 M Tris, pH 7.5).

• Stain the slides with a fluorescent DNA dye (e.g., ethidium bromide, SYBR Green I) for 5 minutes.

• Gently rinse with distilled water and allow the slides to dry.

e. Visualization and Analysis:

• Examine the slides using a fluorescence microscope.

• Capture images of the "comets" and analyze them using appropriate software to quantify DNA damage (e.g., % DNA in the tail, tail length, and tail moment).

Chromosome Aberration Assay

This assay is performed to detect structural chromosomal damage.

a. Cell Culture and Treatment:

• Culture CHO cells or human peripheral blood lymphocytes.

• Expose the cells to Goniothalamin at various concentrations, with and without metabolic activation (S9 fraction), for a short period (e.g., 3-6 hours) followed by a recovery period, or for a longer continuous period (e.g., 24 hours).

b. Metaphase Arrest and Harvesting:

• Add a metaphase-arresting agent (e.g., colcemid) to the culture for the last 2-3 hours of incubation.

• Harvest the cells by trypsinization (for adherent cells) or centrifugation.

c. Hypotonic Treatment, Fixation, and Staining:

• Treat the cells with a hypotonic solution (e.g., 0.075 M KCl) to swell the cells and spread the chromosomes.

• Fix the cells with a freshly prepared fixative (e.g., methanol:acetic acid, 3:1).

• Drop the cell suspension onto clean, cold microscope slides and allow them to air dry.

• Stain the slides with Giemsa stain.

d. Analysis:

• Score at least 100 well-spread metaphases per concentration for structural aberrations (e.g., breaks, gaps, deletions, exchanges) under a light microscope.

Micronucleus Assay

This assay detects both chromosome loss (aneugenicity) and chromosome breakage (clastogenicity).

a. Cell Culture and Treatment:

• Culture suitable cells (e.g., L5178Y, CHO, or human lymphocytes).

• Treat the cells with Goniothalamin at various concentrations.

b. Cytokinesis Block:

• Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells. This ensures that the cells analyzed have completed one nuclear division.

c. Harvesting and Staining:

• Harvest the cells and treat them with a hypotonic solution.

• Fix the cells and drop them onto microscope slides.

• Stain the cells with a DNA-specific stain (e.g., Giemsa, DAPI).

d. Analysis:

• Score a predetermined number of binucleated cells (e.g., 1000-2000) for the presence of micronuclei. Micronuclei are small, separate nuclei in the cytoplasm.

Mandatory Visualization

Caption: Experimental workflows for the Comet, Chromosome Aberration, and Micronucleus assays.

Caption: Proposed signaling pathway for Goniothalamin-induced genotoxicity and apoptosis.

Conclusion

The available evidence strongly indicates that Goniothalamin is a genotoxic compound, primarily inducing DNA strand breaks through the generation of reactive oxygen species. The alkaline comet assay is a sensitive and appropriate method for detecting this primary DNA damage. The chromosome aberration assay provides complementary information by demonstrating that Goniothalamin is also clastogenic, causing structural damage to chromosomes. While no studies using the micronucleus assay for Goniothalamin were found, this assay would be valuable to investigate its potential to induce aneuploidy.

For a comprehensive assessment of the genotoxic risk of Goniothalamin and its analogues, a battery of tests including the comet assay, chromosome aberration assay, and micronucleus assay is recommended. This multi-faceted approach will provide a more complete picture of the types of genetic damage induced and the underlying mechanisms, which is crucial for informed decisions in the drug development process. Future studies should aim to provide more quantitative data to allow for a more direct comparison of the genotoxic potency of Goniothalamin across different test systems.

References

• 1. Goniothalamin induces coronary artery smooth muscle cells apoptosis: the p53-dependent caspase-2 activation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]

Replicating in vivo anti-tumor activity of Goniothalamin studies.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-tumor activity of Goniothalamin (GTN), a naturally occurring styryl-lactone, with supporting experimental data from key preclinical studies. The information presented herein is intended to facilitate further research and development of GTN as a potential anti-cancer therapeutic.

Comparative Efficacy of Goniothalamin in Preclinical Cancer Models

Goniothalamin has demonstrated significant anti-tumor effects in various in vivo models. The following tables summarize the quantitative data from studies on hepatocellular carcinoma and solid tumors, providing a comparative overview of its efficacy.

Parameter	Control (DEN only)	Goniothalamin (30 mg/kg bw) + DEN	Reference
Tumor Incidence (%)	100%	Significantly Reduced	[1]
Total Number of Nodules	High	Significantly Reduced	[1]
Mean Number of Tumors per Rat	High	Significantly Reduced	[1]
Final Body Weight (g)	Decreased	Maintained	[2]
Liver Weight (g)	Increased	Maintained	[2]

Table 1: Efficacy of Goniothalamin in a Diethylnitrosamine (DEN)-Induced Hepatocellular Carcinoma Rat Model. This table illustrates the chemopreventive potential of Goniothalamin in a chemically-induced liver cancer model. Data indicates that GTN treatment significantly reduces tumor formation and maintains normal body and liver weight compared to the control group.

Parameter	Control (Ehrlich Solid Tumor)	Goniothalamin (unspecified dose)	Reference
Tumor Growth	Progressive Growth	Inhibited

Table 2: Efficacy of Goniothalamin in an Ehrlich Solid Tumor Mouse Model. This table highlights the anti-proliferative activity of Goniothalamin in a solid tumor model, suggesting its potential in treating established tumors.

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below to enable replication and further investigation.

Diethylnitrosamine (DEN)-Induced Hepatocellular Carcinoma in Rats

• Animal Model: Male Sprague-Dawley rats.

• Induction of Hepatocellular Carcinoma: Rats were administered 0.01% DEN in their drinking water for 16 weeks to induce HCC.

• Treatment Group: A cohort of rats received 0.01% DEN in drinking water and were concurrently administered Goniothalamin (30 mg/kg body weight, dissolved in 10% DMSO) orally for 16 weeks.

• Control Groups: One group of rats received only 0.01% DEN, and another group received only Goniothalamin (30 mg/kg body weight). A third group served as the untreated control.

• Euthanasia and Sample Collection: At the end of the 16-week period, the animals were euthanized after overnight fasting. Blood and liver tissues were collected for biochemical and histopathological analysis.

• Evaluation Parameters: The study evaluated changes in body weight, liver weight, tumor incidence, number of nodules, and the expression of key proteins in the PI3K/AKT signaling pathway.

Ehrlich Solid Tumor in Mice

• Animal Model: Balb/c mice.

• Tumor Implantation: Ehrlich tumor cells were inoculated subcutaneously to establish a solid tumor model.

• Treatment: The specific dosage and administration route of Goniothalamin were not detailed in the available abstract but the study describes it as an experimental model using laboratory animals.

• Evaluation Parameters: The primary outcome measured was the inhibition of tumor growth. The study also suggested a link between the anti-inflammatory and anti-proliferative activities of Goniothalamin.

Signaling Pathways and Experimental Workflow

The anti-tumor activity of Goniothalamin is attributed to its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. The following diagrams illustrate these mechanisms and a general workflow for in vivo studies.

Caption: Goniothalamin inhibits the PI3K/AKT signaling pathway, leading to apoptosis.

Caption: Goniothalamin induces apoptosis through ROS generation and caspase activation.

Caption: General experimental workflow for in vivo anti-tumor studies of Goniothalamin.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemopreventive potential of goniothalamin in diethylnitrosamine-induced hepatocellular carcinoma through the suppression of P13K/AKT signalling pathway [kjpp.net]

A Head-to-Head Comparison: Goniothalamin and Paclitaxel in Ovarian Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Goniothalamin and the established chemotherapeutic agent, Paclitaxel, in the context of ovarian cancer. While direct head-to-head preclinical or clinical studies are not extensively available, this document synthesizes existing data on their mechanisms of action, in vitro efficacy, and the experimental protocols used to evaluate them. This objective comparison aims to inform further research and drug development efforts in ovarian cancer therapeutics.

Mechanism of Action: A Tale of Two Pathways

Goniothalamin, a naturally occurring styryl-lactone, and Paclitaxel, a taxane diterpenoid, exhibit distinct mechanisms of action in inducing cancer cell death.

Goniothalamin primarily induces apoptosis through DNA damage and oxidative stress. It has been shown to decrease the levels of glutathione (GSH) and increase the production of reactive oxygen species (ROS), leading to cellular stress. This stress response can trigger the upregulation of p53, a key tumor suppressor protein. Activated p53 can then initiate the mitochondrial apoptotic pathway, leading to the release of cytochrome c and the subsequent activation of caspase-9 and caspase-3, culminating in programmed cell death.[1]

Paclitaxel , a cornerstone of ovarian cancer chemotherapy, functions as a microtubule-stabilizing agent. It binds to the β-tubulin subunit of microtubules, preventing their depolymerization. This disruption of microtubule dynamics is crucial for various cellular functions, particularly mitosis. The stabilization of microtubules leads to the formation of abnormal mitotic spindles, causing cell cycle arrest at the G2/M phase and ultimately inducing apoptosis.

Below is a diagram illustrating the distinct signaling pathways of Goniothalamin and Paclitaxel.

Caption: Signaling pathways of Goniothalamin and Paclitaxel.

Quantitative Data Presentation: In Vitro Efficacy

The following table summarizes the available half-maximal inhibitory concentration (IC50) values for Goniothalamin and Paclitaxel in various cancer cell lines, with a focus on ovarian cancer where data is available. It is important to note that the experimental conditions, such as incubation time, can vary between studies, affecting direct comparability.

Compound	Cell Line (Cancer Type)	IC50 Value (µg/mL)	IC50 Value (nM)	Incubation Time (hours)
Goniothalamin	Saos-2 (Osteosarcoma)	0.62 ± 0.06	-	72
MCF-7 (Breast)	0.83 ± 0.09	-	72
UACC-732 (Breast)	1.35 ± 0.11	-	72
HT29 (Colorectal)	1.64 ± 0.05	-	72
A549 (Lung)	2.01 ± 0.28	-	72
Caov-3 (Ovarian)	Cytotoxic	-	-
Paclitaxel	SKOV-3 (Ovarian)	-	3.4	-
OVCAR-3 (Ovarian)	-	4.1	96
TOV-21G (Ovarian)	-	4.3	96
A2780 (Ovarian)	-	-	-
HeyA8 (Ovarian)	-	-	-
OVCAR-4 (Ovarian)	-	-	-
OVCAR-5 (Ovarian)	-	-	-
JHOS-2 (Ovarian)	-	-	-
CAOV-3 (Ovarian)	-	-	-

Data for Goniothalamin IC50 values in various cancer cell lines were obtained from a study by Ahmad et al. (2019).[2] The cytotoxicity in Caov-3 cells was noted in a review by Seyed et al. (2014)[1]. Paclitaxel IC50 values for ovarian cancer cell lines are compiled from multiple sources.

Experimental Protocols

This section details the standard methodologies for key in vitro experiments used to assess the efficacy of anticancer compounds like Goniothalamin and Paclitaxel.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Ovarian cancer cells are seeded in 96-well plates at a density of 1 × 10⁴ cells/well and allowed to adhere for 24 hours.

• Drug Treatment: The cells are then treated with various concentrations of the test compound (Goniothalamin or Paclitaxel) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is removed, and 28 µL of a 2 mg/mL MTT solution is added to each well. The plates are incubated for 1.5 hours at 37°C.[3]

• Formazan Solubilization: The MTT solution is removed, and the resulting formazan crystals are dissolved in 130 µL of dimethyl sulfoxide (DMSO). The plate is then incubated for 15 minutes with shaking.[3]

• Absorbance Measurement: The absorbance is measured at a wavelength of 492 nm using a microplate reader. Cell viability is calculated as a percentage relative to untreated control cells.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Cells are seeded in 6-well plates and treated with the test compound for the desired time.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold phosphate-buffered saline (PBS), and centrifuged.

• Staining: The cell pellet is resuspended in 1X Annexin-binding buffer. Annexin V-FITC and propidium iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: 400 µL of 1X Annexin-binding buffer is added to each tube, and the cells are analyzed by flow cytometry. Viable cells are negative for both Annexin V and PI, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are positive for both.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle based on their DNA content.

• Cell Seeding and Treatment: Cells are cultured and treated with the test compound as required.

• Cell Harvesting and Fixation: Cells are harvested, washed with PBS, and fixed in ice-cold 70% ethanol while vortexing. The cells are then incubated on ice for at least 30 minutes.

• Washing: The fixed cells are washed twice with PBS.

• RNase Treatment: To ensure only DNA is stained, the cell pellet is treated with RNase A solution.

• PI Staining: Propidium iodide staining solution is added to the cell pellet, and the cells are incubated at room temperature for 5-10 minutes.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a typical experimental workflow for a head-to-head comparison of Goniothalamin and Paclitaxel in ovarian cancer cell lines.

Caption: Workflow for comparing Goniothalamin and Paclitaxel.

Conclusion and Future Directions

Based on the available preclinical data, both Goniothalamin and Paclitaxel demonstrate cytotoxic effects against cancer cells, including ovarian cancer cell lines. However, they operate through distinct molecular mechanisms. Paclitaxel is a well-established anti-mitotic agent, while Goniothalamin appears to induce apoptosis via oxidative stress and DNA damage pathways.

The limited data on Goniothalamin in a broad panel of ovarian cancer cell lines, particularly in comparison to Paclitaxel under identical experimental conditions, highlights a significant knowledge gap. A direct head-to-head in vitro study employing the standardized protocols outlined in this guide would be invaluable for a more definitive comparison of their potency and efficacy. Furthermore, in vivo studies using ovarian cancer xenograft models are warranted to evaluate the therapeutic potential of Goniothalamin, both as a monotherapy and in combination with standard-of-care agents like Paclitaxel. Such studies will be crucial in determining if Goniothalamin holds promise as a novel therapeutic agent for ovarian cancer.

References

• 1. Emerging Anticancer Potentials of Goniothalamin and Its Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medic.upm.edu.my [medic.upm.edu.my]
• 3. MTT (Assay protocol [protocols.io]

Safety & Regulatory Compliance

Safe Disposal of Goniothalamin: A Procedural Guide for Laboratory Professionals

Goniothalamin is a naturally occurring styryl-lactone recognized for its potent cytotoxic, anti-cancer, and genotoxic properties.[1][2][3][4] Due to its hazardous nature, stringent disposal procedures must be followed to ensure the safety of laboratory personnel and the environment. This guide provides essential, step-by-step instructions for the proper management and disposal of Goniothalamin waste.

Hazard Profile and Waste Classification

Goniothalamin's classification as a cytotoxic and potentially mutagenic compound dictates its handling as hazardous chemical waste.[5] Any material that comes into contact with Goniothalamin, including personal protective equipment (PPE), labware, and contaminated solutions, must be treated as cytotoxic waste.

Waste Stream Component	Hazard Classification	Primary Disposal Route	Container Type
Pure Goniothalamin (solid)	Cytotoxic, Genotoxic, Toxic	High-Temperature Incineration	Labeled, sealed, puncture-proof solids container
Contaminated Labware (glass, plastic)	Cytotoxic Waste	High-Temperature Incineration	Puncture-proof sharps container or rigid waste bin
Contaminated PPE (gloves, coats)	Cytotoxic Waste	High-Temperature Incineration	Labeled, sealed, leak-proof bags within a rigid container
Aqueous solutions containing Goniothalamin	Cytotoxic, Aquatic Toxicity	High-Temperature Incineration	Labeled, sealed, leak-proof liquid waste container
Organic solvents with Goniothalamin	Hazardous Chemical Waste	High-Temperature Incineration	Labeled, sealed, chemical-resistant solvent waste container

Experimental Protocol: Cytotoxic Waste Segregation and Disposal

The following protocol outlines the general procedure for handling and disposing of waste generated from experiments involving Goniothalamin.

Objective: To safely segregate and contain Goniothalamin waste for final disposal by a certified hazardous waste management service.

Materials:

• Appropriately labeled, color-coded cytotoxic waste containers (e.g., yellow with a purple lid or red).

• Puncture-proof sharps containers.

• Sealable, leak-proof waste bags.

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

• Chemical fume hood.

Procedure:

• Preparation: Before beginning experimental work, designate a specific waste accumulation area within the laboratory, preferably within a fume hood. Ensure all necessary, correctly labeled waste containers are readily accessible.

• Waste Segregation at Point of Generation:

  • Solids: Immediately dispose of all non-sharp solid waste contaminated with Goniothalamin (e.g., weighing papers, contaminated absorbent pads) into a designated, lined cytotoxic waste container.

  • Sharps: Dispose of all contaminated sharps (e.g., needles, pipette tips, broken glass) directly into a puncture-proof sharps container marked "Cytotoxic Waste".

  • Liquids: Collect all aqueous and organic solvent waste containing Goniothalamin in separate, clearly labeled, and sealed chemical waste containers. Do not mix incompatible waste streams.

  • PPE: Upon completion of work, remove and dispose of all contaminated PPE (gloves, disposable gowns) into the designated cytotoxic waste container.

• Container Management:

  • Never overfill waste containers. Fill to a maximum of 75% capacity.

  • Ensure all containers are securely sealed when not in use to prevent spills or volatilization.

  • Wipe the exterior of containers with an appropriate deactivating agent if contamination is suspected.

• Storage and Disposal:

  • Store sealed waste containers in a designated, secure area away from general laboratory traffic while awaiting pickup.

  • Arrange for the collection, transport, and disposal of the waste through a certified hazardous waste management contractor.

  • Ensure all waste is accompanied by a completed hazardous waste consignment note or manifest, as required by local and national regulations. The final disposal method must be high-temperature incineration.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow for handling materials and waste associated with Goniothalamin.

Caption: Goniothalamin Waste Management Workflow.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S)-Goniothalamin induces DNA damage, apoptosis, and decrease in BIRC5 messenger RNA levels in NCI-H460 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity of goniothalamin in CHO cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sharpsmart.co.uk [sharpsmart.co.uk]

Essential Safety and Handling Protocols for Goniothalamin

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe Handling of Goniothalamin

Goniothalamin, a naturally occurring styryl-lactone, has garnered significant interest for its potent cytotoxic and anti-cancer properties.[1][2] However, its inherent toxicity and genotoxic potential necessitate stringent safety protocols to protect laboratory personnel from occupational exposure.[3] This guide provides essential, immediate safety and logistical information, including operational and disposal plans for handling Goniothalamin.

Personal Protective Equipment (PPE)

Given the hazardous nature of Goniothalamin, a comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended PPE for handling this cytotoxic compound.

Body Part	Personal Protective Equipment	Specifications & Rationale
Hands	Double-gloving with chemotherapy-rated nitrile gloves	Provides a robust barrier against skin contact. The outer glove can be removed immediately in case of contamination, minimizing the spread of the hazardous substance.
Body	Disposable, solid-front, back-closure gown made of a low-permeability fabric	Protects against splashes and airborne particles. The back closure design reduces the risk of frontal contamination.
Eyes/Face	Safety goggles with side shields and a full-face shield	Offers comprehensive protection against splashes, aerosols, and airborne particles that could come into contact with the eyes and face.
Respiratory	A NIOSH-approved N95 or higher-level respirator	Recommended when there is a potential for aerosol generation or when handling the compound outside of a certified containment device.
Feet	Closed-toe shoes and disposable shoe covers	Protects feet from potential spills and prevents the tracking of contaminants outside the laboratory.

Operational Plan for Safe Handling

A systematic approach to handling Goniothalamin is essential to ensure a safe laboratory environment. The following step-by-step guidance outlines the key operational procedures.

Receiving and Storage

• Inspect Incoming Packages: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Don Appropriate PPE: Before handling the package, put on the recommended PPE.

• Transport to a Designated Area: Immediately transport the package to a designated, low-traffic area within the laboratory.

• Unpacking in a Containment Device: Whenever possible, unpack the primary container within a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC).

• Secure Storage: Store Goniothalamin in a clearly labeled, sealed container in a designated, well-ventilated, and restricted-access area.

Experimental Procedures

• Work within a Containment Device: All manipulations of Goniothalamin, including weighing, dissolving, and aliquoting, should be performed within a chemical fume hood or a Class II BSC to minimize inhalation exposure.

• Use of Disposable Materials: Utilize disposable plastic-backed absorbent pads to cover work surfaces and contain any potential spills.

• Luer-Lock Fittings: When applicable, use syringes and needles with Luer-Lock fittings to prevent accidental disconnection and leakage.

• Decontamination of Work Surfaces: After each use, thoroughly decontaminate all work surfaces with an appropriate cleaning agent.

Spill Management Plan

In the event of a Goniothalamin spill, a prompt and organized response is critical to mitigate exposure and environmental contamination.

Immediate Actions

• Alert Others: Immediately alert personnel in the vicinity of the spill.

• Evacuate the Area: If the spill is large or if there is a risk of significant airborne exposure, evacuate the immediate area.

• Remove Contaminated PPE: If your PPE becomes contaminated, remove it carefully to avoid spreading the substance.

Spill Kit Contents

A dedicated spill kit for cytotoxic compounds should be readily available and include:

• Appropriate PPE (as detailed in the table above)

• Absorbent pads or powders

• Scoops and forceps for handling contaminated materials

• Designated, labeled waste disposal bags for cytotoxic waste

• Decontamination solution (e.g., a high-pH detergent)

• Warning signs to restrict access to the spill area

Decontamination Procedure

• Contain the Spill: Cover the spill with absorbent pads, starting from the outside and working inwards.

• Collect Contaminated Materials: Carefully collect all contaminated materials using scoops and forceps and place them in the designated cytotoxic waste bag.

• Clean the Area: Clean the spill area with a decontamination solution, followed by a rinse with water.

• Dispose of Waste: Dispose of all contaminated materials as cytotoxic waste.

Disposal Plan

The disposal of Goniothalamin and any contaminated materials must be handled with extreme care to prevent environmental contamination and exposure to waste handlers.

• Segregation of Waste: All materials that have come into contact with Goniothalamin, including gloves, gowns, shoe covers, absorbent pads, and labware, must be segregated as cytotoxic waste.

• Designated Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers specifically designated for cytotoxic waste.

• Follow Institutional and Regulatory Guidelines: Adhere to all institutional, local, and national regulations for the disposal of hazardous chemical waste.[4] Do not dispose of Goniothalamin or contaminated materials in the regular trash or down the drain.[4]

Safe Handling Workflow for Goniothalamin

Caption: Workflow for the safe handling of Goniothalamin.

References

• 1. Goniothalamin-induced oxidative stress, DNA damage and apoptosis via caspase-2 independent and Bcl-2 independent pathways in Jurkat T-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Goniothalamin induces cell cycle arrest and apoptosis in H400 human oral squamous cell carcinoma: A caspase-dependent mitochondrial-mediated pathway with downregulation of NF-κβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genotoxicity of goniothalamin in CHO cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mwcog.org [mwcog.org]